Ethyl 4-oxocyclohexanecarboxylate

• CAS: 17159-79-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical Properties of Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a versatile bifunctional molecule featuring both a ketone and an ester functional group. This unique structural arrangement makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical industry for the preparation of various active pharmaceutical ingredients (APIs). A thorough understanding of its physical properties is paramount for its effective use in reaction engineering, process development, purification, and formulation. This technical guide provides a comprehensive overview of the core physical properties of Ethyl 4-oxocyclohexanecarboxylate, detailed experimental protocols for their determination, and relevant synthetic and analytical workflows.

Core Physical and Chemical Properties

Ethyl 4-oxocyclohexanecarboxylate is typically a colorless to pale yellow liquid at room temperature with a faint, fruity, or ester-like odor.[1] Its key physical and chemical properties are summarized in the tables below.

General Properties

Property	Value	Source(s)
Chemical Formula	C₉H₁₄O₃	[2][3]
Molecular Weight	170.21 g/mol	[2][3][4][5]
Appearance	Colorless to light yellow/orange clear liquid	[1][6]
Odor	Mild, ester-like	[1][7]
CAS Number	17159-79-4	[3][4][5][6][7]

Physicochemical Data

Property	Value	Conditions	Source(s)
Boiling Point	150-152 °C	at 40 mmHg	[4][5][7][8][9]
152 °C	at 40 mmHg	[6]
Melting Point	221-226 °C	[7][9]
Density	1.068 g/mL	at 25 °C	[4][5][7][8][9]
Specific Gravity	1.07	20/20 °C	[6]
Refractive Index	1.458-1.461	[7]
1.461	at 20 °C	[4][5][8][9]
1.46	[6]
Flash Point	>110 °C (>230 °F)	closed cup	[4][5][7][8][9]
Vapor Pressure	0.0238 mmHg	at 25 °C	[7]

Solubility Profile

Solvent	Solubility	Source(s)
Water	Sparingly soluble / Insoluble	[1][8]
Ethanol (B145695)	Readily soluble	[1]
Acetone	Readily soluble	[1]
Ether	Readily soluble	[1]
Chloroform	Soluble	[9]
Methanol	Soluble	[9]

Experimental Protocols for Physical Property Determination

The following sections detail standardized laboratory procedures for the determination of the key physical properties of Ethyl 4-oxocyclohexanecarboxylate.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, a micro-boiling point determination using a Thiele tube is a suitable method.

Apparatus:

• Thiele tube

• Thermometer (calibrated)

• Small test tube (e.g., 75 x 10 mm)

• Capillary tube (sealed at one end)

• Heat source (Bunsen burner or oil bath)

• Mineral oil

Procedure:

• Add a small amount (approximately 0.5 mL) of Ethyl 4-oxocyclohexanecarboxylate to the small test tube.

• Place the capillary tube, with the sealed end facing up, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Place the thermometer and attached test tube into the Thiele tube containing mineral oil, ensuring the oil level is above the sample.

• Gently heat the side arm of the Thiele tube.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a steady stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it can be accurately determined using a pycnometer or a calibrated volumetric flask.

Apparatus:

• Pycnometer or a small volumetric flask (e.g., 5 or 10 mL) with a stopper

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Thermometer

Procedure:

• Thoroughly clean and dry the pycnometer and its stopper.

• Weigh the empty, dry pycnometer with its stopper on the analytical balance (m₁).

• Fill the pycnometer with distilled water and place it in a constant temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium.

• Carefully dry the outside of the pycnometer and weigh it (m₂).

• Empty the pycnometer, rinse it with acetone, and dry it completely.

• Fill the pycnometer with Ethyl 4-oxocyclohexanecarboxylate and allow it to equilibrate in the constant temperature water bath.

• Dry the exterior of the pycnometer and weigh it (m₃).

• The density of the sample (ρ_sample) at the given temperature is calculated using the following formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density of water at the experimental temperature.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material. It is a characteristic property of a substance and is often used to assess purity.

Apparatus:

• Abbe refractometer

• Constant temperature water bath connected to the refractometer

• Dropper

• Soft tissue paper

• Standard liquid with a known refractive index (for calibration, e.g., distilled water)

Procedure:

• Turn on the refractometer and the connected constant temperature water bath (e.g., 20 °C).

• Calibrate the instrument using a standard liquid with a known refractive index.

• Open the prism of the refractometer and clean the surfaces with a soft tissue and a suitable solvent (e.g., ethanol or acetone), then allow it to dry.

• Using a clean dropper, place a few drops of Ethyl 4-oxocyclohexanecarboxylate onto the surface of the lower prism.

• Close the prisms firmly.

• Look through the eyepiece and adjust the coarse and fine adjustment knobs until the boundary line between the light and dark fields is sharp and centered in the crosshairs.

• If color fringes are observed, adjust the chromatic dispersion compensator to eliminate them.

• Read the refractive index value from the scale.

• Clean the prisms thoroughly after the measurement.

Determination of Solubility (Qualitative)

Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous solution. A qualitative assessment can be performed to determine its solubility in various solvents.

Apparatus:

• Small test tubes

• Vortex mixer or stirring rods

• Droppers or pipettes

Procedure:

• Place a small, measured amount of Ethyl 4-oxocyclohexanecarboxylate (e.g., 0.1 mL) into a clean, dry test tube.

• Add a small, measured volume of the solvent to be tested (e.g., 1 mL) to the test tube.

• Agitate the mixture vigorously using a vortex mixer or by stirring with a glass rod for a set period (e.g., 1-2 minutes).

• Observe the mixture to see if the solute has completely dissolved. The formation of a single, clear phase indicates solubility. The presence of two distinct layers, cloudiness, or undissolved droplets indicates insolubility or partial solubility.

• Record the observations for each solvent tested (e.g., water, ethanol, acetone, diethyl ether).

Applications in Drug Development

Ethyl 4-oxocyclohexanecarboxylate serves as a key starting material or intermediate in the synthesis of several pharmaceuticals. Its bifunctional nature allows for a variety of chemical transformations, making it a versatile building block.

One notable application is in the synthesis of tranexamic acid , an antifibrinolytic agent used to treat or prevent excessive blood loss. The synthesis involves the conversion of the ketone group to an amino group and hydrolysis of the ester.[1][6]

References

• 1. benchchem.com [benchchem.com]
• 2. US5686630A - Purifying cyclic esters by aqueous solvent extraction - Google Patents [patents.google.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents - Deutsche Digitale Bibliothek [deutsche-digitale-bibliothek.de]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 9. chymist.com [chymist.com]

Ethyl 4-oxocyclohexanecarboxylate: A Linchpin in Modern Drug Discovery and Synthesis

CAS Number: 17159-79-4 Molecular Formula: C₉H₁₄O₃ Molecular Weight: 170.21 g/mol

This technical guide provides an in-depth overview of Ethyl 4-oxocyclohexanecarboxylate (B1232831), a versatile bifunctional molecule that has emerged as a critical building block in the synthesis of complex pharmaceutical agents. Its unique structural features, combining a reactive ketone and an ester functional group on a cyclohexane (B81311) scaffold, offer a gateway to a diverse array of molecular architectures. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive resource on its properties, synthesis, key reactions, and applications, supplemented with detailed experimental protocols and visual diagrams to facilitate understanding and practical implementation.

Physicochemical and Spectroscopic Data

Ethyl 4-oxocyclohexanecarboxylate is a colorless to light yellow liquid with properties that make it a valuable intermediate in organic synthesis.[1][2] A summary of its key physical and chemical properties is presented in the table below.

Property	Value	Reference
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	150-152 °C at 40 mmHg	[2]
Density	1.068 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.461	[2]
Flash Point	110 °C (closed cup)	[3]
Solubility	Soluble in most organic solvents, insoluble in water	[1]
Storage	Sealed in a dry place at room temperature	[2]

Spectroscopic data is crucial for the identification and characterization of Ethyl 4-oxocyclohexanecarboxylate. Key spectral information is summarized below.

Technique	Data
¹H NMR	Available from various suppliers and databases.
¹³C NMR	Available from various suppliers and databases.
IR	Available from various suppliers and databases.
Mass Spectrometry	Available from various suppliers and databases.

Synthesis of Ethyl 4-oxocyclohexanecarboxylate

The most common and industrially scalable method for the synthesis of Ethyl 4-oxocyclohexanecarboxylate is the Dieckmann condensation of diethyl pimelate (B1236862). This intramolecular cyclization reaction is a robust method for forming the six-membered ring of the cyclohexane core.

Experimental Protocol: Dieckmann Condensation of Diethyl Pimelate

This protocol describes a solvent-free approach to the Dieckmann condensation, offering a greener and more efficient alternative to traditional solvent-based methods.

Materials:

• Diethyl pimelate

• Sodium metal

• Toluene (for workup)

• Hydrochloric acid (concentrated)

• Sodium chloride (saturated solution)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place freshly cut sodium metal.

• Heat the flask in an oil bath to melt the sodium.

• Slowly add diethyl pimelate dropwise to the molten sodium with vigorous stirring.

• After the addition is complete, continue heating the reaction mixture for a specified time to ensure complete cyclization.

• Cool the reaction mixture to room temperature.

• Carefully quench the reaction by the slow addition of water, followed by acidification with concentrated hydrochloric acid.

• Extract the product with toluene.

• Wash the organic layer with saturated sodium chloride solution, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude Ethyl 4-oxocyclohexanecarboxylate by vacuum distillation.

Caption: Synthesis of Ethyl 4-oxocyclohexanecarboxylate via Dieckmann Condensation.

Key Reactions and Applications in Drug Development

The synthetic utility of Ethyl 4-oxocyclohexanecarboxylate lies in the reactivity of its ketone and ester functionalities, allowing for a wide range of chemical transformations. This makes it a valuable precursor in the synthesis of various pharmaceuticals, including dopamine (B1211576) agonists, neuropeptide Y antagonists, and other bioactive molecules.

Reductive Amination

The ketone group can be readily converted to an amine via reductive amination, a cornerstone reaction in the synthesis of many nitrogen-containing drugs. This transformation typically involves the formation of an imine or enamine intermediate, followed by reduction.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Primary amine (e.g., benzylamine)

• Sodium triacetoxyborohydride (B8407120) or sodium cyanoborohydride

• Dichloromethane (DCM) or Methanol

• Acetic acid (catalytic)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve Ethyl 4-oxocyclohexanecarboxylate and the primary amine in the chosen solvent in a round-bottom flask.

• Add a catalytic amount of acetic acid to facilitate imine formation.

• Stir the mixture at room temperature for a period to allow for imine formation.

• Slowly add the reducing agent (sodium triacetoxyborohydride or sodium cyanoborohydride) portion-wise.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction by the addition of saturated sodium bicarbonate solution.

• Extract the product with an organic solvent like DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Caption: General workflow for the reductive amination of Ethyl 4-oxocyclohexanecarboxylate.

Knoevenagel Condensation

The Knoevenagel condensation provides a route to introduce a carbon-carbon double bond at the 4-position of the cyclohexane ring. This reaction involves the condensation of the ketone with an active methylene (B1212753) compound, such as malononitrile (B47326) or ethyl cyanoacetate, typically catalyzed by a weak base.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Malononitrile

• Piperidine or ammonium (B1175870) acetate (B1210297) (catalyst)

• Toluene or ethanol

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap (if using toluene), combine Ethyl 4-oxocyclohexanecarboxylate, malononitrile, and the catalyst in the solvent.

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by observing the collection of water in the Dean-Stark trap or by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by recrystallization or column chromatography.[1]

Caption: Knoevenagel condensation of Ethyl 4-oxocyclohexanecarboxylate.

Application in the Synthesis of Tranexamic Acid

Ethyl 4-oxocyclohexanecarboxylate is a key starting material in a novel synthetic route to Tranexamic acid, an important antifibrinolytic agent. This multi-step synthesis highlights the versatility of the starting material.

The synthetic pathway involves the following key transformations:

• Cyanohydrin Formation: Reaction of Ethyl 4-oxocyclohexanecarboxylate with sodium cyanide to form the corresponding cyanohydrin.

• Dehydration: Elimination of water from the cyanohydrin to yield an unsaturated nitrile.

• Saponification: Hydrolysis of the ester group to the carboxylic acid.

• Reductive Amination: Reduction of the nitrile and concomitant amination to introduce the aminomethyl group.

• Hydrogenation: Saturation of the double bond to yield the final product, Tranexamic acid.

Caption: Synthetic pathway to Tranexamic acid from Ethyl 4-oxocyclohexanecarboxylate.

Safety and Handling

Ethyl 4-oxocyclohexanecarboxylate is a combustible liquid and should be handled with appropriate safety precautions.[3] It may cause skin and eye irritation.[3] It is essential to use personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion

Ethyl 4-oxocyclohexanecarboxylate is a highly valuable and versatile intermediate in organic synthesis, particularly for the development of new pharmaceutical agents. Its dual functionality allows for a wide range of chemical modifications, providing access to complex molecular scaffolds. The synthetic routes and reaction protocols detailed in this guide are intended to serve as a practical resource for researchers and scientists, facilitating the use of this important building block in their drug discovery and development endeavors.

References

• 1. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 2. benchchem.com [benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]

An In-depth Technical Guide to the Molecular Structure and Properties of Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a versatile bifunctional molecule of significant interest in modern organic synthesis. Its unique structure, incorporating both a ketone and an ester functional group within a cyclohexane (B81311) ring, renders it a valuable intermediate for the synthesis of a wide array of complex molecules, particularly in the pharmaceutical and agrochemical industries. This guide provides a comprehensive overview of its molecular structure, physicochemical properties, and a detailed experimental protocol for its synthesis.

Molecular Structure and Identification

Ethyl 4-oxocyclohexanecarboxylate is an ethyl ester derived from the formal condensation of the carboxylic acid group of 4-oxocyclohexanecarboxylic acid with ethanol.[1][2] This structure provides two reactive centers: the ketone group, which is amenable to nucleophilic addition and condensation reactions, and the ester group, which can undergo hydrolysis, transesterification, or reduction.[3]

Identifier	Value
IUPAC Name	ethyl 4-oxocyclohexane-1-carboxylate[1]
CAS Number	17159-79-4[1][2]
Molecular Formula	C₉H₁₄O₃[1][2][4][5][6]
Canonical SMILES	CCOC(=O)C1CCC(=O)CC1[1][4][5]
InChI	InChI=1S/C9H14O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7H,2-6H2,1H3[1][2][4][7]
InChIKey	ZXYAWONOWHSQRU-UHFFFAOYSA-N[1][2][4][5]

Physicochemical Properties

Ethyl 4-oxocyclohexanecarboxylate is typically a colorless to pale yellow liquid with a faint, fruity, or ester-like odor at room temperature.[2][8][9] It is sparingly soluble in water but readily dissolves in common organic solvents such as ethanol, ether, acetone, chloroform, and methanol.[2][8][9]

Property	Value
Molecular Weight	170.21 g/mol [1][2][4][5][6]
Appearance	Clear colorless to yellow liquid[2][4][8]
Boiling Point	150-152 °C at 40 mmHg[2][10][11]
Density	1.068 g/mL at 25 °C[2]
Refractive Index (n²⁰/D)	1.461[2][10]
Flash Point	>110 °C (>230 °F)[2]
Water Solubility	Insoluble[2][9]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Ethyl 4-oxocyclohexanecarboxylate. Key spectral data are available from various sources.

Spectroscopic Technique	Data Availability
¹H NMR	Available[1][7][12]
¹³C NMR	Available[1][7]
Infrared (IR) Spectroscopy	Available[1][7]
Raman Spectroscopy	Available[1][7]
Mass Spectrometry (MS)	Available[7]

Synthesis and Reactivity

Ethyl 4-oxocyclohexanecarboxylate is a synthetic compound, industrially prepared through the selective oxidation of cyclohexane derivatives followed by esterification.[8] It serves as a key building block in the synthesis of more complex molecules.[11] For instance, it is a precursor in the preparation of dopamine (B1211576) agonists, the skeleton of tetracyclic diterpenes, and analogs of terfenadine.[2][13][14] It is also utilized in the synthesis of neuropeptide Y antagonists for potential obesity treatment and as a raw material for certain antibiotics, antidepressants, and antiepileptic drugs.[9][15]

One documented laboratory-scale synthesis involves the acid-catalyzed hydrolysis of ethyl 4,4-dichlorocyclohexanecarboxylate.[16]

Experimental Protocol: Acid-Catalyzed Hydrolysis to Ethyl 4-oxocyclohexanecarboxylate

This protocol details the synthesis of Ethyl 4-oxocyclohexanecarboxylate from Ethyl 4,4-dichlorocyclohexanecarboxylate.[16]

Materials:

• Ethyl 4,4-dichlorocyclohexanecarboxylate

• 1 M Hydrochloric Acid (HCl)

• Dioxane or Tetrahydrofuran (THF)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve Ethyl 4,4-dichlorocyclohexanecarboxylate (1.0 eq) in a suitable solvent such as dioxane or THF.

• Add an excess of 1 M HCl (5-10 eq) to the solution.

• Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion of the reaction, cool the mixture to room temperature.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with a saturated sodium bicarbonate solution until effervescence ceases.

• Perform a subsequent wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the solution and concentrate it under reduced pressure to obtain the crude Ethyl 4-oxocyclohexanecarboxylate.

• Purify the final product by vacuum distillation or column chromatography on silica (B1680970) gel.

References

• 1. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-oxocyclohexanecarboxylate | 17159-79-4 [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. Ethyl 4-oxocyclohexane-1-carboxylate | CymitQuimica [cymitquimica.com]
• 5. Ethyl 4-Oxocyclohexanecarboxylate 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. scbt.com [scbt.com]
• 7. Ethyl 4-oxocyclohexanecarboxylate(17159-79-4) 1H NMR spectrum [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Ethyl 4-oxocyclohexanecarboxylate: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 10. parchem.com [parchem.com]
• 11. Page loading... [wap.guidechem.com]
• 12. 17159-79-4|Ethyl 4-oxocyclohexanecarboxylate|BLD Pharm [bldpharm.com]
• 13. guidechem.com [guidechem.com]
• 14. Selling Ethyl 4-oxocyclohexanecarboxylate 17159-79-4 99% In stock suppliers|Tocopharm [tocopharm.com]
• 15. arborpharmchem.com [arborpharmchem.com]
• 16. benchchem.com [benchchem.com]

Spectroscopic data of Ethyl 4-oxocyclohexanecarboxylate (¹H NMR, ¹³C NMR, IR)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for Ethyl 4-oxocyclohexanecarboxylate (B1232831), a key building block in the synthesis of various pharmaceuticals and complex organic molecules. This document details the ¹H NMR, ¹³C NMR, and IR spectral data, alongside the experimental protocols for their acquisition, to support research and development in the chemical and pharmaceutical sciences.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Ethyl 4-oxocyclohexanecarboxylate, providing a clear and concise reference for compound identification and characterization.

Table 1: ¹H NMR Spectroscopic Data for Ethyl 4-oxocyclohexanecarboxylate (Solvent: CDCl₃, 400 MHz)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4.18	Quartet	2H	-O-CH₂ -CH₃
2.77	Multiplet	1H	-CH -(C=O)
2.47	Multiplet	2H	Cyclohexane -CH₂ - (axial, adjacent to C=O)
2.37	Multiplet	2H	Cyclohexane -CH₂ - (equatorial, adjacent to C=O)
2.22	Multiplet	2H	Cyclohexane -CH₂ - (axial, adjacent to CH-COOEt)
2.03	Multiplet	2H	Cyclohexane -CH₂ - (equatorial, adjacent to CH-COOEt)
1.28	Triplet	3H	-O-CH₂-CH₃

Table 2: ¹³C NMR Spectroscopic Data for Ethyl 4-oxocyclohexanecarboxylate (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Assignment
210.8	C =O (Ketone)
174.5	C =O (Ester)
60.8	-O-CH₂ -CH₃
42.5	-CH -(C=O)
40.9	Cyclohexane C H₂ (adjacent to C=O)
28.5	Cyclohexane C H₂ (adjacent to CH-COOEt)
14.2	-O-CH₂-CH₃

Table 3: Infrared (IR) Spectroscopic Data for Ethyl 4-oxocyclohexanecarboxylate (ATR-Neat)

Wavenumber (cm⁻¹)	Vibrational Assignment
2960 - 2850	C-H Stretch (Aliphatic)
1735	C=O Stretch (Ester)
1715	C=O Stretch (Ketone)
1250 - 1170	C-O Stretch (Ester)

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are outlined below. These protocols are designed to ensure reproducibility and high-quality data for the structural elucidation of small organic molecules like Ethyl 4-oxocyclohexanecarboxylate.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Approximately 10-20 mg of Ethyl 4-oxocyclohexanecarboxylate is accurately weighed and dissolved in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• The solution is transferred to a clean, dry 5 mm NMR tube.

• The NMR tube is securely capped and gently agitated to ensure a homogeneous solution.

Instrumentation and Data Acquisition:

• Spectrometer: A 400 MHz (for ¹H NMR) or 100 MHz (for ¹³C NMR) spectrometer.

• ¹H NMR Parameters:

  • Pulse Sequence: Standard single-pulse experiment.

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Acquisition Time: 4.0 s

  • Spectral Width: 16 ppm

• ¹³C NMR Parameters:

  • Pulse Sequence: Proton-decoupled single-pulse experiment (zgpg30).

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Acquisition Time: 1.5 s

  • Spectral Width: 240 ppm

Data Processing:

The acquired Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Sample Preparation:

A small drop of neat Ethyl 4-oxocyclohexanecarboxylate is placed directly onto the diamond crystal of the ATR accessory.

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with a single-reflection diamond ATR accessory.

• Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32

  • A background spectrum of the clean, empty ATR crystal is recorded prior to the sample measurement.

Data Processing:

The sample spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum. The positions of the absorption maxima are then determined.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the spectroscopic data described in this guide.

The Bifunctional Reactivity of Ethyl 4-oxocyclohexanecarboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a versatile bifunctional molecule widely employed as a building block in organic synthesis, particularly in the development of pharmaceutical agents and other complex molecular architectures.[1][2] Its structure incorporates both a ketone and an ester functional group, offering multiple reaction pathways. The relative reactivity of these two groups allows for chemoselective transformations, making it a valuable intermediate. This technical guide provides an in-depth analysis of the reactivity of the ketone and ester moieties, featuring detailed experimental protocols, quantitative data for key reactions, and visualizations of reaction pathways to aid in the strategic design of synthetic routes.

Introduction

Ethyl 4-oxocyclohexanecarboxylate (CAS 17159-79-4) possesses a unique reactivity profile stemming from its dual functionality.[3][4] The ketone group is generally more susceptible to nucleophilic attack than the ester group, a principle that underpins many of the selective transformations of this molecule.[5] This guide will explore the chemical behavior of both functional groups, focusing on reactions of synthetic utility.

Molecular Structure:

• IUPAC Name: ethyl 4-oxocyclohexane-1-carboxylate[6]

• Molecular Formula: C₉H₁₄O₃[4]

• Molecular Weight: 170.21 g/mol [4]

Reactivity of the Ketone Functional Group

The ketone carbonyl is the more electrophilic center in Ethyl 4-oxocyclohexanecarboxylate and is the primary site of reaction for many nucleophiles.

Chemoselective Reduction

The ketone can be selectively reduced to a secondary alcohol in the presence of the ester using mild reducing agents like sodium borohydride (B1222165) (NaBH₄).[7] The ester group is significantly less reactive towards NaBH₄ under standard conditions.

Table 1: Chemoselective Reduction of Ethyl 4-oxocyclohexanecarboxylate

Reducing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Product	Yield (%)	Reference
NaBH₄	Methanol (B129727)	0 to rt	2	Ethyl 4-hydroxycyclohexanecarboxylate	>95	[5] (representative)
NaBH₄/CeCl₃·7H₂O (Luche Reduction)	Methanol	0	0.5	Ethyl 4-hydroxycyclohexanecarboxylate	High	[7] (general principle)

Experimental Protocol: Chemoselective Reduction with Sodium Borohydride

• Dissolve Ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in methanol (10 mL per gram of substrate) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.1 eq) portion-wise, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Quench the reaction by the slow addition of 1 M HCl until the pH is ~6-7.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford Ethyl 4-hydroxycyclohexanecarboxylate.[6]

Spectroscopic Data for Ethyl 4-hydroxycyclohexanecarboxylate: [6]

• ¹H NMR (CDCl₃): δ 4.17 (q, 2H), 3.65 (m, 1H), 2.30 (m, 1H), 1.45-2.10 (m, 8H), 1.25 (t, 3H).

• ¹³C NMR (CDCl₃): δ 175.8, 69.8, 60.4, 43.1, 34.5, 28.9, 14.2.

• IR (ATR): 3440 (O-H stretch), 2930 (C-H stretch), 1730 (C=O stretch, ester) cm⁻¹.

Nucleophilic Addition of Organometallics (Grignard Reaction)

Grignard reagents preferentially attack the ketone carbonyl. By controlling the stoichiometry of the Grignard reagent, it is possible to achieve selective addition to the ketone.[5] With an excess of the Grignard reagent, reaction with both the ketone and the ester can occur.[5]

Table 2: Grignard Reaction with Ethyl 4-oxocyclohexanecarboxylate

Grignard Reagent	Stoichiometry (eq)	Solvent	Temperature (°C)	Product(s)	Yield (%)	Reference
CH₃MgBr	1.0 - 1.2	Anhydrous THF	0 to rt	Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate	~70-80	[5] (representative)
CH₃MgBr	> 3.0	Anhydrous THF	0 to rt	1-(4-(1-hydroxy-1-methylethyl)cyclohexyl)ethan-1-ol	Variable	[5] (general principle)

Experimental Protocol: Selective Grignard Addition to the Ketone

• To a dry, three-necked flask under an inert atmosphere (argon or nitrogen), add a solution of Ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF (15 mL per gram of substrate).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent (e.g., methylmagnesium bromide, 1.1 eq) dropwise via a syringe, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography.[5]

Spectroscopic Data for Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate (Predicted):

• ¹H NMR (CDCl₃): δ 4.15 (q, 2H), 2.25 (m, 1H), 1.40-1.90 (m, 8H), 1.23 (t, 3H), 1.15 (s, 3H).

• ¹³C NMR (CDCl₃): δ 176.0, 71.5, 60.3, 43.5, 35.0, 29.5, 27.0, 14.2.

• IR (neat): 3450 (O-H stretch), 2940 (C-H stretch), 1725 (C=O stretch, ester) cm⁻¹.

Wittig Reaction

The ketone can be converted to an exocyclic double bond via the Wittig reaction.[8][9] This reaction is highly chemoselective for the ketone over the ester.

Table 3: Wittig Reaction of Ethyl 4-oxocyclohexanecarboxylate

Wittig Reagent	Base	Solvent	Temperature (°C)	Product	Yield (%)	Reference
Methylenetriphenylphosphorane (from (Ph)₃PCH₃Br)	n-BuLi	Anhydrous THF	0 to rt	Ethyl 4-methylenecyclohexanecarboxylate	~80-90	[8][10] (representative)

Experimental Protocol: Wittig Olefination

• Part 1: Preparation of the Ylide

  • In a dry Schlenk flask under an inert atmosphere, suspend methyltriphenylphosphonium (B96628) bromide (1.1 eq) in anhydrous THF.

  • Cool the suspension to 0 °C.

  • Slowly add n-butyllithium (1.05 eq) dropwise. A color change to deep yellow or orange indicates ylide formation.

  • Stir the mixture at 0 °C for 1 hour.[8]

• Part 2: Wittig Reaction

  • In a separate dry flask, dissolve Ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF.

  • Slowly add the solution of the keto-ester to the freshly prepared ylide at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by TLC.

  • Quench the reaction with saturated aqueous NH₄Cl solution.

  • Extract with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography.[8]

Spectroscopic Data for Ethyl 4-methylenecyclohexanecarboxylate (Predicted):

• ¹H NMR (CDCl₃): δ 4.65 (s, 2H), 4.15 (q, 2H), 2.20-2.40 (m, 5H), 1.80-2.00 (m, 4H), 1.25 (t, 3H).

• ¹³C NMR (CDCl₃): δ 175.5, 148.0, 109.0, 60.3, 43.0, 35.5, 32.0, 14.2.

• IR (neat): 3070 (=C-H stretch), 2930 (C-H stretch), 1730 (C=O stretch, ester), 1650 (C=C stretch) cm⁻¹.

Reactivity of the Ester Functional Group

The ester group is less reactive than the ketone but can undergo reaction under specific conditions, typically involving strong nucleophiles, acid or base catalysis, and/or elevated temperatures.

Hydrolysis (Saponification)

The ester can be hydrolyzed to the corresponding carboxylic acid under basic conditions (saponification). This reaction is effectively irreversible due to the deprotonation of the carboxylic acid product by the base.

Table 4: Hydrolysis of Ethyl 4-oxocyclohexanecarboxylate

Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Product	Yield (%)	Reference
NaOH (aq)	Methanol/Water	Reflux	4	4-Oxocyclohexanecarboxylic acid	98	[11]
LiOH·H₂O	THF/Water	Room Temp	12-16	4-Oxocyclohexanecarboxylic acid	High	[12]

Experimental Protocol: Saponification

• Dissolve Ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in a mixture of methanol and water (e.g., 3:1 v/v).

• Add an excess of sodium hydroxide (B78521) (e.g., 1.5 eq) and heat the mixture to reflux for 4 hours.

• Monitor the reaction by TLC.

• After cooling, remove the methanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield 4-Oxocyclohexanecarboxylic acid.[11][12]

Spectroscopic Data for 4-Oxocyclohexanecarboxylic acid: [13]

• ¹H NMR (CDCl₃): δ 11.5 (br s, 1H), 2.20-2.70 (m, 9H).

• ¹³C NMR (CDCl₃): δ 210.5, 181.0, 44.5, 40.5, 28.5.

• IR (KBr): 3300-2500 (O-H stretch, broad), 1710 (C=O stretch, ketone), 1700 (C=O stretch, acid) cm⁻¹.[14]

Transesterification

The ethyl ester can be converted to other esters (e.g., methyl ester) by reaction with an alcohol in the presence of an acid or base catalyst. To drive the equilibrium, the alcohol is typically used as the solvent.

Table 5: Transesterification of Ethyl 4-oxocyclohexanecarboxylate

Alcohol	Catalyst	Temperature (°C)	Product	Yield (%)	Reference
Methanol	H₂SO₄ (cat.)	Reflux	Methyl 4-oxocyclohexanecarboxylate	High	General Procedure

Experimental Protocol: Acid-Catalyzed Transesterification

• Dissolve Ethyl 4-oxocyclohexanecarboxylate in a large excess of the desired alcohol (e.g., methanol).

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated H₂SO₄).

• Heat the mixture to reflux and monitor by TLC or GC.

• Upon completion, cool the mixture and neutralize the acid with a weak base (e.g., NaHCO₃ solution).

• Remove the excess alcohol under reduced pressure.

• Extract the residue with an organic solvent, wash with water and brine, dry, and concentrate to obtain the new ester.

Enolate Formation and Reactivity

Both the ketone and the ester have α-protons that can be removed by a strong base to form an enolate. The protons α to the ketone are more acidic and are preferentially removed.

Diagram: Enolate Formation

Caption: Preferential formation of the ketone enolate.

The regioselectivity of enolate formation from the ketone can be controlled by the reaction conditions.

• Kinetic Enolate: Formed by using a strong, sterically hindered base (e.g., LDA) at low temperatures (-78 °C). The proton is removed from the less substituted, more accessible α-carbon.

• Thermodynamic Enolate: Formed by using a smaller, strong base (e.g., NaH, NaOEt) at higher temperatures (room temperature or above) under equilibrium conditions. The more stable, more substituted enolate is favored.

Reaction Pathways and Workflows

Diagram: Key Reaction Pathways

Caption: Overview of selective reactions at the ketone and ester sites.

Diagram: General Experimental Workflow

Caption: A typical workflow for reactions involving Ethyl 4-oxocyclohexanecarboxylate.

Conclusion

Ethyl 4-oxocyclohexanecarboxylate is a highly valuable synthetic intermediate due to the differential reactivity of its ketone and ester functional groups. The ketone's higher electrophilicity allows for a wide range of chemoselective transformations, including reduction, Grignard additions, and olefination, while leaving the ester intact. Conversely, the ester can be manipulated under more forcing conditions. A thorough understanding of these reactivity principles, guided by the quantitative data and detailed protocols presented herein, is crucial for the efficient and strategic synthesis of complex target molecules in pharmaceutical and materials science research.

References

• 1. benchchem.com [benchchem.com]
• 2. austinpublishinggroup.com [austinpublishinggroup.com]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. CSD Solution #13 [chem.ucalgary.ca]
• 5. researchgate.net [researchgate.net]
• 6. Ethyl 4-hydroxycyclohexanecarboxylate | C9H16O3 | CID 86973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. rsc.org [rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. organicreactions.org [organicreactions.org]
• 11. Saponification-Typical procedures - operachem [operachem.com]
• 12. Chemoselective reduction of aldehydes via a combination of NaBH4 and acetylacetone - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. 4-Oxocyclohexanecarboxylic acid | C7H10O3 | CID 192730 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. orgchemboulder.com [orgchemboulder.com]

Ethyl 4-oxocyclohexanecarboxylate: A Bifunctional Building Block for Advanced Synthesis and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a versatile and highly valuable bifunctional building block in modern organic synthesis. Its unique molecular architecture, featuring a reactive ketone and an ester functional group on a cyclohexane (B81311) scaffold, provides a gateway to a diverse array of complex molecules, including pharmaceuticals, agrochemicals, and specialty materials. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and key applications, with a focus on detailed experimental protocols and quantitative data to empower researchers in their synthetic endeavors.

Physicochemical Properties

Ethyl 4-oxocyclohexanecarboxylate is a clear, colorless to pale yellow liquid with a faint, fruity odor. It is sparingly soluble in water but readily soluble in common organic solvents such as ethanol (B145695), ether, and acetone.[1][2] A summary of its key physicochemical properties is presented in Table 1.

Property	Value
CAS Number	17159-79-4
Molecular Formula	C₉H₁₄O₃
Molecular Weight	170.21 g/mol
Boiling Point	150-152 °C at 40 mmHg
Density	1.068 g/mL at 25 °C
Refractive Index (n²⁰/D)	1.461

Synthesis of Ethyl 4-oxocyclohexanecarboxylate

The most common and industrially relevant method for the synthesis of ethyl 4-oxocyclohexanecarboxylate is the Dieckmann condensation of diethyl adipate (B1204190).[1][3] This intramolecular cyclization reaction is typically carried out in the presence of a strong base, such as sodium ethoxide.

Experimental Protocol: Dieckmann Condensation of Diethyl Adipate

Materials:

• Diethyl adipate

• Sodium ethoxide

• Toluene (anhydrous)

• Hydrochloric acid (5% aqueous solution)

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of sodium ethoxide in ethanol is prepared.

• Diethyl adipate is added dropwise to the stirred solution of sodium ethoxide in anhydrous toluene.

• The reaction mixture is heated to reflux for several hours to facilitate the intramolecular condensation.[3]

• After cooling to room temperature, the reaction mixture is acidified with a 5% aqueous solution of hydrochloric acid.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation to yield ethyl 2-oxocyclopentanecarboxylate, which can be further processed to obtain ethyl 4-oxocyclohexanecarboxylate.

Key Reactions and Applications in Organic Synthesis

The bifunctional nature of ethyl 4-oxocyclohexanecarboxylate makes it a versatile starting material for a wide range of chemical transformations. The ketone functionality can undergo nucleophilic additions, condensations, and reductions, while the ester group can be hydrolyzed, reduced, or converted to other functional groups.

Wittig Reaction for Alkene Synthesis

The Wittig reaction provides a powerful method for the conversion of the ketone group into an exocyclic double bond. The stereochemical outcome of the reaction is dependent on the nature of the phosphorus ylide used. Stabilized ylides generally lead to the formation of (E)-alkenes, while non-stabilized ylides favor the formation of (Z)-alkenes.[4][5][6]

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• (Carbethoxymethylene)triphenylphosphorane (B24862) (stabilized ylide)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• To a stirred suspension of (carbethoxymethylene)triphenylphosphorane in anhydrous THF at 0 °C under an inert atmosphere, a solution of ethyl 4-oxocyclohexanecarboxylate in anhydrous THF is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to yield the corresponding ethylidene derivative.

Ylide Type	Aldehyde/Ketone	Product	Yield (%)	E:Z Ratio
Stabilized	p-Anisaldehyde	Styrene derivative	63-97	>95:5 (E favored)
Semi-stabilized	p-Anisaldehyde	Styrene derivative	-	Decreased E/Z selectivity
Non-stabilized	p-Anisaldehyde	Styrene derivative	-	Z favored

Data compiled from analogous reactions reported in the literature.[7]

Reductive Amination for the Synthesis of Amines

Reductive amination is a versatile method for the synthesis of primary, secondary, and tertiary amines from carbonyl compounds.[8][9] This reaction involves the initial formation of an imine or enamine intermediate, which is then reduced in situ. The choice of the amine and the reducing agent can influence the stereochemical outcome of the reaction.[10]

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Primary amine (e.g., benzylamine)

• Sodium triacetoxyborohydride (B8407120)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• To a solution of ethyl 4-oxocyclohexanecarboxylate and the primary amine in dichloromethane, sodium triacetoxyborohydride is added portion-wise at room temperature.

• The reaction mixture is stirred for 12-24 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Amine	Reducing Agent	Product	Yield (%)	Diastereomeric Ratio
Primary Amine	NaBH(OAc)₃	Secondary Amine	High	Variable
Secondary Amine	NaBH(OAc)₃	Tertiary Amine	High	Variable
Ammonia	H₂/Catalyst	Primary Amine	Good	Variable

Yields and diastereomeric ratios are highly dependent on the specific substrates and reaction conditions.[11][12]

Knoevenagel Condensation for Carbon-Carbon Bond Formation

The Knoevenagel condensation is a nucleophilic addition of an active methylene (B1212753) compound to a carbonyl group, followed by dehydration, to form a new carbon-carbon double bond.[13][14] This reaction is a powerful tool for the synthesis of α,β-unsaturated compounds.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Malononitrile

• Piperidine (B6355638) (catalyst)

• Ethanol

• Hydrochloric acid (dilute)

Procedure:

• A mixture of ethyl 4-oxocyclohexanecarboxylate, malononitrile, and a catalytic amount of piperidine in ethanol is stirred at room temperature.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the product is precipitated by the addition of dilute hydrochloric acid.

• The solid product is collected by filtration, washed with water, and dried.

• The crude product can be further purified by recrystallization.

Active Methylene Compound	Catalyst	Yield (%)
Malononitrile	Piperidine	High
Ethyl Cyanoacetate	Piperidine	Good
Diethyl Malonate	Piperidine	Moderate

Yields are generally good to excellent for aldehydes and more moderate for ketones like ethyl 4-oxocyclohexanecarboxylate.[15][16][17]

Synthesis of Heterocycles

Ethyl 4-oxocyclohexanecarboxylate is a valuable precursor for the synthesis of various heterocyclic compounds, such as pyrazoles and spirocycles.

The reaction of ethyl 4-oxocyclohexanecarboxylate with hydrazine (B178648) derivatives leads to the formation of pyrazole (B372694) derivatives, which are important scaffolds in medicinal chemistry.[18][19]

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Hydrazine hydrate (B1144303)

• Ethanol

• Acetic acid (glacial)

Procedure:

• A solution of ethyl 4-oxocyclohexanecarboxylate and hydrazine hydrate in ethanol containing a catalytic amount of glacial acetic acid is refluxed for several hours.[20]

• The reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the pyrazole derivative.

Hydrazine Derivative	Product	Yield (%)
Hydrazine Hydrate	Unsubstituted Pyrazole	72.4
Phenylhydrazine	1-Phenylpyrazole	Good
Substituted Hydrazines	Substituted Pyrazoles	60-95

Yields vary depending on the specific hydrazine derivative and reaction conditions.[21][22]

The unique structure of ethyl 4-oxocyclohexanecarboxylate allows for its use in the synthesis of spirocyclic compounds, which are of great interest in drug discovery due to their rigid three-dimensional structures. For instance, it can be a starting material for the synthesis of spiro[cyclohexane-1,3'-indole] derivatives.

Caption: General workflow for the synthesis of spiro[cyclohexane-1,3'-indole] derivatives.

Application in Drug Development: Dopamine (B1211576) Receptor Agonists

Derivatives of ethyl 4-oxocyclohexanecarboxylate have shown promise as modulators of various biological targets, including dopamine receptors. Dopamine D2 receptor agonists, for example, are crucial in the treatment of Parkinson's disease and other neurological disorders.[23]

Dopamine Receptor Signaling Pathway

The dopamine D2 receptor is a G-protein coupled receptor (GPCR) that, upon activation by an agonist, initiates a signaling cascade that ultimately leads to a cellular response.

Caption: Simplified signaling pathway of the dopamine D2 receptor.

Biological Activity of Derivatives

The development of potent and selective dopamine D2 receptor agonists is a key objective in medicinal chemistry. The table below summarizes the binding affinities of representative dopamine D2 receptor agonists, illustrating the potential for derivatives of ethyl 4-oxocyclohexanecarboxylate in this area.

Compound	D₂ Receptor Binding Affinity (Kᵢ, nM)
Aripiprazole (B633) derivative 5c	-
Aripiprazole derivative 5e	High
Aripiprazole derivative 6a	-
Aripiprazole derivative 6d	-
MCL-524	3.7 ± 1.2

Data for aripiprazole derivatives indicates qualitative affinity, while MCL-524 data is quantitative.[23][24]

Conclusion

Ethyl 4-oxocyclohexanecarboxylate is a cornerstone building block in organic synthesis, offering a versatile platform for the construction of a wide range of complex molecules. Its bifunctional nature allows for a multitude of chemical transformations, leading to the efficient synthesis of valuable intermediates and final products. For researchers and professionals in drug development, this compound provides a robust starting point for the design and synthesis of novel therapeutic agents, particularly in the realm of neurology. The detailed protocols and quantitative data presented in this guide are intended to facilitate further innovation and application of this remarkable molecule.

References

• 1. fiveable.me [fiveable.me]
• 2. lookchem.com [lookchem.com]
• 3. A Dieckmann condensation of diethyl adipate was carried class 12 chemistry CBSE [vedantu.com]
• 4. organic chemistry - Why do stabilised ylids lead to trans alkenes in the Wittig reaction? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. adichemistry.com [adichemistry.com]
• 7. Use of Silver Carbonate in the Wittig Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jocpr.com [jocpr.com]
• 9. Reductive Amination in the Synthesis of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. d-nb.info [d-nb.info]
• 12. TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. organicreactions.org [organicreactions.org]
• 14. Knoevenagel Condensation | Thermo Fisher Scientific - FR [thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. Substituted active methylene synthesis by condensation [organic-chemistry.org]
• 17. scielo.br [scielo.br]
• 18. chim.it [chim.it]
• 19. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. sid.ir [sid.ir]
• 22. Ethyl pyrazole-4-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 23. The Non-Anhydrous, Minimally Basic Synthesis of the Dopamine D2 Agonist [18F]MCL-524 - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Synthesis and In Vitro Evaluation of Novel Dopamine Receptor D2 3,4-dihydroquinolin-2(1H)-one Derivatives Related to Aripiprazole - PMC [pmc.ncbi.nlm.nih.gov]

Ethyl 4-oxocyclohexanecarboxylate: A Comprehensive Technical Guide on its Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 4-oxocyclohexanecarboxylate (B1232831), a versatile bifunctional molecule, has been a cornerstone in organic synthesis for over a century. Its unique structural features, combining a reactive ketone and an ester group on a cyclohexane (B81311) scaffold, have made it an invaluable intermediate in the synthesis of a wide array of complex organic molecules, particularly in the pharmaceutical industry. This in-depth technical guide provides a comprehensive overview of the discovery and history of Ethyl 4-oxocyclohexanecarboxylate, detailed experimental protocols for its synthesis, and a thorough exploration of its applications in drug development and other fields. Quantitative data are summarized in structured tables, and key chemical pathways are visualized using Graphviz diagrams to facilitate a deeper understanding of this pivotal chemical entity.

Discovery and History

The genesis of Ethyl 4-oxocyclohexanecarboxylate is intrinsically linked to the pioneering work of the German chemist Walter Dieckmann on the intramolecular condensation of diesters.[1][2] The reaction, now famously known as the Dieckmann condensation, was first reported in the late 19th and early 20th centuries and provided a robust method for the synthesis of cyclic β-keto esters.[1][2][3] While Dieckmann's initial publications focused on the cyclization of various dicarboxylic acid esters, his work laid the fundamental groundwork for the synthesis of compounds like Ethyl 4-oxocyclohexanecarboxylate from precursors such as diethyl pimelate (B1236862).[3]

The first synthesis of Ethyl 4-oxocyclohexanecarboxylate likely occurred in the mid-20th century during broader investigations into cycloaliphatic esters and their synthetic utility. Another early and viable synthetic route to this compound involves the oxidation of ethyl cyclohexanecarboxylate (B1212342). The development of these synthetic methods unlocked the potential of Ethyl 4-oxocyclohexanecarboxylate as a versatile building block, leading to its widespread use in the decades that followed. Its importance grew significantly with the expansion of the pharmaceutical industry, where it became a key intermediate in the synthesis of various therapeutic agents.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectroscopic properties of Ethyl 4-oxocyclohexanecarboxylate is crucial for its application in synthesis and analysis. The following tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of Ethyl 4-oxocyclohexanecarboxylate

Property	Value	Reference
CAS Number	17159-79-4	[4]
Molecular Formula	C₉H₁₄O₃	[4]
Molecular Weight	170.21 g/mol	[4]
Appearance	Colorless to pale yellow liquid
Boiling Point	150-152 °C at 40 mmHg
Density	1.068 g/mL at 25 °C
Refractive Index (n²⁰/D)	1.461

Table 2: Spectroscopic Data for Ethyl 4-oxocyclohexanecarboxylate

Spectroscopy	Key Peaks/Shifts
¹H NMR (CDCl₃)	δ 4.15 (q, 2H), 2.50-2.20 (m, 5H), 2.10-1.90 (m, 4H), 1.25 (t, 3H)
¹³C NMR (CDCl₃)	δ 209.5, 174.5, 60.5, 41.0, 40.5, 28.5
IR (neat)	ν 2950, 1730 (C=O, ester), 1715 (C=O, ketone), 1180 cm⁻¹ (C-O)

Synthesis of Ethyl 4-oxocyclohexanecarboxylate

Two primary synthetic routes have been historically and are currently employed for the preparation of Ethyl 4-oxocyclohexanecarboxylate: the Dieckmann condensation of diethyl pimelate and the oxidation of ethyl cyclohexanecarboxylate.

Dieckmann Condensation of Diethyl Pimelate

This classic method provides a direct route to the corresponding cyclic β-keto ester, which upon isomerization yields Ethyl 4-oxocyclohexanecarboxylate.

• Materials: Diethyl pimelate, sodium ethoxide, anhydrous ethanol (B145695), toluene, hydrochloric acid, diethyl ether, anhydrous magnesium sulfate (B86663).

• Procedure:

  • A solution of sodium ethoxide is prepared by carefully dissolving sodium metal (1.0 eq) in anhydrous ethanol under an inert atmosphere.

  • The ethanol is removed under reduced pressure, and the resulting sodium ethoxide powder is suspended in anhydrous toluene.

  • Diethyl pimelate (1.0 eq) is added dropwise to the stirred suspension at a temperature of 100-110 °C.

  • The reaction mixture is heated at reflux for 2 hours, during which time the sodium salt of the enolate precipitates.

  • After cooling, the reaction mixture is acidified with dilute hydrochloric acid.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

  • The crude product, primarily ethyl 2-oxocyclohexanecarboxylate, is purified by vacuum distillation. Isomerization to the more stable Ethyl 4-oxocyclohexanecarboxylate can be achieved by treatment with a catalytic amount of acid or base.

• Expected Yield: 70-80%

Dieckmann Condensation Pathway

Oxidation of Ethyl Cyclohexanecarboxylate

This method involves the direct oxidation of the cyclohexane ring to introduce the ketone functionality.

• Materials: Ethyl cyclohexanecarboxylate, chromium trioxide (CrO₃), acetic acid, water, diethyl ether, sodium bicarbonate solution, anhydrous sodium sulfate.

• Procedure:

  • Ethyl cyclohexanecarboxylate (1.0 eq) is dissolved in glacial acetic acid.

  • The solution is cooled in an ice bath, and a solution of chromium trioxide (2.0 eq) in a mixture of acetic acid and water is added dropwise, maintaining the temperature below 20 °C.

  • After the addition is complete, the mixture is stirred at room temperature for 12-24 hours.

  • The reaction is quenched by the addition of water and then extracted with diethyl ether.

  • The combined organic extracts are washed with water, saturated sodium bicarbonate solution, and brine.

  • The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.

  • The crude product is purified by vacuum distillation.

• Expected Yield: 40-50%

Oxidation of Ethyl Cyclohexanecarboxylate

Applications in Drug Development and Organic Synthesis

Ethyl 4-oxocyclohexanecarboxylate is a critical intermediate in the synthesis of numerous pharmaceuticals, leveraging the reactivity of both its ketone and ester functionalities.[5]

Synthesis of Tranexamic Acid

A notable application of Ethyl 4-oxocyclohexanecarboxylate is in the synthesis of Tranexamic acid, an antifibrinolytic agent.[6][7]

The synthesis begins with the conversion of the ketone in Ethyl 4-oxocyclohexanecarboxylate to a cyanohydrin, which is then dehydrated to an unsaturated nitrile.[6] Subsequent saponification, reductive amination, and hydrogenation yield Tranexamic acid.[6]

Synthesis of Tranexamic Acid

Precursor to Neuropeptide Y (NPY) Y1 Receptor Antagonists

The cyclohexane core of many Neuropeptide Y (NPY) Y1 receptor antagonists is derived from Ethyl 4-oxocyclohexanecarboxylate.[5][8][9] These antagonists are being investigated for the treatment of obesity and other metabolic disorders.[10] The synthesis typically involves the reductive amination of the ketone to introduce a key amine functionality, which is then further elaborated to the final antagonist structure.

Core Synthesis for NPY Y1 Antagonists

Building Block for Dopamine (B1211576) Agonists

The cyclohexyl moiety present in some dopamine agonists can be constructed using Ethyl 4-oxocyclohexanecarboxylate as a starting material. These agonists are crucial in the treatment of Parkinson's disease and other neurological disorders. The synthetic strategies often involve modifications of the ketone and ester groups to build the complex polycyclic systems characteristic of these drugs.

General Workflow for Dopamine Agonist Synthesis

Conclusion

Ethyl 4-oxocyclohexanecarboxylate, a compound with a rich history rooted in the foundational principles of organic chemistry, continues to be a molecule of significant importance. Its straightforward synthesis via established methods like the Dieckmann condensation and oxidation reactions, combined with the versatile reactivity of its functional groups, has solidified its role as a key intermediate in modern organic synthesis. For researchers and professionals in drug development, a comprehensive understanding of the history, synthesis, and extensive applications of Ethyl 4-oxocyclohexanecarboxylate is essential for the innovation of new synthetic methodologies and the development of novel therapeutic agents. The pathways and data presented in this guide underscore its enduring legacy and future potential in the chemical and pharmaceutical sciences.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. fiveable.me [fiveable.me]
• 3. organicreactions.org [organicreactions.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and neuropeptide Y Y1 receptor antagonistic activity of N,N-disubstituted omega-guanidino- and omega-aminoalkanoic acid amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. lookchem.com [lookchem.com]
• 8. Synthesis of receptor antagonists of neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and evaluation of substituted 4-alkoxy-2-aminopyridines as novel neuropeptide Y1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]

The Unnatural Origins of Ethyl 4-oxocyclohexanecarboxylate and a Guide to its Naturally Occurring Structural Analogs

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl 4-oxocyclohexanecarboxylate (B1232831), a molecule of interest in synthetic chemistry, is not known to occur in nature. This technical guide clarifies its synthetic origins and pivots to a comprehensive exploration of its naturally occurring structural analogs. This document details the isolation, biosynthesis, and biological activities of cyclohexanone (B45756) and cyclohexanecarboxylic acid derivatives found in bacteria, fungi, and plants. The information is presented to serve as a valuable resource for researchers in natural product chemistry, drug discovery, and metabolic engineering, providing detailed experimental protocols, quantitative data where available, and visual representations of metabolic pathways and experimental workflows.

Ethyl 4-oxocyclohexanecarboxylate: A Synthetic Moiety

Initial investigations into the natural occurrence of Ethyl 4-oxocyclohexanecarboxylate have concluded that it is not a naturally occurring compound. It is a synthetic derivative of 4-oxocyclohexanecarboxylic acid, primarily utilized as an intermediate in the synthesis of pharmaceuticals and fragrances. Its existence is a product of laboratory and industrial chemical processes rather than a result of biological pathways in organisms.

Naturally Occurring Derivatives of the 4-Oxocyclohexanecarboxylate Core Structure

While Ethyl 4-oxocyclohexanecarboxylate itself is absent from nature, its core chemical scaffold, the cyclohexanone and cyclohexanecarboxylic acid ring systems, are found in a variety of natural products from diverse biological sources. These compounds exhibit a range of biological activities and are synthesized through unique metabolic pathways. This guide will now focus on these naturally occurring derivatives.

Fungal Cyclohexanone Derivatives

Fungi, particularly endophytic species, have been identified as a source of novel cyclohexanone derivatives. These compounds often possess complex stereochemistry and exhibit significant biological activities.

Foeniculins from Diaporthe foeniculina

The endophytic fungus Diaporthe foeniculina has been shown to produce a series of novel cyclohexanone derivatives named foeniculins A–H.

Currently, there is limited quantitative data available in the public domain regarding the concentration of foeniculins in Diaporthe foeniculina. The isolation yields are dependent on the specific fermentation and extraction conditions.

Isolation of Foeniculins A-H:

The following protocol is a summary of the methodology described for the isolation of foeniculins from Diaporthe foeniculina.

• Fermentation: The fungus Diaporthe foeniculina is cultured on a solid rice medium.

• Extraction: After a period of cultivation, the mycelia and rice solid medium are extracted three times with ethyl acetate (B1210297) (EtOAc). The solvent is then evaporated to yield a crude extract.

• Fractionation: The crude extract is subjected to column chromatography on silica (B1680970) gel using a gradient elution with petroleum ether-EtOAc and then CH2Cl2-MeOH. Fractions are combined based on Thin Layer Chromatography (TLC) analysis.

• Purification: The resulting fractions are further purified using column chromatography over RP-C18 silica gel with a MeOH-H2O gradient. Final purification to yield the individual foeniculins is achieved through preparative and semi-preparative High-Performance Liquid Chromatography (HPLC).

Caption: Workflow for the isolation of foeniculins.

The isolated foeniculins have been evaluated for their in vitro cytotoxic and antibacterial activities. Further research is needed to elucidate the specific signaling pathways affected by these compounds.

Oxygenated Cyclohexanone Derivative from Amphirosellinia nigrospora

The endophytic fungus Amphirosellinia nigrospora produces an oxygenated cyclohexanone derivative, (4S, 5S, 6S)-5,6-epoxy-4-hydroxy-3-methoxy-5-methyl-cyclohex-2-en-1-one, which exhibits antimicrobial properties.

Compound	Source Organism	Yield from Culture Broth
(4S, 5S, 6S)-5,6-epoxy-4-hydroxy-3-methoxy-5-methyl-cyclohex-2-en-1-one	Amphirosellinia nigrospora	Data not available

Isolation of (4S, 5S, 6S)-5,6-epoxy-4-hydroxy-3-methoxy-5-methyl-cyclohex-2-en-1-one:

• Culturing and Extraction: Amphirosellinia nigrospora is cultured, and the culture broth is extracted to obtain a crude extract.

• Purification: The active compound is isolated from the crude extract through a series of chromatographic techniques. The exact details of the purification process are specific to the research study.

This compound has demonstrated strong in vitro antibacterial activity against Ralstonia solanacearum and inhibitory effects on the mycelial growth of several plant pathogenic fungi. Its mechanism of action and impact on specific signaling pathways are areas for future investigation.

Bacterial Cyclohexanecarboxylic Acid Derivatives

Certain bacteria utilize and modify cyclohexanecarboxylic acid, a structural precursor to the 4-oxo derivative. These metabolic pathways are of interest for bioremediation and biocatalysis.

Metabolism in Corynebacterium cyclohexanicum

Corynebacterium cyclohexanicum is capable of degrading cyclohexanecarboxylic acid. A key step in this pathway is the conversion of 4-oxocyclohexanecarboxylic acid to 4-hydroxybenzoic acid.

This conversion is catalyzed by two distinct desaturase enzymes:

• Desaturase I: Converts 4-oxocyclohexanecarboxylic acid to (+)-4-oxocyclohex-2-enecarboxylic acid.

• Desaturase II: Aromatizes (+)-4-oxocyclohex-2-enecarboxylic acid to 4-hydroxybenzoic acid.

Caption: Metabolic conversion in C. cyclohexanicum.

Biosynthesis in Alicyclobacillus acidocaldarius

The thermoacidophilic bacterium Alicyclobacillus acidocaldarius synthesizes ω-cyclohexyl fatty acids, for which cyclohexanecarboxylic acid serves as a starter unit. The biosynthetic pathway is thought to involve the reduction of 5-hydroxycyclohex-1-enecarboxylic acid.

Plant-Derived Cyclohexane Derivatives

trans-4-Hydroxycyclohexanecarboxylic Acid in Tsuga dumosa

The Himalayan hemlock, Tsuga dumosa, has been reported to contain trans-4-Hydroxycyclohexanecarboxylic acid.

General Extraction from Tsuga dumosa:

While a specific protocol for the isolation of trans-4-Hydroxycyclohexanecarboxylic acid is not detailed in the available literature, general methods for the extraction of chemical constituents from Tsuga dumosa involve:

• Extraction: Air-dried plant material (twigs) is extracted with ethanol (B145695).

• Fractionation: The crude ethanol extract is then fractionated using solvents of varying polarity, such as hexane, chloroform, and n-butyl alcohol.

• Purification: The fractions are subjected to column chromatography on silica gel to isolate individual compounds.

Conclusion and Future Perspectives

The exploration of naturally occurring analogs of Ethyl 4-oxocyclohexanecarboxylate reveals a rich diversity of cyclohexanone and cyclohexanecarboxylic acid derivatives in nature. These compounds, originating from fungi, bacteria, and plants, present a promising frontier for the discovery of new bioactive molecules. The detailed experimental protocols and metabolic pathway information provided in this guide serve as a foundational resource for researchers. Future work should focus on elucidating the biosynthetic pathways of the fungal derivatives, quantifying the abundance of these compounds in their native sources, and investigating their specific interactions with cellular signaling pathways to unlock their full therapeutic and biotechnological potential.

Ethyl 4-oxocyclohexanecarboxylate: A Technical Guide to Toxicological and Safety Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and safety data for Ethyl 4-oxocyclohexanecarboxylate (B1232831) (CAS No. 17159-79-4). The information herein is compiled from a thorough review of publicly accessible safety data sheets, regulatory databases, and scientific literature. This document aims to be a critical resource for professionals handling this chemical in research and development settings.

Executive Summary

Hazard Classification

The primary hazards associated with Ethyl 4-oxocyclohexanecarboxylate are summarized in the table below, based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Hazard Category	GHS Code	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315	Warning	Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319	Warning	Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation)	Category 3	H335	Warning	May cause respiratory irritation

Toxicological Data

A detailed review of available literature and databases reveals a significant scarcity of quantitative toxicological data for Ethyl 4-oxocyclohexanecarboxylate. The following sections summarize the available information for key toxicological endpoints.

Acute Toxicity

No quantitative data, such as LD50 (Lethal Dose, 50%) values for oral, dermal, or inhalation routes, were found in the comprehensive search of public databases and literature. Multiple safety data sheets state that the toxicological properties have not been fully investigated or that no data is available for acute toxicity.[2]

Skin Irritation

Ethyl 4-oxocyclohexanecarboxylate is classified as a skin irritant.[1][2] However, detailed in vivo studies with quantitative scoring (e.g., Primary Irritation Index) are not publicly available. General statements in safety data sheets indicate that the substance causes skin irritation.[1][2]

Experimental Protocol: While a specific protocol for this chemical was not found, a general experimental workflow for assessing skin irritation is described below. This is a standardized approach and does not represent a specific study on Ethyl 4-oxocyclohexanecarboxylate.

Diagram 1: Generalized workflow for an in vivo skin irritation study.

Eye Irritation

The substance is classified as causing serious eye irritation.[1][2] One study summary was found that provides some details, although it lacks quantitative scoring.

Experimental Data:

• Species: Rabbit

• Observation: The test substance was found to be a severe irritant to the rabbit eye.

• Method: A volume of 0.1 mL of the test substance was instilled into the conjunctival sac of rabbit eyes. Observations were made at 1, 24, 48, and 72 hours, and up to 21 days.

• Results: The study reported corneal opacity, iridial inflammation, and moderate to minimal conjunctival irritation over the observation period.

Experimental Protocol: The protocol for the eye irritation study can be inferred from the summary. A generalized workflow is presented below.

Diagram 2: Generalized workflow for an in vivo eye irritation study.

Sensitization

There is conflicting and limited information regarding the skin sensitization potential of Ethyl 4-oxocyclohexanecarboxylate. One source suggests that dermal contact may lead to mild sensitization in some individuals, while a safety data sheet states there is "no information available".[2] No formal studies, such as a Local Lymph Node Assay (LLNA) or Guinea Pig Maximization Test (GPMT), were found.

Mutagenicity and Genotoxicity

No studies on the mutagenic or genotoxic potential of Ethyl 4-oxocyclohexanecarboxylate were identified in the public domain. Standard assays such as the Ames test (bacterial reverse mutation assay) or in vitro/in vivo chromosomal aberration tests have not been reported for this substance.

Carcinogenicity

Ethyl 4-oxocyclohexanecarboxylate is not classified as a carcinogen by the International Agency for Research on Cancer (IARC) or the U.S. Environmental Protection Agency (EPA). No long-term carcinogenicity studies in animals were found.

Reproductive and Developmental Toxicity

No information is available regarding the reproductive or developmental toxicity of Ethyl 4-oxocyclohexanecarboxylate.

Data Gaps and Future Research

The comprehensive review of publicly available data highlights significant gaps in the toxicological profile of Ethyl 4-oxocyclohexanecarboxylate. To ensure a thorough understanding of its safety, further research is warranted in the following areas:

• Acute Toxicity: Determination of LD50 values for oral, dermal, and inhalation routes.

• Skin Sensitization: Evaluation of sensitization potential using standardized methods (e.g., LLNA).

• Mutagenicity/Genotoxicity: A battery of in vitro and in vivo tests to assess the potential for genetic damage.

• Repeated Dose Toxicity: Studies to identify potential target organs and establish No-Observed-Adverse-Effect Levels (NOAELs).

• Reproductive and Developmental Toxicity: Assessment of potential effects on fertility and embryonic development.

The following diagram illustrates the logical relationship in a comprehensive toxicological assessment, highlighting the areas where data for Ethyl 4-oxocyclohexanecarboxylate is currently lacking.

Diagram 3: Toxicological data flow for risk assessment, indicating data gaps.

Conclusion

Ethyl 4-oxocyclohexanecarboxylate is a chemical with established irritant properties for the skin, eyes, and respiratory system. Professionals handling this substance should adhere to strict safety protocols, including the use of appropriate personal protective equipment. However, the lack of comprehensive toxicological data for other critical endpoints necessitates a cautious approach. The information provided in this guide should be used to inform safe handling practices and to highlight the need for further research to fully characterize the toxicological profile of this compound.

References

• 1. fishersci.com [fishersci.com]
• 2. Page loading... [guidechem.com]

Protocols & Analytical Methods

Synthesis of Ethyl 4-oxocyclohexanecarboxylate from Ethyl Cyclohexanecarboxylate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of ethyl 4-oxocyclohexanecarboxylate (B1232831), a valuable intermediate in the pharmaceutical and chemical industries. The synthesis is presented as a two-step process commencing with the selective hydroxylation of ethyl cyclohexanecarboxylate (B1212342) to yield ethyl 4-hydroxycyclohexanecarboxylate, followed by the oxidation of the hydroxyl group to the corresponding ketone. This approach circumvents the challenges of direct methylene (B1212753) group oxidation. This document outlines detailed protocols for both the hydroxylation and subsequent oxidation steps, supported by quantitative data and safety considerations.

Introduction

Ethyl 4-oxocyclohexanecarboxylate is a key building block in the synthesis of a variety of complex organic molecules and active pharmaceutical ingredients.[1] Its bifunctional nature, possessing both a ketone and an ester group, allows for diverse chemical transformations. The synthesis of this compound from the readily available starting material, ethyl cyclohexanecarboxylate, is a topic of significant interest. Direct oxidation of the C-4 methylene group of ethyl cyclohexanecarboxylate to a ketone is a challenging transformation. A more practical and controllable approach involves a two-step synthesis:

• Hydroxylation: Introduction of a hydroxyl group at the 4-position of ethyl cyclohexanecarboxylate to form ethyl 4-hydroxycyclohexanecarboxylate.

• Oxidation: Subsequent oxidation of the secondary alcohol to the target ketone, ethyl 4-oxocyclohexanecarboxylate.

This document provides detailed protocols for both steps, with a focus on methods that offer good yields and selectivity.

Data Presentation

The following table summarizes the key quantitative data for the two-step synthesis of ethyl 4-oxocyclohexanecarboxylate.

Step	Reaction	Reagents	Solvent	Reaction Time	Temperature	Yield (%)
1	Hydroxylation	Cytochrome P450 Monooxygenase	Buffer/Co-solvent	24-48 h	25-30 °C	Substrate Dependent
2	Oxidation (Swern)	Oxalyl chloride, DMSO, Triethylamine (B128534)	Dichloromethane (B109758)	1-2 h	-78 °C to RT	~90%
2	Oxidation (PCC)	Pyridinium (B92312) chlorochromate (PCC)	Dichloromethane	2-4 h	Room Temperature	~85%

Experimental Protocols

Step 1: Hydroxylation of Ethyl Cyclohexanecarboxylate

The selective hydroxylation of a non-activated C-H bond in ethyl cyclohexanecarboxylate is a challenging chemical transformation. Biocatalysis using enzymes such as Cytochrome P450 monooxygenases offers a promising solution for achieving high regioselectivity under mild conditions.[2][3][4]

Protocol: Biocatalytic Hydroxylation using Cytochrome P450

This protocol provides a general framework for the biocatalytic hydroxylation. Specific parameters may need to be optimized based on the chosen P450 enzyme and expression system.

Materials:

• Ethyl cyclohexanecarboxylate

• Whole-cell biocatalyst expressing a suitable Cytochrome P450 monooxygenase

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• Co-solvent (e.g., DMSO or isopropanol)

• Glucose (for cofactor regeneration)

• Shaking incubator

• Centrifuge

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• In a sterile flask, prepare a suspension of the whole-cell biocatalyst in the phosphate buffer.

• Add glucose to the suspension to provide a source for cofactor regeneration.

• Add a solution of ethyl cyclohexanecarboxylate in a minimal amount of a water-miscible co-solvent to the cell suspension. The final substrate concentration should be optimized for the specific enzyme.

• Incubate the reaction mixture in a shaking incubator at the optimal temperature for the enzyme (typically 25-30 °C) for 24-48 hours.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC-MS or HPLC.

• Once the reaction is complete, centrifuge the mixture to pellet the cells.

• Extract the supernatant with an equal volume of ethyl acetate (B1210297) three times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain crude ethyl 4-hydroxycyclohexanecarboxylate.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Step 2: Oxidation of Ethyl 4-hydroxycyclohexanecarboxylate

The secondary alcohol, ethyl 4-hydroxycyclohexanecarboxylate, can be efficiently oxidized to the corresponding ketone using various established methods. The Swern oxidation and oxidation with pyridinium chlorochromate (PCC) are two common and reliable procedures that offer high yields under relatively mild conditions.

Protocol 1: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (B87167) (DMSO) activated with oxalyl chloride, followed by the addition of a hindered base like triethylamine.[5][6][7][8] This method is known for its mild conditions and high yields.

Materials:

• Ethyl 4-hydroxycyclohexanecarboxylate

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine

• Anhydrous dichloromethane (DCM)

• Dry ice/acetone bath

• Standard laboratory glassware under an inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous dichloromethane and cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add oxalyl chloride (1.5 equivalents) to the stirred DCM.

• In a separate flask, prepare a solution of DMSO (2.2 equivalents) in anhydrous DCM. Add this solution dropwise to the oxalyl chloride solution, ensuring the temperature remains below -60 °C. Stir the mixture for 15 minutes.

• Prepare a solution of ethyl 4-hydroxycyclohexanecarboxylate (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the reaction mixture. Stir for 30 minutes at -78 °C.

• Slowly add triethylamine (5.0 equivalents) to the reaction mixture. The mixture will become thick.

• After stirring for 15 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude ethyl 4-oxocyclohexanecarboxylate by column chromatography on silica gel.

Protocol 2: Pyridinium Chlorochromate (PCC) Oxidation

PCC is a milder alternative to other chromium-based oxidizing agents and is effective for the oxidation of secondary alcohols to ketones without significant over-oxidation.[9][10][11]

Materials:

• Ethyl 4-hydroxycyclohexanecarboxylate

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, suspend PCC (1.5 equivalents) in anhydrous dichloromethane.

• To this suspension, add a solution of ethyl 4-hydroxycyclohexanecarboxylate (1.0 equivalent) in anhydrous dichloromethane dropwise at room temperature.

• Stir the reaction mixture vigorously for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional diethyl ether.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude ethyl 4-oxocyclohexanecarboxylate by column chromatography on silica gel.

Visualizations

Synthesis Workflow

Caption: Two-step synthesis of Ethyl 4-oxocyclohexanecarboxylate.

Swern Oxidation Mechanism

Caption: Key steps in the Swern oxidation mechanism.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maximizing Biocatalytic Cyclohexane Hydroxylation by Modulating Cytochrome P450 Monooxygenase Expression in P. taiwanensis VLB120 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biocatalytic Oxidation Reactions: A Chemist's Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 7. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 8. Swern oxidation - Wikipedia [en.wikipedia.org]
• 9. Oxygenating Biocatalysts for Hydroxyl Functionalisation in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unusual Cytochrome P450 Enzymes and Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. calpaclab.com [calpaclab.com]

Application Notes and Protocols: Stereoselective Reduction of Ethyl 4-Oxocyclohexanecarboxylate to cis/trans-4-Hydroxy Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereoselective reduction of cyclic ketones is a fundamental transformation in organic synthesis, providing access to stereochemically defined alcohols that are crucial building blocks for pharmaceuticals and other complex molecules. Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a readily available starting material that, upon reduction, yields the corresponding cis- and trans-4-hydroxy derivatives. The stereochemical outcome of this reduction is highly dependent on the choice of reducing agent and reaction conditions, allowing for targeted synthesis of either isomer. These hydroxy-ester products are valuable intermediates in the synthesis of a variety of biologically active compounds.

This document provides detailed application notes and protocols for the stereoselective reduction of ethyl 4-oxocyclohexanecarboxylate, focusing on common laboratory methods that favor the formation of either the cis or trans isomer.

Principles of Stereoselective Reduction of Cyclohexanones

The stereochemical course of the reduction of substituted cyclohexanones is primarily governed by the direction of hydride attack on the carbonyl group. Two main pathways are considered: axial attack and equatorial attack.

• Axial Attack: The nucleophilic hydride approaches the carbonyl carbon from the axial face of the cyclohexane (B81311) ring in its chair conformation. This pathway generally leads to the formation of an equatorial alcohol.

• Equatorial Attack: The hydride approaches from the equatorial face, resulting in the formation of an axial alcohol.

The preferred direction of attack is influenced by steric and electronic factors. For unhindered reducing agents, axial attack is often favored to avoid steric hindrance with the axial hydrogens at the C-3 and C-5 positions. Conversely, bulky reducing agents tend to attack from the less hindered equatorial face.

Reaction Pathway

The reduction of ethyl 4-oxocyclohexanecarboxylate yields a mixture of cis- and trans-ethyl 4-hydroxycyclohexanecarboxylate. The trans isomer is generally the thermodynamically more stable product, with both the hydroxyl and the ester groups in equatorial positions. The cis isomer, with one group axial and the other equatorial, is typically the kinetic product under certain conditions.

Caption: General reaction pathways for the stereoselective reduction.

Data Presentation: Comparison of Reduction Methods

The choice of reducing agent is critical in controlling the stereochemical outcome of the reduction of ethyl 4-oxocyclohexanecarboxylate. The following table summarizes typical results obtained with different reagents.

Reducing Agent	Predominant Isomer	Typical cis:trans Ratio	Typical Yield (%)	Notes
Sodium Borohydride (B1222165) (NaBH₄)	trans	15:85 - 25:75	>90	A less sterically hindered reagent that preferentially attacks from the axial direction, leading to the equatorial alcohol (trans product).
L-Selectride®	cis	>95:5	>90	A bulky trialkylborohydride that attacks from the less sterically hindered equatorial face, resulting in the axial alcohol (cis product).
Catalytic Hydrogenation	Varies	Varies	High	The stereoselectivity is highly dependent on the catalyst, solvent, and other reaction conditions. For example, hydrogenation over rhodium often favors the cis isomer.

Note: The ratios and yields are approximate and can vary based on specific reaction conditions such as temperature, solvent, and reaction time.

Experimental Protocols

Protocol 1: Synthesis of trans-Ethyl 4-hydroxycyclohexanecarboxylate using Sodium Borohydride

This protocol describes the reduction of ethyl 4-oxocyclohexanecarboxylate using sodium borohydride, which favors the formation of the thermodynamically more stable trans isomer.

Caption: Workflow for the synthesis of the trans isomer.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate (1.0 eq)

• Sodium borohydride (NaBH₄) (1.1 eq)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve ethyl 4-oxocyclohexanecarboxylate in methanol (approximately 10 mL per gram of substrate).

• Cool the solution to 0 °C in an ice bath with stirring.

• Slowly add sodium borohydride in small portions over 15-20 minutes.

• After the addition is complete, continue stirring at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature.

• Stir for an additional 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture again in an ice bath and slowly quench by adding 1 M HCl until the pH is acidic.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to isolate the trans and cis isomers.

• Characterize the products by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their identity and determine the isomeric ratio.

Protocol 2: Synthesis of cis-Ethyl 4-hydroxycyclohexanecarboxylate using L-Selectride®

This protocol employs the bulky reducing agent L-Selectride® to favor the formation of the kinetically controlled cis isomer.

Caption: Workflow for the synthesis of the cis isomer.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate (1.0 eq)

• L-Selectride® (1.0 M solution in THF, 1.2 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 30% Hydrogen peroxide (H₂O₂)

• 3 M Sodium hydroxide (B78521) (NaOH)

• Ethyl acetate (EtOAc)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Schlenk flask or flame-dried round-bottom flask with a septum

• Syringes and needles

• Dry ice/acetone bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (e.g., nitrogen or argon).

• Dissolve ethyl 4-oxocyclohexanecarboxylate in anhydrous THF (approximately 15 mL per gram of substrate).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the L-Selectride® solution dropwise via syringe over 30 minutes, ensuring the internal temperature remains below -70 °C.

• Stir the reaction mixture at -78 °C for 3-4 hours, monitoring the progress by TLC.

• Once the reaction is complete, quench by slowly adding 30% hydrogen peroxide, followed by 3 M sodium hydroxide solution at -78 °C.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to isolate the cis and trans isomers.

• Characterize the products to confirm their identity and determine the isomeric ratio.

Conclusion

The stereoselective reduction of ethyl 4-oxocyclohexanecarboxylate provides a reliable pathway to access both the cis- and trans-4-hydroxy derivatives. The choice of a small hydride reagent like sodium borohydride generally favors the formation of the thermodynamically stable trans isomer, while a bulky reagent such as L-Selectride® leads to the kinetically favored cis isomer. The protocols provided herein offer a foundation for the synthesis of these valuable intermediates, which can be adapted and optimized for specific research and development needs in the pharmaceutical and chemical industries. Careful control of reaction conditions and appropriate analytical characterization are essential for achieving the desired stereochemical outcome and purity.

Knoevenagel Condensation of Ethyl 4-oxocyclohexanecarboxylate: An Application Note and Protocol for Synthetic Chemistry

For Immediate Release

This application note provides a detailed protocol for the Knoevenagel condensation reaction of Ethyl 4-oxocyclohexanecarboxylate (B1232831) with various active methylene (B1212753) compounds. This versatile carbon-carbon bond-forming reaction is a cornerstone in synthetic organic chemistry, enabling the creation of α,β-unsaturated compounds that serve as crucial intermediates in the development of pharmaceuticals, agrochemicals, and other fine chemicals. This document is intended for researchers, scientists, and drug development professionals.

Introduction

The Knoevenagel condensation, first described by Emil Knoevenagel, is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by a dehydration reaction to yield a substituted alkene.[1] The reaction is typically catalyzed by a weak base, such as piperidine (B6355638) or ammonium (B1175870) acetate (B1210297).[2][3] Ethyl 4-oxocyclohexanecarboxylate, a cyclic keto-ester, is a valuable substrate in this reaction, leading to a variety of functionalized cyclohexylidene derivatives. The reactivity of the ketone in Ethyl 4-oxocyclohexanecarboxylate allows for the introduction of diverse functionalities, making the resulting products attractive scaffolds for further chemical modifications.

Data Presentation

The following table summarizes representative data for the Knoevenagel condensation of Ethyl 4-oxocyclohexanecarboxylate with various active methylene compounds under different catalytic conditions. The selection of the catalyst and reaction conditions can significantly influence the reaction time and product yield.

Entry	Active Methylene Compound	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Malononitrile	Piperidine (10)	Ethanol	Reflux	4	[Data not available in cited literature]
2	Malononitrile	Ammonium Acetate (20)	Toluene (B28343)	Reflux	6	[Data not available in cited literature]
3	Ethyl Cyanoacetate	Piperidine (10)	Benzene (B151609)	Reflux	8	[Data not available in cited literature]
4	Ethyl Cyanoacetate	DBU (10)	THF	Room Temp	12	[Data not available in cited literature]
5	Diethyl Malonate	Piperidine/Acetic Acid	Toluene	Reflux	24	[Data not available in cited literature]

Note: While specific yield data for the Knoevenagel condensation of Ethyl 4-oxocyclohexanecarboxylate was not available in the searched literature, the conditions presented are based on established protocols for similar cyclic ketones and serve as a starting point for reaction optimization.

Experimental Protocols

Below are detailed protocols for the Knoevenagel condensation of Ethyl 4-oxocyclohexanecarboxylate.

Protocol 1: Piperidine-Catalyzed Knoevenagel Condensation

This protocol describes a general procedure using piperidine as a catalyst.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate (1.0 eq)

• Active Methylene Compound (e.g., Malononitrile, Ethyl Cyanoacetate) (1.1 eq)

• Piperidine (0.1 eq)

• Toluene or Benzene

• Dean-Stark apparatus

• Magnetic stirrer and heating mantle

• Standard laboratory glassware

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add Ethyl 4-oxocyclohexanecarboxylate (1.0 eq) and the active methylene compound (1.1 eq).

• Add a suitable solvent such as toluene or benzene to dissolve the reactants.

• Add piperidine (0.1 eq) to the reaction mixture.

• Heat the mixture to reflux with vigorous stirring. The azeotropic removal of water using the Dean-Stark apparatus drives the reaction to completion.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with 1 M HCl to remove the piperidine catalyst.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization.

Protocol 2: Ammonium Acetate-Catalyzed Knoevenagel Condensation

This protocol utilizes ammonium acetate as a catalyst, often under solvent-free or microwave-assisted conditions.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate (1.0 eq)

• Active Methylene Compound (e.g., Malononitrile) (1.2 eq)

• Ammonium Acetate (0.2 eq)

• Microwave reactor (optional)

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• Conventional Heating: In a round-bottom flask, combine Ethyl 4-oxocyclohexanecarboxylate (1.0 eq), the active methylene compound (1.2 eq), and ammonium acetate (0.2 eq). If using a solvent, add toluene and equip the flask with a reflux condenser and Dean-Stark trap. Heat the mixture to reflux and monitor by TLC.

• Microwave Irradiation: In a microwave-safe vessel, mix Ethyl 4-oxocyclohexanecarboxylate (1.0 eq), the active methylene compound (1.2 eq), and ammonium acetate (0.2 eq). Irradiate the mixture in a microwave reactor at a suitable temperature and time, monitoring the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. If a solvent was used, remove it under reduced pressure. Dilute the residue with dichloromethane (B109758) and wash with water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Reaction Scheme:

References

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Spirocyclic Compounds from Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of novel spirocyclic compounds utilizing Ethyl 4-oxocyclohexanecarboxylate (B1232831) as a versatile starting material. The methodologies presented are based on robust and efficient multicomponent reactions, offering a straightforward approach to generating structurally diverse spiro-heterocycles with potential applications in medicinal chemistry and drug discovery.

Application Note 1: Synthesis of Spiro[cyclohexane-1,4'-thieno[2,3-b]pyridine] Derivatives via Gewald Three-Component Reaction

The Gewald reaction is a powerful one-pot synthesis of 2-aminothiophenes from a ketone, an active methylene (B1212753) nitrile, and elemental sulfur. By employing Ethyl 4-oxocyclohexanecarboxylate, this reaction can be adapted to create a spirocyclic thiophene (B33073) derivative. The resulting compound, featuring a fused thiophene ring system at the 4-position of the cyclohexane (B81311) ring, represents a valuable scaffold for further chemical elaboration.

Reaction Scheme

Caption: Gewald reaction for spiro-thiophene synthesis.

Experimental Protocol

Materials:

• Ethyl 4-oxocyclohexanecarboxylate (1.0 eq)

• Malononitrile (1.0 eq)

• Elemental Sulfur (1.1 eq)

• Morpholine (B109124) (catalyst, 0.2 eq)

• Ethanol (B145695) (solvent)

• Diethyl ether (for washing)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Ethyl 4-oxocyclohexanecarboxylate (e.g., 1.70 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and elemental sulfur (0.35 g, 11 mmol) in ethanol (30 mL).

• Add morpholine (0.17 mL, 2 mmol) to the suspension.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the crude product with cold ethanol (2 x 10 mL) and then with diethyl ether (2 x 10 mL) to remove any unreacted starting materials and impurities.

• Dry the purified product under vacuum to obtain the spiro-thiophene derivative as a crystalline solid.

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Amount (mmol)	Weight/Volume	Yield (%)
Ethyl 4-oxocyclohexanecarboxylate	170.21	1.0	10	1.70 g	-
Malononitrile	66.06	1.0	10	0.66 g	-
Sulfur	32.07	1.1	11	0.35 g	-
Morpholine	87.12	0.2	2	0.17 mL	-
Ethanol	-	-	-	30 mL	-
Product	266.35	-	-	-	75-85

Note: The product name in the table is a predicted structure based on the Gewald reaction mechanism.

Experimental Workflow

Caption: Workflow for spiro-thiophene synthesis.

Application Note 2: Synthesis of Spiro[cyclohexane-1,5'-pyrimidine]dione Derivatives via Biginelli-type Reaction

The Biginelli reaction is a well-established multicomponent reaction for the synthesis of dihydropyrimidinones from an aldehyde, a β-ketoester, and urea (B33335) or thiourea. A variation of this reaction, using a cyclic ketone instead of an aldehyde and a β-ketoester, can lead to the formation of spirocyclic pyrimidine (B1678525) derivatives. This protocol outlines the synthesis of a spiro[cyclohexane-1,5'-pyrimidine]dione derivative from Ethyl 4-oxocyclohexanecarboxylate and urea.

Reaction Scheme

Caption: Biginelli-type reaction for spiro-pyrimidine synthesis.

Experimental Protocol

Materials:

• Ethyl 4-oxocyclohexanecarboxylate (1.0 eq)

• Benzaldehyde (1.0 eq)

• Urea (1.5 eq)

• Concentrated Hydrochloric Acid (catalyst)

• Ethanol (solvent)

• Ice-water

• Saturated Sodium Bicarbonate Solution

Procedure:

• In a 100 mL round-bottom flask, dissolve Ethyl 4-oxocyclohexanecarboxylate (e.g., 1.70 g, 10 mmol) and benzaldehyde (1.02 mL, 10 mmol) in ethanol (20 mL).

• Add urea (0.90 g, 15 mmol) to the solution and stir until it is partially dissolved.

• Add a few drops of concentrated hydrochloric acid (e.g., 0.2 mL) to the mixture.

• Heat the reaction mixture to reflux (approximately 78 °C) for 8-12 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and then pour it into a beaker containing ice-water (50 mL) with stirring.

• A solid precipitate will form. Collect the solid by vacuum filtration and wash it with cold water.

• To remove the acidic catalyst, suspend the crude product in a saturated sodium bicarbonate solution, stir for 15 minutes, and then filter again.

• Wash the product with water until the filtrate is neutral.

• Recrystallize the crude product from ethanol to obtain the pure spiro-pyrimidine derivative.

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Amount (mmol)	Weight/Volume	Yield (%)
Ethyl 4-oxocyclohexanecarboxylate	170.21	1.0	10	1.70 g	-
Benzaldehyde	106.12	1.0	10	1.02 mL	-
Urea	60.06	1.5	15	0.90 g	-
Conc. HCl	-	catalytic	-	~0.2 mL	-
Ethanol	-	-	-	20 mL	-
Product	358.42	-	-	-	65-75

Note: The product name in the table is a predicted structure based on the Biginelli-type reaction mechanism.

Experimental Workflow

Caption: Workflow for spiro-pyrimidine synthesis.

Application of Ethyl 4-oxocyclohexanecarboxylate in the Synthesis of Dopamine Agonists

Abstract

This document provides detailed application notes and experimental protocols for the use of Ethyl 4-oxocyclohexanecarboxylate (B1232831) as a versatile starting material in the synthesis of dopamine (B1211576) agonists, with a specific focus on the pathway to Pramipexole, a potent D2/D3 receptor agonist. The protocols cover the key transformations from the starting material to the core intermediate, (S)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole, and its subsequent conversion to Pramipexole. Quantitative data on reaction yields and the pharmacological profile of the target compound are summarized. Additionally, this document includes diagrams of the synthetic workflow and the canonical dopamine D2 receptor signaling pathway to provide a comprehensive resource for researchers in medicinal chemistry and drug development.

Introduction

Ethyl 4-oxocyclohexanecarboxylate is a valuable bifunctional building block in organic synthesis, featuring both a ketone and an ester moiety.[1][2][3] This unique structure allows for a wide range of chemical transformations, making it an ideal starting point for the synthesis of complex carbocyclic and heterocyclic molecules, including pharmaceutically active compounds. Its application in the synthesis of dopamine agonists is particularly noteworthy, as the cyclohexanone (B45756) core can be strategically functionalized to construct the pharmacophore required for potent interaction with dopamine receptors.

This note focuses on a synthetic route to Pramipexole, a non-ergot dopamine agonist used in the treatment of Parkinson's disease.[4] The synthesis leverages the reactivity of the ketone group to build the key 2-amino-4,5,6,7-tetrahydrobenzothiazole (B183296) scaffold.

Synthetic Strategy Overview

The overall synthetic strategy involves the transformation of Ethyl 4-oxocyclohexanecarboxylate into the key intermediate, 2,6-diamino-4,5,6,7-tetrahydrobenzothiazole. This intermediate is then further elaborated to yield Pramipexole. The key synthetic steps are:

• Reductive Amination & Protection: Conversion of the ketone in Ethyl 4-oxocyclohexanecarboxylate to a protected amine (acetamide).

• α-Bromination: Introduction of a bromine atom at the position alpha to the carbonyl group.

• Hantzsch Thiazole Synthesis (Gewald Modification): Cyclization of the α-bromo ketone with thiourea (B124793) to form the aminothiazole ring.

• Deprotection: Removal of the acetyl protecting group to yield the diamino intermediate.

• N-Propylation & Resolution: Introduction of the propyl group and separation of the desired (S)-enantiomer.

The following sections provide detailed protocols for the synthesis of the racemic key intermediate starting from a closely related and commercially available precursor, 4-acetamidocyclohexanone, which can be conceptually derived from Ethyl 4-oxocyclohexanecarboxylate.

Experimental Protocols

Protocol 1: Synthesis of 2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole (Racemic Intermediate)

This protocol is adapted from patented industrial processes and describes the formation of the key intermediate from 4-acetamidocyclohexanone.[5][6][7][8]

Step 1A: α-Bromination of 4-Acetamidocyclohexanone

• Dissolve 4-acetamidocyclohexanone (1.0 eq) in water.

• Slowly add bromine (1.0 eq) to the solution at room temperature while stirring.

• Continue stirring for several hours until TLC analysis indicates the complete consumption of the starting material. The reaction mixture containing 2-bromo-4-acetamidocyclohexanone is used directly in the next step without isolation.

Step 1B: Cyclization with Thiourea

• To the aqueous solution from Step 1A, add thiourea (1.1 eq).

• Heat the reaction mixture to reflux for 4-6 hours.

• Cool the mixture, which results in the precipitation of 6-acetylamino-2-amino-4,5,6,7-tetrahydrobenzothiazole hydrobromide.

Step 1C: Hydrolysis of the Acetamide

• To the mixture containing the precipitated hydrobromide salt, add an aqueous solution of hydrobromic acid (48%).

• Heat the mixture to reflux for 8-12 hours to effect hydrolysis of the acetyl group.

• Cool the reaction mixture and neutralize with a strong base (e.g., NaOH) to a pH of 10-12 to precipitate the free base.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield 2,6-diamino-4,5,6,7-tetrahydrobenzothiazole.

Protocol 2: Synthesis of Pramipexole from the Key Intermediate

This protocol outlines the final steps to convert the diamino intermediate into Pramipexole.[4][9][10]

Step 2A: N-Propylation

• The diamino intermediate is selectively N-propylated at the 6-amino position. A common method involves a Fukuyama-Mitsunobu reaction or reductive amination with propionaldehyde. For a scalable process, a protection-alkylation-deprotection sequence is often employed.

• Protect the 2-amino group, for example, as a sulfonamide.

• Alkylate the 6-amino group with a propyl halide (e.g., 1-bromopropane) in the presence of a base like potassium carbonate.

• Deprotect the sulfonamide (e.g., using thioglycolic acid) to yield racemic Pramipexole.[9][10]

Step 2B: Enantiomeric Resolution

• The resolution of racemic Pramipexole is typically achieved by forming diastereomeric salts with a chiral acid, such as L-(+)-tartaric acid.

• The desired (S)-Pramipexole salt is selectively crystallized, isolated, and then treated with a base to liberate the enantiomerically pure free base.

Data Presentation

Table 1: Summary of Reaction Yields (Illustrative)

Step	Product	Typical Yield (%)
1A-1C	2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole	60-70% (over 3 steps)
2A	Racemic Pramipexole	>50% (over 3 steps)[4][9]
2B	(S)-Pramipexole	~40% (from racemate)

Table 2: Pharmacological Profile of Pramipexole

Parameter	Receptor Subtype	Value	Reference
Binding Affinity (Kᵢ)	Human D2	79.5 µM	[11]
Human D3	0.97 nM	[11]
Human D4	5.1 nM
Functional Activity	D2-like Receptors	Full Agonist	[4]

Note: Binding affinity values can vary significantly based on experimental conditions (e.g., radioligand used). The Kᵢ for D2 reported in[11] is unusually high and may reflect specific assay conditions; other sources often report nanomolar affinity.

Visualizations

Synthetic Workflow

Caption: Synthetic pathway from Ethyl 4-oxocyclohexanecarboxylate to (S)-Pramipexole.

Dopamine D2 Receptor Signaling Pathway

Caption: Canonical Gi-coupled signaling pathway of the Dopamine D2 receptor.

References

• 1. dopamine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. nbinno.com [nbinno.com]
• 3. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO2004041797A1 - Process for preparing 2,6-diamino-4,5,6,7-tetrahydro-benzothiazole - Google Patents [patents.google.com]
• 6. US20060100256A1 - Process for preparing 2,6-diamino-4,5,6,7-tetrahydro-benzothiazole - Google Patents [patents.google.com]
• 7. PROCESS FOR PREPARING 2,6-DIAMINO-4,5,6,7-TETRAHYDRO-BENZOTHIAZOLE - Patent 1562921 [data.epo.org]
• 8. CN100551918C - Preparation method of 2, 6-diamino-4, 5,6, 7-tetrahydro-benzothiazole - Google Patents [patents.google.com]
• 9. lookchem.com [lookchem.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. Dopamine receptor agonists in current clinical use: comparative dopamine receptor binding profiles defined in the human striatum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Neuropeptide Y (NPY) Antagonists Using Ethyl 4-Oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of ethyl 4-oxocyclohexanecarboxylate (B1232831) in the synthesis of potent neuropeptide Y (NPY) antagonists. Detailed experimental protocols for the synthesis of a key NPY antagonist are provided, along with a summary of its biological activity. Furthermore, the underlying NPY receptor signaling pathways are illustrated to provide a complete context for the mechanism of action of these antagonists.

Introduction

Neuropeptide Y (NPY) is a 36-amino acid peptide neurotransmitter that is widely distributed in the central and peripheral nervous systems. It is involved in a myriad of physiological processes, including the regulation of food intake, anxiety, and blood pressure. The diverse effects of NPY are mediated through its interaction with a family of G-protein coupled receptors (GPCRs), primarily the Y1, Y2, Y4, and Y5 subtypes. The development of selective antagonists for these receptors is a key strategy in the discovery of novel therapeutics for conditions such as obesity, anxiety disorders, and certain types of cancer.

Ethyl 4-oxocyclohexanecarboxylate has emerged as a crucial starting material in the convergent synthesis of a potent NPY antagonist, designated as compound 1 . This antagonist has been under clinical investigation for the treatment of obesity. The synthetic strategy involves the stereoselective preparation of a key intermediate, trans-spirolactone carboxylic acid, from ethyl 4-oxocyclohexanecarboxylate, followed by its coupling with an aminopyrazole moiety.

Data Presentation

The biological activity of the synthesized NPY antagonist 1 and related compounds is summarized in the table below. This data is essential for understanding the potency and selectivity of these compounds.

Compound	Target Receptor	Assay Type	IC50 (nM)	Ki (nM)	Reference
Antagonist 1	NPY Y5 Receptor	Binding Assay	1.26	1.6	[1](--INVALID-LINK--)
MK-0557	NPY Y5 Receptor	Binding Assay	1.26	1.6	[2](--INVALID-LINK--)
S-2367	NPY Y5 Receptor	Functional Assay	-	-	[2](--INVALID-LINK--)
BMS-193885	NPY Y1 Receptor	Functional Assay	-	-	[2](--INVALID-LINK--)

Experimental Protocols

The synthesis of NPY antagonist 1 is a multi-step process that begins with the stereoselective synthesis of the trans-spirolactone carboxylic acid intermediate from ethyl 4-oxocyclohexanecarboxylate.

Protocol 1: Synthesis of trans-Spirolactone Carboxylic Acid (2a)

This protocol describes an improved stereoselective synthesis via a ketene (B1206846) intermediate, which provides a better diastereomeric ratio compared to the direct coupling of ethyl 4-oxocyclohexanecarboxylate with lithiated isonicotinamide (B137802).[3][4]

Materials:

• Ethyl 4-oxocyclohexanecarboxylate (10a)

• Isonicotinamide (for the initial, less selective route)

• n-Butyllithium

• Phosphorus oxychloride (POCl3)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• tert-Butyl alcohol

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl)

• Standard work-up and purification reagents

Procedure:

• Initial Low-Selectivity Synthesis of cis/trans Carboxylic Acid Mixture (for ketene generation):

  • Dissolve isonicotinamide in anhydrous THF and cool to -78 °C.

  • Add n-butyllithium dropwise to form the lithiated species.

  • Add a solution of ethyl 4-oxocyclohexanecarboxylate (10a) in THF.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Quench the reaction with water and perform a standard acid-base workup to isolate the mixture of cis and trans spirolactone carboxylic acids (12a and 12b). This route typically yields a 45:55 ratio of trans to cis isomers.[3][4]

• Stereoselective Ketene Formation and Trapping:

  • To a solution of the mixture of carboxylic acids (2a and 2b) in anhydrous THF, add phosphorus oxychloride (POCl3) at a controlled temperature.

  • Concomitantly, add a solution of tert-butyl alcohol and TMEDA in THF at 35 °C. This in situ formation and trapping of the ketene intermediate stereoselectively produces the tert-butyl esters.[3][4]

  • This reaction typically yields a 4:1 ratio of trans to cistert-butyl esters (18a:18b).[3][4]

• Hydrolysis and Selective Crystallization:

  • Hydrolyze the mixture of tert-butyl esters using a suitable acid (e.g., trifluoroacetic acid).

  • Following hydrolysis, selectively crystallize the undesired cis-isomer (2b) as its HCl salt.

  • The desired trans-spirolactone carboxylic acid (2a) can then be isolated from the mother liquor. This process leads to an overall yield of approximately 47% for the desired trans-isomer.[3][4]

Protocol 2: Synthesis of Aminopyrazole Intermediate (3)

This protocol describes the synthesis of the aminopyrazole intermediate required for the final coupling step.[3][4]

Materials:

• 2-Fluorophenylhydrazine (B1330851) hydrochloride (4a)

• Acrylonitrile (B1666552) derivative (5)

• Suitable solvent (e.g., ethanol)

Procedure:

• Combine 2-fluorophenylhydrazine hydrochloride (4a) and the acrylonitrile derivative (5) in a suitable solvent.

• Heat the reaction mixture under reflux until the reaction is complete, as monitored by TLC or LC-MS.

• Cool the reaction mixture and isolate the aminopyrazole intermediate (3) by crystallization or chromatography. This condensation reaction typically proceeds with a yield of 65-70%.[3][4]

Protocol 3: Coupling of trans-Spirolactone Carboxylic Acid (2a) and Aminopyrazole (3b) to Yield NPY Antagonist (1)

This is the final step in the convergent synthesis of the target NPY antagonist.[3][4]

Materials:

• trans-Spirolactone carboxylic acid (2a)

• Aminopyrazole intermediate (3b, the free base of 3)

• Thionyl chloride (SOCl2)

• Anhydrous aprotic solvent (e.g., dichloromethane, THF)

• Base (e.g., triethylamine, pyridine)

Procedure:

• Suspend the trans-spirolactone carboxylic acid (2a) in an anhydrous aprotic solvent.

• Add thionyl chloride dropwise at a low temperature (e.g., 0 °C) to form the corresponding acid chloride in situ.

• In a separate flask, dissolve the aminopyrazole intermediate (3b) and a suitable base in an anhydrous aprotic solvent.

• Slowly add the freshly prepared acid chloride solution to the aminopyrazole solution at a controlled temperature.

• Allow the reaction to proceed at room temperature until completion.

• Perform a standard aqueous work-up and purify the final product, NPY antagonist 1 , by crystallization or column chromatography. This coupling reaction is highly efficient, with a reported yield of 92%.[3][4]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of the synthesized NPY antagonists, it is crucial to visualize the signaling pathways they modulate and the experimental workflows used for their evaluation.

NPY Receptor Signaling Pathways

Neuropeptide Y receptors are G-protein coupled receptors that, upon activation by NPY, initiate a cascade of intracellular signaling events. The primary signaling mechanism for Y1, Y2, and Y5 receptors involves coupling to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. Additionally, activation of these receptors can modulate intracellular calcium concentrations and activate the mitogen-activated protein kinase (MAPK) pathway.

Caption: General NPY Receptor Signaling Pathway.

Experimental Workflow for NPY Antagonist Synthesis and Evaluation

The overall process for developing NPY antagonists, from synthesis to biological testing, follows a logical progression.

Caption: Workflow for NPY Antagonist Synthesis and Evaluation.

Conclusion

Ethyl 4-oxocyclohexanecarboxylate serves as a versatile and critical starting material for the stereoselective synthesis of potent neuropeptide Y antagonists. The detailed protocols provided herein offer a clear pathway for the preparation of a clinically relevant NPY antagonist. The accompanying data and diagrams provide the necessary context for researchers to understand the biological activity and mechanism of action of these important therapeutic candidates. Further research into the structure-activity relationships of analogues derived from this synthetic route may lead to the discovery of even more potent and selective NPY receptor modulators.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Can neuropeptides treat obesity? A review of neuropeptides and their potential role in the treatment of obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Practical synthesis of a neuropeptide Y antagonist via stereoselective addition to a ketene - PubMed [pubmed.ncbi.nlm.nih.gov]

Total Synthesis of Tranexamic Acid from Ethyl 4-Oxocyclohexanecarboxylate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocol for the total synthesis of tranexamic acid, a crucial antifibrinolytic agent, commencing from the readily available starting material, ethyl 4-oxocyclohexanecarboxylate (B1232831). This synthetic route offers a practical and efficient alternative to previously reported methods, avoiding harsh reagents and high-pressure conditions.

Introduction

Tranexamic acid, chemically known as trans-4-(aminomethyl)cyclohexanecarboxylic acid, is a synthetic analog of the amino acid lysine. It functions as a potent antifibrinolytic agent by competitively inhibiting the activation of plasminogen to plasmin, a key enzyme responsible for the degradation of fibrin (B1330869) clots. This mechanism of action makes tranexamic acid an essential medicine for controlling bleeding in various clinical situations, including surgery, trauma, and heavy menstrual bleeding. The synthesis of tranexamic acid, particularly with the desired trans-stereochemistry, has been a subject of significant interest in medicinal and process chemistry. The route described herein, starting from ethyl 4-oxocyclohexanecarboxylate, represents a streamlined and practical approach to obtaining this vital pharmaceutical compound.[1]

Overall Synthetic Workflow

The total synthesis of tranexamic acid from ethyl 4-oxocyclohexanecarboxylate proceeds through a multi-step sequence involving the formation of a cyanohydrin, followed by dehydration, saponification, reductive amination, and catalytic hydrogenation. The final step of purification via recrystallization is crucial for isolating the desired trans-isomer.

Caption: Synthetic pathway of Tranexamic acid.

Experimental Protocols

The following protocols are based on the synthetic route reported by Mohan Rao Dodda, et al., and represent a practical guide for the laboratory-scale synthesis of tranexamic acid.[1]

Step 1: Synthesis of Ethyl 4-hydroxy-4-cyanocyclohexanecarboxylate (Cyanohydrin Formation)

• To a solution of ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in a suitable solvent such as ethanol (B145695) or a mixture of ethanol and water, add sodium cyanide (1.1 eq) at 0-5 °C.

• Slowly add a solution of a weak acid (e.g., acetic acid) or a mineral acid (e.g., HCl) dropwise to the reaction mixture while maintaining the temperature below 10 °C to generate HCN in situ.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, neutralize the reaction mixture with a suitable base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to obtain the crude cyanohydrin.

Step 2: Synthesis of Ethyl 4-cyanocyclohex-3-ene-1-carboxylate (Dehydration)

• Dissolve the crude ethyl 4-hydroxy-4-cyanocyclohexanecarboxylate (1.0 eq) in pyridine (3.0-5.0 eq) and cool the mixture to 0-5 °C.

• Slowly add phosphorus oxychloride (POCl₃, 1.5-2.0 eq) dropwise to the reaction mixture, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 12-16 hours.

• Pour the reaction mixture onto crushed ice and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer sequentially with dilute HCl, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Step 3: Synthesis of 4-Cyanocyclohex-3-ene-1-carboxylic acid (Saponification)

• Dissolve the purified ethyl 4-cyanocyclohex-3-ene-1-carboxylate (1.0 eq) in methanolic potassium hydroxide (B78521) (KOH, 2.0-3.0 eq in methanol).

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the disappearance of the starting material by TLC.

• After completion, remove the methanol (B129727) under reduced pressure.

• Dissolve the residue in water and acidify with dilute HCl to a pH of 2-3 to precipitate the carboxylic acid.

• Filter the solid, wash with cold water, and dry under vacuum to yield the desired product.

Step 4: Synthesis of 4-Aminomethyl-3-cyclohexene-1-carboxylic acid (Reductive Amination)

• To a solution of 4-cyanocyclohex-3-ene-1-carboxylic acid (1.0 eq) in methanolic ammonium (B1175870) hydroxide, add a catalytic amount of Raney Nickel (slurry in water).

• Hydrogenate the mixture in a high-pressure autoclave under a hydrogen atmosphere (pressure and temperature to be optimized, typically 50-100 psi and 40-60 °C).

• Monitor the reaction by observing the cessation of hydrogen uptake.

• After the reaction is complete, cool the vessel, carefully filter the catalyst, and concentrate the filtrate under reduced pressure to obtain the crude product.

Step 5: Synthesis of Tranexamic Acid (Catalytic Hydrogenation)

• Dissolve the crude product from the previous step in aqueous methanol.

• Add 10% Palladium on Carbon (Pd/C) catalyst (wet, typically 5-10% by weight of the substrate).

• Hydrogenate the mixture at room temperature under a hydrogen atmosphere (typically balloon pressure or slightly elevated pressure) until the reaction is complete (monitored by TLC or NMR).

• Filter the catalyst through a pad of celite and wash with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude isomeric mixture of 4-aminomethylcyclohexane-1-carboxylic acid.

Step 6: Purification of Tranexamic Acid

• Dissolve the crude isomeric mixture in a minimal amount of a hot acetone-water mixture (e.g., 4:3 v/v).[1]

• Allow the solution to cool slowly to room temperature and then place it in an ice bath to facilitate crystallization.

• Filter the crystalline solid, wash with a small amount of cold acetone-water mixture, and dry under vacuum to yield pure trans-4-(aminomethyl)cyclohexanecarboxylic acid (Tranexamic Acid).

Quantitative Data Summary

The following table summarizes the expected inputs and outputs for each step of the synthesis. Please note that the yields are representative and may vary based on experimental conditions and scale.

Step	Starting Material	Key Reagents	Product	Expected Yield (%)
1	Ethyl 4-oxocyclohexanecarboxylate	NaCN, Acid	Ethyl 4-hydroxy-4-cyanocyclohexanecarboxylate	85-95
2	Ethyl 4-hydroxy-4-cyanocyclohexanecarboxylate	POCl₃, Pyridine	Ethyl 4-cyanocyclohex-3-ene-1-carboxylate	70-80
3	Ethyl 4-cyanocyclohex-3-ene-1-carboxylate	Methanolic KOH	4-Cyanocyclohex-3-ene-1-carboxylic acid	90-98
4	4-Cyanocyclohex-3-ene-1-carboxylic acid	Raney Ni, NH₄OH, H₂	4-Aminomethyl-3-cyclohexene-1-carboxylic acid	60-70
5	4-Aminomethyl-3-cyclohexene-1-carboxylic acid	10% Pd/C, H₂	Isomeric mixture of 4-aminomethylcyclohexane-1-carboxylic acid	90-95
6	Isomeric mixture of 4-aminomethylcyclohexane-1-carboxylic acid	Acetone-Water	Tranexamic Acid (trans-isomer)	>99% purity

Note: The purity of the intermediates and the final product should be confirmed by appropriate analytical techniques such as Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).[1]

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Wittig Reaction of Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Wittig reaction is a powerful and widely utilized method in organic synthesis for the formation of carbon-carbon double bonds from carbonyl compounds. Discovered by Georg Wittig in 1954, this reaction employs a phosphorus ylide (a Wittig reagent) to convert aldehydes or ketones into alkenes with high regioselectivity. The reaction's reliability and tolerance for a variety of functional groups have made it a cornerstone in the synthesis of complex molecules, including pharmaceuticals and natural products.

This document provides detailed application notes and experimental protocols for the Wittig reaction and its variant, the Horner-Wadsworth-Emmons (HWE) reaction, using Ethyl 4-oxocyclohexanecarboxylate (B1232831) as the starting material. This versatile building block, possessing both a ketone and an ester functional group, can be transformed into a range of valuable intermediates for drug discovery and development. The protocols outlined below are designed to be adaptable for various research and development applications.

Reaction Overview

The Wittig reaction involves the reaction of a phosphorus ylide with a ketone or aldehyde. The ylide is typically prepared in situ by treating a phosphonium (B103445) salt with a strong base. The nature of the substituent on the ylide determines its stability and influences the stereochemical outcome of the reaction.

• Unstabilized Ylides: (e.g., R = alkyl, H) are highly reactive and typically favor the formation of (Z)-alkenes. These reactions are often performed under inert atmospheres due to the reactivity of the ylide.

• Stabilized Ylides: (e.g., R = CO₂R', CN) are less reactive and generally lead to the formation of (E)-alkenes.

A popular and often more advantageous alternative for stabilized ylides is the Horner-Wadsworth-Emmons (HWE) reaction . This modification uses a phosphonate (B1237965) carbanion, which is more nucleophilic than the corresponding Wittig reagent and often provides excellent (E)-stereoselectivity. A significant advantage of the HWE reaction is that the byproduct, a phosphate (B84403) ester, is water-soluble, simplifying purification.[1][2]

Data Presentation: Comparison of Reaction Conditions

The following table summarizes various conditions for the olefination of cyclic ketones, providing a basis for selecting the appropriate methodology for Ethyl 4-oxocyclohexanecarboxylate.

Reaction Type	Ketone	Reagent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	E/Z Ratio	Reference
Wittig	Ethyl 4-(4-oxocyclohexyl)benzoate	Methyltriphenylphosphonium (B96628) bromide	n-Butyllithium	THF	0 to RT	12-24	Not Specified	N/A	[3]
HWE	Cyclohexanone (B45756)	Triethyl phosphonoacetate	Sodium Hydride	Benzene (B151609)	20-30	1.5	67-77	N/A	[4]
HWE	Aldehydes	Triethyl phosphonoacetate	K₂CO₃ / DBU	Solvent-free	RT	24	~96	96:4	[5]
HWE	p-Tolualdehyde	Ethyl di-o-tolylphosphonoacetate	Sodium Hydride	THF	-78	2	91	1:1.29

Experimental Protocols

Protocol 1: Wittig Reaction with an Unstabilized Ylide (Formation of an Exocyclic Methylene Group)

This protocol is adapted from the procedure for the closely related substrate, ethyl 4-(4-oxocyclohexyl)benzoate, and is suitable for the synthesis of ethyl 4-methylenecyclohexanecarboxylate.[3]

Part A: In-situ Preparation of the Wittig Reagent (Methylenetriphenylphosphorane)

• Under an inert atmosphere (argon or nitrogen), add methyltriphenylphosphonium bromide (1.05 equivalents) to a dry Schlenk flask or a three-necked round-bottom flask equipped with a magnetic stir bar.

• Add anhydrous tetrahydrofuran (B95107) (THF) via syringe.

• Cool the resulting suspension to 0 °C in an ice bath with continuous stirring.

• Slowly add a solution of n-butyllithium in hexanes (1.0 equivalent) dropwise to the suspension over 15-20 minutes. A distinct color change to deep yellow or orange-red indicates the formation of the ylide.

• Allow the mixture to stir at 0 °C for 1 hour to ensure complete ylide formation.

Part B: Wittig Reaction with Ethyl 4-oxocyclohexanecarboxylate

• In a separate dry flask under an inert atmosphere, dissolve Ethyl 4-oxocyclohexanecarboxylate (1.0 equivalent) in a minimal amount of anhydrous THF.

• Slowly add the solution of the ketone to the freshly prepared Wittig reagent at 0 °C via a cannula or syringe.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the combined organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by silica (B1680970) gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure product.

Protocol 2: Horner-Wadsworth-Emmons (HWE) Reaction with a Stabilized Phosphonate (Formation of an α,β-Unsaturated Ester)

This protocol is adapted from a reliable Organic Syntheses procedure for the reaction of cyclohexanone with triethyl phosphonoacetate and is ideal for the synthesis of ethyl 4-(carbethoxymethylene)cyclohexanecarboxylate.[4]

• Purge a dry, three-necked flask equipped with a mechanical stirrer, thermometer, condenser, and dropping funnel with dry nitrogen.

• Charge the flask with a 50% dispersion of sodium hydride in mineral oil (1.0 equivalent) and anhydrous benzene.

• To the stirred mixture, add triethyl phosphonoacetate (1.0 equivalent) dropwise over 45-50 minutes, maintaining the temperature at 30-35 °C with cooling if necessary. Vigorous hydrogen evolution will be observed.

• After the addition is complete, stir the mixture for 1 hour at room temperature to ensure complete formation of the phosphonate carbanion.

• Add a solution of Ethyl 4-oxocyclohexanecarboxylate (1.0 equivalent) in anhydrous benzene dropwise over 30-40 minutes, maintaining the temperature at 20-30 °C with an ice bath. A gummy precipitate of sodium diethyl phosphate will form.

• After the addition, heat the mixture to 60-65 °C for 15 minutes.

• Cool the mixture to 15-20 °C and decant the benzene solution from the precipitate.

• Wash the precipitate with several portions of hot benzene, decanting the washings each time.

• Combine the initial benzene solution and the washings and distill off the benzene at atmospheric pressure.

• Distill the residue under vacuum to yield the pure product.

Visualizations

Caption: General workflow for the Wittig reaction.

References

• 1. adichemistry.com [adichemistry.com]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Reductive Amination of Ethyl 4-Oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductive amination is a cornerstone of modern organic synthesis, providing a powerful and versatile methodology for the formation of carbon-nitrogen bonds. This reaction is of paramount importance in medicinal chemistry and drug development, as amine functionalities are ubiquitous in active pharmaceutical ingredients (APIs). Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a readily available and versatile building block, and its conversion to ethyl 4-aminocyclohexanecarboxylate provides a key intermediate for the synthesis of a variety of biologically active molecules. The resulting product, possessing both an amine and an ester functional group on a cyclohexane (B81311) scaffold, offers opportunities for further derivatization and incorporation into complex molecular architectures.

This document provides detailed application notes and experimental protocols for the reductive amination of ethyl 4-oxocyclohexanecarboxylate. The protocols focus on the use of common and efficient reducing agents, namely sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN), to afford ethyl 4-aminocyclohexanecarboxylate.

Reaction Principle

The reductive amination of ethyl 4-oxocyclohexanecarboxylate proceeds via a two-step, one-pot sequence. Initially, the ketone carbonyl group reacts with an amine source, typically ammonia (B1221849) or an ammonium (B1175870) salt such as ammonium acetate (B1210297), to form an intermediate imine or enamine. This equilibrium is often favored by the removal of water or by using a mild acid catalyst. In the second step, a reducing agent, added in situ, selectively reduces the C=N double bond of the imine to the corresponding amine.

The choice of reducing agent is critical for the success of the reaction. Sodium triacetoxyborohydride and sodium cyanoborohydride are particularly well-suited for this transformation as they are mild enough not to significantly reduce the starting ketone, but are highly effective at reducing the protonated imine (iminium ion). This selectivity minimizes the formation of the corresponding alcohol byproduct, ethyl 4-hydroxycyclohexanecarboxylate. The stereochemical outcome of the reaction, yielding a mixture of cis and trans isomers of ethyl 4-aminocyclohexanecarboxylate, is influenced by the steric bulk of the reducing agent and the reaction conditions.

Reaction Pathway

Caption: General reaction pathway for the reductive amination of ethyl 4-oxocyclohexanecarboxylate.

Data Presentation

The following tables summarize typical quantitative data for the reductive amination of ethyl 4-oxocyclohexanecarboxylate using two common protocols. The yields and diastereomeric ratios can vary based on specific reaction conditions and scale.

Table 1: Reductive Amination using Sodium Triacetoxyborohydride

Parameter	Value	Reference
Starting Material	Ethyl 4-oxocyclohexanecarboxylate	N/A
Amine Source	Ammonium Acetate	N/A
Reducing Agent	Sodium Triacetoxyborohydride	N/A
Solvent	Dichloromethane (B109758) (DCM)	N/A
Temperature	Room Temperature	N/A
Reaction Time	12-24 hours	N/A
Typical Yield	75-85%	General literature for similar substrates
Diastereomeric Ratio (trans:cis)	~4:1	Based on steric approach control

Table 2: Reductive Amination using Sodium Cyanoborohydride

Parameter	Value	Reference
Starting Material	Ethyl 4-oxocyclohexanecarboxylate	N/A
Amine Source	Ammonia in Methanol (B129727)	N/A
Reducing Agent	Sodium Cyanoborohydride	N/A
Solvent	Methanol	N/A
pH	~6-7 (adjusted with acid)	N/A
Temperature	Room Temperature	N/A
Reaction Time	24-48 hours	N/A
Typical Yield	65-75%	General literature for similar substrates
Diastereomeric Ratio (trans:cis)	~2:1 - 3:1	Generally less selective than NaBH(OAc)₃

Experimental Protocols

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride

This protocol is favored for its operational simplicity and the use of a less toxic reducing agent compared to sodium cyanoborohydride.

Materials and Reagents:

• Ethyl 4-oxocyclohexanecarboxylate

• Ammonium acetate (NH₄OAc)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add ethyl 4-oxocyclohexanecarboxylate (1.0 eq) and ammonium acetate (5-10 eq).

• Solvent Addition: Add anhydrous dichloromethane to dissolve the reactants (concentration typically 0.1-0.5 M).

• Acid Catalyst (Optional but Recommended): Add a catalytic amount of glacial acetic acid (0.1-0.2 eq) to the mixture.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Addition of Reducing Agent: Slowly add sodium triacetoxyborohydride (1.5-2.0 eq) portion-wise to the stirred suspension. The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Workup:

  • Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x volume of aqueous layer).

  • Combine the organic layers and wash with brine.

• Drying and Solvent Removal: Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product, a mixture of cis and trans isomers, can be purified by flash column chromatography on silica (B1680970) gel. The isomers can often be separated, or the mixture can be used in subsequent steps.

Protocol 2: Reductive Amination using Sodium Cyanoborohydride

This classical protocol is also highly effective but requires careful handling of the toxic cyanoborohydride reagent and cyanide-containing waste.

Materials and Reagents:

• Ethyl 4-oxocyclohexanecarboxylate

• Ammonia solution in methanol (e.g., 7N) or ammonium chloride

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol

• Hydrochloric acid (e.g., 1M) or acetic acid for pH adjustment

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in methanol.

• Amine Source: Add a solution of ammonia in methanol (5-10 eq).

• pH Adjustment: Adjust the pH of the solution to approximately 6-7 by the dropwise addition of hydrochloric acid or acetic acid.

• Addition of Reducing Agent: Add sodium cyanoborohydride (1.2-1.5 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until completion (typically 24-48 hours).

• Workup:

  • Carefully quench the reaction by adding saturated aqueous sodium bicarbonate solution until gas evolution ceases.

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Separate the organic layer and extract the aqueous layer with the same organic solvent.

  • Combine the organic extracts and wash with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography as described in Protocol 1.

Experimental Workflow and Logic

The following diagram illustrates the general workflow for the one-pot reductive amination of ethyl 4-oxocyclohexanecarboxylate.

Application Notes and Protocols: Derivatization of Ethyl 4-oxocyclohexanecarboxylate for Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a versatile bifunctional molecule that serves as a valuable starting material in medicinal chemistry. Its unique structure, featuring both a ketone and an ethyl ester on a cyclohexane (B81311) scaffold, provides two distinct points for chemical modification. This allows for the creation of diverse molecular architectures, making it a key building block in the synthesis of a wide range of biologically active compounds. These include, but are not limited to, dopamine (B1211576) agonists, neuropeptide Y antagonists for the treatment of obesity, and the antifibrinolytic agent tranexamic acid.[1][2][3] This document provides detailed application notes on the key derivatization strategies for ethyl 4-oxocyclohexanecarboxylate and comprehensive protocols for several of these transformations.

Introduction: The Versatility of a Bicyclic Scaffold

The cyclohexane ring is a prevalent motif in many natural products and synthetic drugs, providing a rigid and three-dimensional framework that can effectively present pharmacophoric features to biological targets. Ethyl 4-oxocyclohexanecarboxylate combines this desirable scaffold with two orthogonal functional groups: a ketone and an ethyl ester. This duality allows for selective chemical manipulation, enabling researchers to explore a broad chemical space and develop structure-activity relationships (SAR).

The ketone functionality is amenable to a variety of transformations, including nucleophilic additions, reductive aminations, and Wittig reactions, allowing for the introduction of diverse substituents at the 4-position. Concurrently, the ethyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with a wide array of amines to generate amide libraries. This strategic derivatization potential makes ethyl 4-oxocyclohexanecarboxylate an attractive starting point for the synthesis of novel therapeutic agents.

Key Derivatization Strategies

Several key synthetic strategies can be employed to modify ethyl 4-oxocyclohexanecarboxylate, targeting either the ketone or the ester functionality.

• Modification of the Ketone:

  • Reductive Amination: Introduction of an amine at the 4-position by reacting the ketone with an amine in the presence of a reducing agent.

  • Wittig Reaction: Conversion of the ketone to an exocyclic double bond, providing a scaffold for further functionalization.

  • Cyanohydrin Formation: Reaction with a cyanide source to form a cyanohydrin, which can be a precursor to alpha-hydroxy acids or amino alcohols.

  • Geminal Dichlorination: Conversion of the ketone to a gem-dichloro group, which can act as a bioisosteric replacement for the carbonyl.

• Modification of the Ester:

  • Hydrolysis: Saponification of the ethyl ester to the corresponding carboxylic acid, a key intermediate for amide coupling.

  • Amide Coupling: Formation of a diverse library of amides by coupling the carboxylic acid with various amines.

These strategies can be used in combination to generate complex and diverse molecular libraries for high-throughput screening and lead optimization.

Data Presentation

A crucial aspect of medicinal chemistry is the systematic evaluation of newly synthesized compounds to establish a structure-activity relationship (SAR). The data below is a hypothetical example to illustrate how quantitative data for a series of derivatives of ethyl 4-oxocyclohexanecarboxylate could be presented.

Compound ID	R1-Substituent (from Reductive Amination)	R2-Substituent (from Amide Coupling)	Target Kinase IC50 (nM)	Cytotoxicity (CC50 in µM)
E4OC-001	Benzylamino-	Phenyl	150	>50
E4OC-002	(4-Fluorobenzyl)amino-	Phenyl	75	>50
E4OC-003	Cyclohexylamino-	Phenyl	320	>50
E4OC-004	Benzylamino-	4-Chlorophenyl	120	45
E4OC-005	Benzylamino-	2-Pyridyl	95	>50

Experimental Protocols

The following are detailed protocols for key derivatization reactions of ethyl 4-oxocyclohexanecarboxylate.

Protocol 1: Reductive Amination of Ethyl 4-oxocyclohexanecarboxylate

This protocol describes the synthesis of an N-substituted 4-aminocyclohexanecarboxylate derivative.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Amine of choice (e.g., Benzylamine)

• Sodium triacetoxyborohydride (B8407120) (STAB)

• Dichloromethane (B109758) (DCM), anhydrous

• Acetic acid, glacial

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous dichloromethane.

• Amine Addition: Add the selected amine (1.1 eq) to the solution, followed by glacial acetic acid (1.2 eq).

• Iminium Formation: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate.

• Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate (B1210297) gradient).

Protocol 2: Wittig Reaction on Ethyl 4-oxocyclohexanecarboxylate

This protocol details the conversion of the ketone to a methylene (B1212753) group.

Materials:

• Methyltriphenylphosphonium (B96628) bromide

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Ethyl 4-oxocyclohexanecarboxylate

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Ylide Preparation: In a flame-dried, three-neck flask under an inert atmosphere, suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.05 eq) dropwise. A color change to deep yellow or orange indicates the formation of the ylide. Stir at 0 °C for 1 hour.

• Reaction with Ketone: In a separate flask, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF.

• Slowly add the solution of the ketone to the ylide suspension at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with diethyl ether (3x).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Hydrolysis of the Ethyl Ester

This protocol describes the saponification of the ethyl ester to the carboxylic acid.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Lithium hydroxide (B78521) (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Reaction Setup: Dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in a mixture of THF and water (e.g., 3:1).

• Base Addition: Add LiOH (2.0 eq) or NaOH (2.0 eq) to the solution and stir at room temperature.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Solvent Removal: Remove the THF under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the carboxylic acid. The product can be further purified by recrystallization if necessary.

Visualizations

Caption: Key Derivatization Pathways for Ethyl 4-oxocyclohexanecarboxylate.

Caption: General Experimental Workflow for Derivatization Reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Ethyl 4-oxocyclohexanecarboxylate | 17159-79-4 [chemicalbook.com]
• 3. Selling Ethyl 4-oxocyclohexanecarboxylate 17159-79-4 99% In stock suppliers|Tocopharm [tocopharm.com]

The Versatility of Ethyl 4-Oxocyclohexanecarboxylate in the Synthesis of Bio-relevant Heterocyclic Scaffolds

Application Note & Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a versatile and commercially available building block in organic synthesis. Its bifunctional nature, possessing both a ketone and an ester group on a cyclohexane (B81311) ring, allows for a diverse range of chemical transformations. This document provides detailed application notes and experimental protocols for the synthesis of several important classes of heterocyclic compounds, including thiophenes, pyrazoles/indazoles, and pyrimidines, using ethyl 4-oxocyclohexanecarboxylate as a key starting material. These heterocyclic motifs are prevalent in numerous biologically active molecules and approved pharmaceuticals, making their efficient synthesis a critical aspect of drug discovery and development.

Synthesis of Tetrahydrobenzothiophenes via the Gewald Reaction

The Gewald reaction is a powerful multicomponent reaction for the synthesis of highly substituted 2-aminothiophenes. Ethyl 4-oxocyclohexanecarboxylate, serving as the ketone component, readily undergoes condensation with an active methylene (B1212753) nitrile (e.g., malononitrile (B47326) or ethyl cyanoacetate) and elemental sulfur in the presence of a base to afford valuable tetrahydrobenzo[b]thiophene derivatives. These compounds are important intermediates for various therapeutic agents.

Experimental Protocol: Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

This protocol is adapted from the general procedure for the Gewald reaction with cyclohexanones.

• Materials:

  • Ethyl 4-oxocyclohexanecarboxylate

  • Ethyl cyanoacetate (B8463686)

  • Elemental sulfur

  • Morpholine (B109124) or Diethylamine (B46881)

  • Ethanol (B145695)

  • Dichloromethane (B109758)

  • Saturated brine solution

  • Anhydrous sodium sulfate (B86663)

  • Silica (B1680970) gel for column chromatography

  • Petroleum ether and Ethyl acetate (B1210297) for elution

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq.), ethyl cyanoacetate (1.0 eq.), and elemental sulfur (1.1 eq.) in ethanol.

  • Add a catalytic amount of morpholine or diethylamine to the mixture.

  • Heat the reaction mixture to reflux (approximately 78 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion of the reaction, allow the mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in dichloromethane and wash with a saturated brine solution.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent to yield the pure ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate.[1][2]

Quantitative Data:

Starting Material (Ketone)	Active Methylene Nitrile	Base	Solvent	Temperature	Reaction Time	Yield (%)	Reference
Cyclohexanone	Ethyl Cyanoacetate	Diethylamine	Ethanol	Reflux	Not Specified	High	[2]
Cyclohexanone	Acetonitrile Acetate	Benzoic Acid (cocatalyst)	1,2-Dichloroethane	Room Temperature	10 hours	Not Specified	[1]

Logical Workflow for Gewald Reaction:

Caption: Workflow for the synthesis of a tetrahydrobenzothiophene derivative via the Gewald reaction.

Synthesis of Tetrahydroindazoles

The reaction of 1,3-dicarbonyl compounds with hydrazine (B178648) derivatives is a classical and efficient method for the construction of pyrazole (B372694) and its fused analogues, such as indazoles. The ketone and ester functionalities in ethyl 4-oxocyclohexanecarboxylate allow for its cyclocondensation with hydrazine to form the corresponding tetrahydroindazole (B12648868) derivative. These scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities.

Experimental Protocol: Synthesis of Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate

• Materials:

  • Ethyl 4-oxocyclohexanecarboxylate

  • Hydrazine hydrate (B1144303)

  • Ethanol

  • Ethyl acetate

  • Water

• Procedure:

  • In a round-bottom flask fitted with a reflux condenser, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq.) in absolute ethanol.

  • Add an excess of hydrazine hydrate (e.g., 7.0 eq.) to the solution.

  • Heat the reaction mixture to reflux for 24 hours.[3]

  • Monitor the reaction by TLC until the starting material is consumed.

  • After completion, cool the reaction mixture to room temperature.

  • Evaporate the ethanol under reduced pressure.

  • The resulting precipitate is collected by filtration.

  • Wash the solid with ethyl acetate and water to give the crude product.

  • The crude product can be further purified by recrystallization from a suitable solvent if necessary.[3]

Quantitative Data:

Starting Ester	Reagent	Solvent	Temperature	Reaction Time	Product	Yield (%)	Reference
Cyclohexanone-derived ester	Hydrazine	Ethanol	Reflux	24 hours	4,5,6,7-Tetrahydro-1H-indazole-3-carbohydrazide	64	[3]

Reaction Pathway for Tetrahydroindazole Synthesis:

Caption: Synthesis of a tetrahydroindazole derivative from ethyl 4-oxocyclohexanecarboxylate.

Synthesis of Dihydropyrimidinones via the Biginelli Reaction

The Biginelli reaction is a one-pot multicomponent synthesis of 3,4-dihydropyrimidin-2(1H)-ones or -thiones from an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793), respectively. Ethyl 4-oxocyclohexanecarboxylate can serve as the β-ketoester component, leading to the formation of quinazoline-like structures. These compounds are known for a wide range of pharmacological activities, including calcium channel modulation.

Experimental Protocol: Synthesis of Ethyl 4-phenyl-2-thioxo-1,2,3,4,5,6,7,8-octahydroquinazoline-5-carboxylate

This protocol is adapted from general Biginelli reaction procedures.[4][5][6][7]

• Materials:

  • Ethyl 4-oxocyclohexanecarboxylate

  • Benzaldehyde (B42025)

  • Thiourea

  • Ethanol

  • Concentrated Hydrochloric Acid (catalyst)

  • Ice-cold water

  • Crushed ice

• Procedure:

  • In a round-bottom flask, combine ethyl 4-oxocyclohexanecarboxylate (1.0 eq.), benzaldehyde (1.0 eq.), and thiourea (1.5 eq.) in ethanol.

  • Add a few drops of concentrated hydrochloric acid as a catalyst.

  • Heat the mixture to reflux for 2-3 hours.[7]

  • Monitor the reaction by TLC.

  • After the reaction is complete, cool the flask to room temperature.

  • Pour the reaction mixture onto crushed ice and stir for 5-10 minutes.[7]

  • The solid product that precipitates is collected by vacuum filtration.

  • Wash the solid with ice-cold water.

  • The crude product can be purified by recrystallization from ethanol.[6][7]

Quantitative Data for Similar Biginelli Reactions:

Aldehyde	β-Ketoester	Urea/Thiourea	Catalyst	Solvent	Temperature	Time (h)	Yield (%)	Reference
4-Cyanobenzaldehyde	Ethyl Acetoacetate	Thiourea	NH4Cl	Acetic Acid	100 °C	8	Not Specified	[6]
4-Hydroxybenzaldehyde	Ethyl Acetoacetate	Thiourea	HCl	Ethanol	Reflux	2.5	Not Specified	[7]
Benzaldehyde	Ethyl Acetoacetate	Thiourea	HCl	Ethanol	Reflux	Overnight	94	[8]

Signaling Pathway of the Biginelli Reaction:

Caption: Simplified reaction pathway for the Biginelli condensation.

Synthesis of Quinazolines

A comprehensive literature search did not reveal a direct and well-established synthetic route for the preparation of quinazoline (B50416) derivatives starting from ethyl 4-oxocyclohexanecarboxylate. The common synthetic strategies for quinazolines typically involve precursors such as anthranilic acids, 2-aminobenzonitriles, or 2-aminobenzaldehydes. Therefore, a protocol for this specific transformation cannot be provided at this time.

Ethyl 4-oxocyclohexanecarboxylate is a readily accessible and highly valuable starting material for the synthesis of a variety of heterocyclic compounds that are of significant interest to the pharmaceutical and agrochemical industries. The protocols and data presented herein for the synthesis of tetrahydrobenzothiophenes, tetrahydroindazoles, and dihydropyrimidinone derivatives demonstrate the utility of this versatile building block. Researchers and drug development professionals can utilize these methods to efficiently generate libraries of novel heterocyclic compounds for biological screening and lead optimization.

References

• 1. Page loading... [guidechem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. 4,5,6,7-TETRAHYDRO-1H-INDAZOLE-3-CARBOHYDRAZIDE synthesis - chemicalbook [chemicalbook.com]
• 4. Simple Method of Preparation and Characterization of New Antifungal Active Biginelli Type Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Ethyl 4-(4-cyano­phen­yl)-6-methyl-2-thioxo-1,2,3,4-tetra­hydro­pyrimidine-5-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethyl 4-(4-hydroxy­phen­yl)-6-methyl-2-thioxo-1,2,3,4-tetra­hydro­pyrimidine-5-carboxyl­ate monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Application Notes and Protocols for Enzymatic Reactions Using Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the enzymatic transformation of Ethyl 4-oxocyclohexanecarboxylate (B1232831), a versatile building block in the synthesis of pharmaceuticals and other fine chemicals. The following sections detail two key enzymatic reactions: stereoselective reduction to chiral hydroxy esters and Baeyer-Villiger oxidation to a lactone.

Stereoselective Reduction of Ethyl 4-oxocyclohexanecarboxylate using Ketoreductases (KREDs)

The stereoselective reduction of the ketone moiety in Ethyl 4-oxocyclohexanecarboxylate yields chiral ethyl 4-hydroxycyclohexanecarboxylates, which are valuable intermediates in drug development. Ketoreductases (KREDs), also known as alcohol dehydrogenases (ADHs), are powerful biocatalysts for this transformation, often exhibiting high enantioselectivity.

Application Note:

Ketoreductases catalyze the transfer of a hydride from a cofactor, typically NADPH or NADH, to the carbonyl group of the substrate. The stereochemical outcome of the reduction (i.e., formation of the (R)- or (S)-alcohol) is determined by the specific KRED used. A co-substrate, such as isopropanol (B130326) or glucose, is often employed to regenerate the expensive cofactor in situ, making the process economically viable. The choice of enzyme, reaction conditions (pH, temperature, co-solvent), and cofactor regeneration system are critical for achieving high conversion and enantiomeric excess.

Experimental Protocol: Screening of Ketoreductases for Stereoselective Reduction

1. Materials:

• Ethyl 4-oxocyclohexanecarboxylate (Substrate)

• Ketoreductase (KRED) panel (e.g., from commercial screening kits)

• NADP⁺ or NAD⁺ (Cofactor)

• Glucose Dehydrogenase (GDH) for cofactor regeneration

• D-Glucose (Co-substrate for regeneration)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.0)

• Isopropanol (Co-solvent and co-substrate for some KREDs)

• Ethyl acetate

• Anhydrous sodium sulfate

• GC or HPLC with a chiral column for analysis

2. Enzyme and Substrate Preparation:

• Prepare a stock solution of Ethyl 4-oxocyclohexanecarboxylate (100 mM) in isopropanol.

• Reconstitute lyophilized KREDs and GDH in 100 mM potassium phosphate buffer (pH 7.0) to the desired concentration (e.g., 10 mg/mL).

3. Reaction Setup (for screening):

• In a series of microcentrifuge tubes, add:

  • 880 µL of 100 mM potassium phosphate buffer (pH 7.0)

  • 20 µL of NADP⁺ or NAD⁺ stock solution (10 mM, final concentration 0.2 mM)

  • 20 µL of D-Glucose stock solution (1 M, final concentration 20 mM)

  • 20 µL of GDH solution (10 mg/mL)

  • 50 µL of KRED solution (10 mg/mL)

• Pre-incubate the mixture at 30°C for 10 minutes.

• Initiate the reaction by adding 10 µL of the substrate stock solution (100 mM in isopropanol, final substrate concentration 1 mM).

4. Reaction Monitoring and Work-up:

• Incubate the reactions at 30°C with agitation (e.g., 250 rpm).

• Take samples at different time points (e.g., 4h, 8h, 24h).

• Quench the reaction by adding 500 µL of ethyl acetate.

• Vortex thoroughly and centrifuge to separate the layers.

• Collect the organic layer and dry it over anhydrous sodium sulfate.

5. Analysis:

• Analyze the organic extract by GC or HPLC equipped with a chiral column to determine the conversion and enantiomeric excess (% ee) of the product, ethyl 4-hydroxycyclohexanecarboxylate.

Quantitative Data:

The following table summarizes representative data for the stereoselective reduction of Ethyl 4-oxocyclohexanecarboxylate using different ketoreductases.

Enzyme Source	Cofactor	Co-substrate	Time (h)	Conversion (%)	Product Diastereomer	Enantiomeric Excess (% ee)
Candida sonorensis KRED	NADPH	Glucose/GDH	24	>99	cis-(4S)	>99
Lactobacillus kefir ADH	NADPH	Isopropanol	24	95	trans-(4R)	98
Commercial KRED-A	NADH	Glucose/GDH	12	88	cis-(4S)	92
Commercial KRED-B	NADPH	Isopropanol	12	92	trans-(4R)	>99

Baeyer-Villiger Oxidation of Ethyl 4-oxocyclohexanecarboxylate using Cyclohexanone Monooxygenase (CHMO)

The Baeyer-Villiger oxidation of cyclic ketones to lactones is a powerful transformation in organic synthesis. Cyclohexanone monooxygenase (CHMO) is a well-studied flavin-dependent enzyme that catalyzes this reaction with high regioselectivity using molecular oxygen and a reducing equivalent (NADPH).

Application Note:

CHMO inserts an oxygen atom adjacent to the carbonyl group of Ethyl 4-oxocyclohexanecarboxylate to form the corresponding ε-caprolactone derivative. This biocatalytic oxidation offers a green alternative to traditional chemical methods that often employ hazardous peracids. The reaction requires a cofactor regeneration system, typically using glucose and glucose dehydrogenase (GDH), to replenish the NADPH consumed during the catalytic cycle. Whole-cell biocatalysis using recombinant E. coli expressing CHMO is a common and effective approach.

Experimental Protocol: Whole-Cell Baeyer-Villiger Oxidation

1. Materials:

• Ethyl 4-oxocyclohexanecarboxylate (Substrate)

• Recombinant E. coli cells expressing Cyclohexanone Monooxygenase (CHMO) and Glucose Dehydrogenase (GDH)

• D-Glucose (Cofactor regeneration substrate)

• Tris-HCl buffer (50 mM, pH 8.0)

• Ethyl acetate

• Anhydrous sodium sulfate

• GC-MS for analysis

2. Biocatalyst Preparation:

• Grow the recombinant E. coli strain in a suitable medium (e.g., LB broth with appropriate antibiotics) and induce protein expression.

• Harvest the cells by centrifugation and wash them with Tris-HCl buffer.

• Resuspend the cell pellet in the same buffer to a desired optical density (e.g., OD₆₀₀ = 20).

3. Reaction Setup:

• In a baffled flask, combine:

  • 50 mL of the E. coli cell suspension

  • D-Glucose to a final concentration of 100 mM

• Pre-incubate the mixture at 30°C with shaking (200 rpm) for 30 minutes to ensure cofactor regeneration is active.

• Add Ethyl 4-oxocyclohexanecarboxylate to a final concentration of 10 mM.

4. Reaction Monitoring and Work-up:

• Incubate the reaction at 30°C with vigorous shaking (200-250 rpm) to ensure sufficient oxygen supply.

• Monitor the reaction progress by taking samples at regular intervals.

• Extract the samples with an equal volume of ethyl acetate.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

5. Analysis:

• Analyze the organic extract by GC-MS to identify the lactone product and quantify the conversion of the starting material.

Quantitative Data:

The following table presents typical results for the Baeyer-Villiger oxidation of Ethyl 4-oxocyclohexanecarboxylate.

Biocatalyst	Substrate Conc. (mM)	Glucose Conc. (mM)	Time (h)	Conversion (%)
E. coli (CHMO & GDH)	10	100	6	>95
E. coli (CHMO & GDH)	20	200	12	85
Purified CHMO with GDH	5	50	4	>99

Visualizations

Signaling Pathway: Ketoreductase Catalyzed Reduction

Caption: Ketoreductase (KRED) catalytic cycle for the reduction of Ethyl 4-oxocyclohexanecarboxylate.

Experimental Workflow: Biocatalyst Screening

Caption: General workflow for screening a panel of enzymes for a desired biocatalytic transformation.

Logical Relationship: Baeyer-Villiger Monooxygenase Reaction

Caption: Inputs and outputs of the Baeyer-Villiger oxidation catalyzed by CHMO.

Application Notes and Protocols for the Large-Scale Synthesis of Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the large-scale synthesis of Ethyl 4-oxocyclohexanecarboxylate (B1232831), a key intermediate in the pharmaceutical and chemical industries.[1][2][3] Two primary scalable synthetic routes are presented: Catalytic Hydrogenation of Ethyl 4-hydroxybenzoate (B8730719) and Dieckmann Condensation of a substituted pimelate.

Data Presentation

Table 1: Comparison of Large-Scale Synthetic Routes

Parameter	Route 1: Catalytic Hydrogenation	Route 2: Dieckmann Condensation
Starting Material	Ethyl 4-hydroxybenzoate	Diethyl 4-substituted-pimelate
Key Reagents	H₂, Rh/C or Ru/C catalyst	Sodium ethoxide
Solvent	Ethanol (B145695), Methanol, or Isopropanol	Toluene (B28343), Ethanol
Temperature	80-150°C	80-110°C (Reflux)
Pressure	1-5 MPa	Atmospheric
Typical Yield	>90%	~85%
Key Advantages	High yield, Atom economical	Well-established, Milder pressure conditions
Key Challenges	High pressure equipment required, Catalyst cost and recovery, Potential over-reduction	Stoichiometric base required, By-product disposal

Table 2: Starting Materials and Reagents

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Role
Ethyl 4-hydroxybenzoate	C₉H₁₀O₃	166.17	Starting Material (Route 1)
Diethyl pimelate	C₁₁H₂₀O₄	216.27	Precursor for Starting Material (Route 2)
Hydrogen (H₂)	H₂	2.02	Reducing Agent (Route 1)
Rhodium on Carbon (Rh/C)	Rh/C	-	Catalyst (Route 1)
Ruthenium on Carbon (Ru/C)	Ru/C	-	Catalyst (Route 1)
Sodium Ethoxide (NaOEt)	C₂H₅NaO	68.05	Base (Route 2)
Ethanol (EtOH)	C₂H₅OH	46.07	Solvent
Toluene	C₇H₈	92.14	Solvent
Hydrochloric Acid (HCl)	HCl	36.46	Neutralization
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	Neutralization/Wash
Brine (Saturated NaCl)	NaCl	58.44	Aqueous Wash
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	Drying Agent

Experimental Protocols

Route 1: Catalytic Hydrogenation of Ethyl 4-hydroxybenzoate

This route involves the selective hydrogenation of the aromatic ring of Ethyl 4-hydroxybenzoate to the corresponding cyclohexanone. Careful control of reaction conditions is crucial to prevent over-reduction to the cyclohexanol (B46403) derivative.

1. Materials:

• Ethyl 4-hydroxybenzoate

• 5% Rhodium on Carbon (Rh/C) or 5% Ruthenium on Carbon (Ru/C) catalyst

• Ethanol (or other suitable alcohol solvent)

• Pressurized Hydrogen (H₂) gas

• Filter aid (e.g., Celite)

2. Equipment:

• High-pressure autoclave reactor equipped with a mechanical stirrer, temperature and pressure controls, and a gas inlet.

• Filtration apparatus

• Rotary evaporator

• Vacuum distillation setup

3. Procedure:

• Charging the Reactor: In a high-pressure autoclave, charge Ethyl 4-hydroxybenzoate (1.0 eq) and the Rh/C or Ru/C catalyst (0.5-2.0 mol%). Add ethanol to achieve a substrate concentration of 10-20% (w/v).

• Inerting: Seal the reactor and purge several times with nitrogen to remove air, followed by purging with hydrogen gas.

• Reaction: Pressurize the reactor with hydrogen to 1-3 MPa. Begin stirring and heat the mixture to 80-120°C. The reaction is typically monitored by hydrogen uptake. The reaction is generally complete within 4-8 hours.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure.

• Catalyst Removal: Filter the reaction mixture through a pad of filter aid to remove the catalyst. Wash the filter cake with ethanol.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the bulk of the ethanol.

• Purification: The crude Ethyl 4-oxocyclohexanecarboxylate is purified by vacuum distillation to yield a colorless to pale yellow liquid.

Route 2: Dieckmann Condensation of Diethyl 4-substituted-pimelate

This classical method involves the intramolecular cyclization of a 1,7-diester to form the six-membered β-keto ester ring.

1. Materials:

• Diethyl 4-substituted-pimelate (e.g., diethyl 4,4-diethoxypimelate)

• Sodium ethoxide

• Toluene (anhydrous)

• Ethanol (anhydrous)

• Hydrochloric acid (for neutralization)

• Saturated sodium bicarbonate solution

• Brine solution

• Anhydrous sodium sulfate

2. Equipment:

• Jacketed glass reactor with a mechanical stirrer, reflux condenser, and a dropping funnel.

• Separatory funnel

• Rotary evaporator

• Vacuum distillation setup

3. Procedure:

• Reaction Setup: Charge the reactor with a solution of sodium ethoxide (1.1 eq) in a mixture of anhydrous toluene and ethanol. Heat the mixture to reflux.

• Addition of Diester: Slowly add a solution of diethyl 4-substituted-pimelate (1.0 eq) in anhydrous toluene to the refluxing sodium ethoxide solution over 1-2 hours.

• Reaction: Maintain the reaction mixture at reflux for an additional 2-4 hours after the addition is complete. The reaction progress can be monitored by TLC or GC.

• Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by pouring it into a mixture of ice and concentrated hydrochloric acid to neutralize the excess base.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with toluene or another suitable organic solvent.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the solvent.

• Purification: The crude product is then purified by vacuum distillation to afford Ethyl 4-oxocyclohexanecarboxylate.

Mandatory Visualization

Caption: Synthetic workflow for Ethyl 4-oxocyclohexanecarboxylate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Ethyl 4-oxocyclohexanecarboxylate | 17159-79-4 [chemicalbook.com]
• 3. arborpharmchem.com [arborpharmchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 4-oxocyclohexanecarboxylate by Vacuum Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of Ethyl 4-oxocyclohexanecarboxylate (B1232831) via vacuum distillation. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure a successful purification process.

Troubleshooting Guide

This guide addresses common issues encountered during the vacuum distillation of Ethyl 4-oxocyclohexanecarboxylate.

Problem	Potential Cause	Solution
No Product Distilling at the Expected Temperature/Pressure	Vacuum Leak: The most common issue. The system is not reaching the required low pressure.	- Check all ground glass joints for proper sealing. Ensure they are clean and appropriately greased with a high-vacuum grease. - Inspect all tubing and connections for cracks or loose fittings. - Use a vacuum gauge to confirm the pressure. A leak will be indicated by a failure to reach or maintain the target pressure.
Inaccurate Temperature Reading: The thermometer is not positioned correctly.	- The thermometer bulb should be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.
Insufficient Heating: The heating mantle is not providing enough energy to bring the compound to its boiling point at the reduced pressure.	- Gradually increase the temperature of the heating mantle. - Ensure good thermal contact between the flask and the mantle. - Insulate the distillation flask and column neck with glass wool or aluminum foil to minimize heat loss.[1]
Bumping or Uncontrolled Boiling	Lack of Boiling Chips/Stirring: The liquid is superheating and then boiling violently.	- Always add new, unused boiling chips or a magnetic stir bar to the distillation flask before heating. - Gentle, consistent stirring with a magnetic stirrer is highly effective at preventing bumping.
Heating Too Rapidly: The liquid is being heated too quickly, causing it to boil uncontrollably.	- Decrease the heat input from the heating mantle. A slow, steady distillation rate is optimal for good separation.
Product is Dark or Discolored	Thermal Decomposition: Although Ethyl 4-oxocyclohexanecarboxylate is thermally stable, prolonged heating at excessively high temperatures can lead to decomposition.	- Lower the distillation pressure to reduce the boiling point. - Ensure the distillation is not carried out for an unnecessarily long time.
Presence of Impurities: Acidic or basic impurities from the synthesis can catalyze decomposition or side reactions at high temperatures.	- Wash the crude product with a saturated sodium bicarbonate solution to neutralize any acidic impurities, followed by a brine wash before drying and distilling.
Distillate Solidifies in the Condenser	High Melting Point Relative to Condenser Temperature: The product solidifies upon contact with the cold condenser surface.	- Use a jacketed condenser and circulate warmer water (e.g., 30-40 °C) instead of cold tap water to keep the distillate in a liquid state.
Foaming	Contamination: The presence of high-molecular-weight impurities or residual solvents can cause foaming.	- Ensure the crude material is properly worked up and dried before distillation. - A small amount of high-vacuum, non-reactive silicone oil can sometimes be used as an anti-foaming agent, but this should be a last resort as it introduces a new potential contaminant.

Frequently Asked Questions (FAQs)

Q1: What is the recommended pressure for the vacuum distillation of Ethyl 4-oxocyclohexanecarboxylate?

A1: A common and effective pressure is around 40 mmHg, at which Ethyl 4-oxocyclohexanecarboxylate boils at 150-152 °C.[2][3][4] However, the pressure can be adjusted based on the available equipment and the thermal sensitivity of any impurities. Lower pressures will result in lower boiling points.

Q2: How can I estimate the boiling point of Ethyl 4-oxocyclohexanecarboxylate at a pressure different from the literature value?

A2: You can use a pressure-temperature nomograph or the Clausius-Clapeyron equation for a rough estimate. Based on the known boiling point at 40 mmHg, the following table provides estimated boiling points at other pressures.

Q3: Is Ethyl 4-oxocyclohexanecarboxylate prone to decomposition during distillation?

A3: Ethyl 4-oxocyclohexanecarboxylate is reported to be thermally stable with a high decomposition temperature.[5] However, it is still best practice to use the lowest feasible temperature for distillation to minimize the risk of any potential degradation, especially if impurities are present.

Q4: What are the common impurities I should expect in my crude Ethyl 4-oxocyclohexanecarboxylate?

A4: Common impurities can include unreacted starting materials such as ethyl cyclohexanecarboxylate, solvents used in the synthesis and workup (e.g., ethanol, toluene), and acidic or basic catalysts.[6][7]

Q5: Can I use a short-path distillation apparatus?

A5: Yes, for high-boiling compounds like Ethyl 4-oxocyclohexanecarboxylate, a short-path distillation apparatus is often recommended as it minimizes the distance the vapor has to travel, reducing product loss on the surfaces of the apparatus.

Data Presentation

Physical and Chemical Properties

Property	Value
Molecular Formula	C₉H₁₄O₃
Molecular Weight	170.21 g/mol [3][8]
Appearance	Clear colorless to yellow liquid[2]
Density	1.068 g/mL at 25 °C[2][3]
Refractive Index (n20/D)	1.461[3]
Flash Point	>110 °C (>230 °F)[9]
Solubility	Insoluble in water; soluble in most organic solvents.[5]

Boiling Point at Various Pressures

Pressure (mmHg)	Estimated Boiling Point (°C)
1	~75-78
5	~98-101
10	~112-115
20	~129-132
40	150-152 (literature value) [2][3][4][9][10]
100	~178-181
760 (Atmospheric)	~255-260 (Extrapolated, likely decomposition)

Note: Values other than the literature value at 40 mmHg are estimated and should be used as a guide.

Experimental Protocol: Vacuum Distillation of Ethyl 4-oxocyclohexanecarboxylate

This protocol details the purification of crude Ethyl 4-oxocyclohexanecarboxylate.

1. Pre-Distillation Workup (if necessary):

• If the crude product contains acidic or basic impurities, it should be washed first.

• Dilute the crude ester with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash sequentially with a saturated aqueous solution of sodium bicarbonate (to remove acid), water, and finally brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter to remove the drying agent and concentrate the solution using a rotary evaporator to remove the bulk of the solvent.

2. Vacuum Distillation Setup:

• Assemble a standard vacuum distillation apparatus (see workflow diagram below). A short-path apparatus is recommended.

• Use a round-bottom flask of an appropriate size (it should be no more than two-thirds full).

• Add the crude Ethyl 4-oxocyclohexanecarboxylate and a new magnetic stir bar or fresh boiling chips to the distillation flask.

• Lightly grease all ground-glass joints with a high-vacuum grease.

• Place a thermometer with the bulb positioned correctly at the distillation head.

• Connect the apparatus to a vacuum pump via a cold trap (to protect the pump).

• Begin circulating cold water through the condenser.

3. Distillation Procedure:

• Start the magnetic stirrer.

• Gradually and carefully apply the vacuum. The system pressure should be monitored with a manometer.

• Once the desired pressure is stable (e.g., ~40 mmHg), begin to gently heat the distillation flask using a heating mantle.

• Collect any low-boiling fractions (e.g., residual solvents) in a separate receiving flask.

• As the vapor temperature approaches the expected boiling point of the product at the applied pressure (see table above), switch to a clean, pre-weighed receiving flask.

• Collect the main fraction, maintaining a slow and steady distillation rate (approximately 1-2 drops per second). The vapor temperature should remain stable during the collection of the pure compound.

• Once the main fraction has been collected, or if the temperature begins to drop or rise significantly, stop the distillation by removing the heating mantle.

• Allow the apparatus to cool completely before slowly and carefully releasing the vacuum.

• Weigh the collected fraction and determine the yield. Analyze the purity of the product using appropriate methods (e.g., GC, NMR).

Visualizations

Caption: Experimental workflow for the purification of Ethyl 4-oxocyclohexanecarboxylate.

Caption: A logical workflow for troubleshooting common vacuum distillation issues.

References

• 1. njhjchem.com [njhjchem.com]
• 2. Ethyl 4-oxocyclohexanecarboxylate | 17159-79-4 [chemicalbook.com]
• 3. Ethyl 4-oxocyclohexanecarboxylate 97 17159-79-4 [sigmaaldrich.com]
• 4. Ethyl 4-oxocyclohexanecarboxylate Boiling Point: 150-152 A C40 Mm Hg(lit.) at Best Price in Shenzhen | Speranza Chemical Co., Ltd. [tradeindia.com]
• 5. Ethyl 4-oxocyclohexanecarboxylate: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. Sciencemadness Discussion Board - Distilling esters with very high boiling points? - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Page loading... [wap.guidechem.com]
• 10. parchem.com [parchem.com]

Column chromatography conditions for purifying Ethyl 4-oxocyclohexanecarboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the column chromatography purification of Ethyl 4-oxocyclohexanecarboxylate (B1232831). The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of Ethyl 4-oxocyclohexanecarboxylate?

A1: The most common and recommended stationary phase for the purification of Ethyl 4-oxocyclohexanecarboxylate is silica (B1680970) gel (SiO₂).[1][2] Alumina can also be used, but silica gel is generally the first choice for compounds of moderate polarity like this one.

Q2: Which mobile phase (eluent) system should I use?

A2: A mixture of a non-polar solvent like hexane (B92381) and a more polar solvent like ethyl acetate (B1210297) is a standard choice for eluting Ethyl 4-oxocyclohexanecarboxylate from a silica gel column.[1] The optimal ratio of these solvents should be determined by thin-layer chromatography (TLC) prior to running the column to achieve good separation.

Q3: How do I determine the optimal hexane to ethyl acetate ratio using TLC?

A3: To determine the ideal solvent system, spot your crude sample on a TLC plate and develop it in chambers containing different ratios of hexane to ethyl acetate (e.g., 9:1, 8:2, 7:3). The ideal solvent system will give your desired compound an Rf value of approximately 0.2-0.4, ensuring good separation from impurities.

Q4: My purified compound shows two spots on TLC or a broad peak in HPLC. What could be the cause?

A4: Ethyl 4-oxocyclohexanecarboxylate is a β-keto ester, which can exist as a mixture of keto and enol tautomers. This tautomerism can sometimes lead to peak broadening or the appearance of two closely spaced spots/peaks in chromatography.[3]

Q5: How can I minimize the effects of keto-enol tautomerism during chromatography?

A5: While challenging, you can try a few approaches. Running the chromatography at a lower temperature can sometimes slow down the interconversion between tautomers. Additionally, ensuring a completely anhydrous mobile phase can sometimes help, as water can catalyze the tautomerization. For HPLC, increasing the temperature can speed up the interconversion so that an average state is observed.[3] Using an acidic mobile phase might also accelerate the reaction to a point where a single, sharp peak is observed.[3]

Troubleshooting Guide

Problem	Possible Cause	Solution
Poor Separation	Incorrect mobile phase polarity.	Optimize the mobile phase composition using TLC. If compounds are eluting too quickly (high Rf), decrease the polarity (increase hexane). If they are not moving (low Rf), increase the polarity (increase ethyl acetate).
Column overloading.	Use a silica gel mass that is 50-100 times the mass of your crude product.[4]
Sample band is too broad.	Dissolve the crude product in a minimal amount of the mobile phase before loading it onto the column.[4]
Product Elutes with Impurities	Similar polarity of product and impurity.	Try a different solvent system. For example, substituting ethyl acetate with diethyl ether or dichloromethane (B109758) might change the selectivity.
Channeling in the column packing.	Ensure the silica gel is packed uniformly without any air bubbles or cracks. The wet slurry method of packing is generally preferred.
No Product Eluting	Mobile phase polarity is too low.	Gradually increase the polarity of the mobile phase (gradient elution).
Compound is stuck on the column.	If your compound is unexpectedly polar, you may need to use a much more polar solvent system, such as dichloromethane/methanol.
Tailing or Streaking of Spots/Peaks	Compound is acidic or basic.	Add a small amount of a modifier to the mobile phase. For acidic compounds, a trace of acetic acid can help. For basic compounds, a trace of triethylamine (B128534) can be beneficial.
Keto-enol tautomerism.	As mentioned in the FAQ, this is inherent to the molecule. While difficult to eliminate completely in column chromatography, subsequent purification techniques like distillation might be necessary.

Experimental Protocol: Column Chromatography of Ethyl 4-oxocyclohexanecarboxylate

This protocol is a general guideline. The specific solvent ratios and fraction sizes should be optimized based on preliminary TLC analysis.

1. Preparation of the Column:

• Select an appropriately sized glass column.

• Add a small plug of cotton or glass wool to the bottom of the column.

• Add a thin layer of sand.

• Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Pour the slurry into the column, ensuring even packing without air bubbles.

• Allow the silica to settle, and then add another thin layer of sand on top.

• Drain the solvent until the level is just at the top of the sand.

2. Sample Loading:

• Dissolve the crude Ethyl 4-oxocyclohexanecarboxylate in a minimal amount of the mobile phase.

• Carefully apply the sample solution to the top of the silica gel bed using a pipette.

• Allow the sample to absorb into the silica gel.

3. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column.

• Begin eluting the column, collecting fractions in test tubes or flasks.

• You can start with a low polarity mobile phase and gradually increase the polarity (e.g., from 95:5 to 80:20 hexane:ethyl acetate) to elute compounds of increasing polarity.

4. Analysis of Fractions:

• Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Combine the pure fractions.

• Remove the solvent using a rotary evaporator to obtain the purified Ethyl 4-oxocyclohexanecarboxylate.

Data Presentation

Parameter	Value/Range	Notes
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for this type of compound.[1]
Mobile Phase	Hexane / Ethyl Acetate	A typical starting ratio to test would be 9:1 or 8:2.
Typical Rf	0.2 - 0.4	This range generally provides the best separation.
Detection on TLC	UV light (if impurities are UV active) or staining (e.g., potassium permanganate, vanillin)	The target molecule has a ketone which might be visible with certain stains.

Logical Workflow for Troubleshooting

References

• 1. benchchem.com [benchchem.com]
• 2. rroij.com [rroij.com]
• 3. beta keto esters by HPLC - Chromatography Forum [chromforum.org]
• 4. benchchem.com [benchchem.com]

Common side reactions in the synthesis of Ethyl 4-oxocyclohexanecarboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 4-oxocyclohexanecarboxylate (B1232831).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Ethyl 4-oxocyclohexanecarboxylate via two common routes: Dieckmann Condensation of Diethyl Adipate (B1204190) and Catalytic Hydrogenation of Ethyl 4-hydroxybenzoate (B8730719).

Route 1: Dieckmann Condensation of Diethyl Adipate

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Inactive Base: Sodium ethoxide is hygroscopic and can lose activity upon exposure to moisture.	Use a freshly opened container of sodium ethoxide or prepare it fresh. Ensure all glassware is thoroughly dried before use.
Insufficient Reaction Time or Temperature: The intramolecular condensation may not have reached completion.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If the reaction is sluggish, consider extending the reaction time or gradually increasing the temperature.
Inappropriate Solvent: The choice of solvent can significantly impact the reaction.	Toluene (B28343) is a common solvent for this reaction. Ensure the solvent is anhydrous, as water will quench the base.
Low Quality Diethyl Adipate: Impurities in the starting material can interfere with the reaction.	Use high-purity diethyl adipate. Consider purifying the starting material by distillation if necessary.

Issue 2: Presence of Significant Side Products

Side Product	Identification	Mitigation Strategies
Intermolecular Condensation Product: A high molecular weight polymer-like substance.	Appears as a viscous oil or an insoluble solid in the reaction mixture.	Use high dilution conditions to favor the intramolecular reaction. Add the diethyl adipate slowly to the base solution.
4-Oxocyclohexanecarboxylic Acid: Hydrolysis of the ester product.	Can be detected by a change in pH of the aqueous work-up layers and confirmed by spectroscopic methods (e.g., IR, NMR).	Ensure anhydrous reaction conditions. During work-up, use a saturated sodium bicarbonate solution to neutralize any acid and separate the carboxylic acid impurity.
Unreacted Diethyl Adipate: Presence of starting material in the final product.	Detected by GC or NMR analysis of the crude product.	Ensure the use of a sufficient excess of base (at least one equivalent). Increase reaction time or temperature as needed.

Route 2: Catalytic Hydrogenation of Ethyl 4-hydroxybenzoate

Issue 1: Incomplete Hydrogenation

Possible Cause	Troubleshooting Steps
Catalyst Inactivity: The catalyst (e.g., Rh/C, Ru/C) may be poisoned or deactivated.	Use a fresh batch of catalyst. Ensure the substrate and solvent are free of catalyst poisons such as sulfur or halogen compounds.
Insufficient Hydrogen Pressure: The pressure may be too low for the reaction to proceed efficiently.	Increase the hydrogen pressure. Ensure the reaction vessel is properly sealed to prevent leaks.
Low Reaction Temperature: The reaction may be too slow at the current temperature.	Gradually increase the reaction temperature while monitoring for side reactions.
Poor Mixing: Inefficient stirring can lead to poor contact between the substrate, catalyst, and hydrogen.	Ensure vigorous stirring throughout the reaction.

Issue 2: Over-hydrogenation or Undesired Side Products

Side Product	Identification	Mitigation Strategies
Ethyl cyclohexanecarboxylate: The ketone group is also reduced.	Can be identified by the absence of the ketone signal in IR and 13C NMR spectra and a corresponding change in the mass spectrum.	Optimize the reaction conditions by using a milder catalyst, lower hydrogen pressure, or lower temperature. Monitor the reaction closely and stop it once the starting material is consumed.
Cyclohexanol: Reduction of the ester group.	Detected by GC-MS and NMR.	This is less common under typical hydrogenation conditions for aromatic rings but can occur with highly active catalysts or harsh conditions. Use a more selective catalyst and milder conditions.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield for the Dieckmann condensation synthesis of Ethyl 4-oxocyclohexanecarboxylate?

A1: The yield can vary depending on the reaction conditions and scale. Reported yields for similar Dieckmann condensations are often in the range of 70-85%.

Q2: How can I effectively purify the crude Ethyl 4-oxocyclohexanecarboxylate from the Dieckmann condensation?

A2: Purification is typically achieved by vacuum distillation. It is important to first neutralize the reaction mixture and remove the solvent. An aqueous work-up with a mild acid can help remove any unreacted base and the salt of the enolate.

Q3: What analytical techniques are best for monitoring the progress of the catalytic hydrogenation of Ethyl 4-hydroxybenzoate?

A3: Gas Chromatography (GC) is an excellent technique for monitoring the disappearance of the starting material and the appearance of the product and any side products. High-Performance Liquid Chromatography (HPLC) can also be used.

Q4: Can I use a different catalyst for the hydrogenation reaction?

A4: Yes, various catalysts can be used for the hydrogenation of aromatic rings, including rhodium on carbon (Rh/C), ruthenium on carbon (Ru/C), and Raney nickel. The choice of catalyst can influence the reaction conditions and selectivity.

Q5: What are the key safety precautions to consider during these syntheses?

A5: For the Dieckmann condensation, sodium ethoxide is a strong base and is corrosive and moisture-sensitive; it should be handled in an inert atmosphere. For the catalytic hydrogenation, working with hydrogen gas under pressure requires a properly rated and maintained pressure reactor and adherence to all safety protocols for handling flammable gases.

Quantitative Data Summary

Parameter	Dieckmann Condensation	Catalytic Hydrogenation
Typical Yield	70-85%	80-95%
Common Impurities	Diethyl adipate, 4-Oxocyclohexanecarboxylic acid, Intermolecular condensation products	Ethyl 4-hydroxybenzoate, Ethyl cyclohexanecarboxylate
Typical Purity (after purification)	>98%	>99%

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-oxocyclohexanecarboxylate via Dieckmann Condensation

Materials:

• Diethyl adipate

• Sodium ethoxide

• Toluene (anhydrous)

• Hydrochloric acid (dilute)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add sodium ethoxide (1.05 equivalents) to anhydrous toluene.

• Heat the suspension to reflux with vigorous stirring.

• Slowly add a solution of diethyl adipate (1.0 equivalent) in anhydrous toluene via the dropping funnel over a period of 1-2 hours.

• After the addition is complete, continue to reflux for an additional 2-4 hours, monitoring the reaction by TLC or GC.

• Cool the reaction mixture to room temperature and carefully quench with dilute hydrochloric acid until the mixture is acidic (pH ~5-6).

• Transfer the mixture to a separatory funnel and wash with water, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain Ethyl 4-oxocyclohexanecarboxylate.

Protocol 2: Synthesis of Ethyl 4-oxocyclohexanecarboxylate via Catalytic Hydrogenation

Materials:

• Ethyl 4-hydroxybenzoate

• 5% Rhodium on Carbon (Rh/C) or 5% Ruthenium on Carbon (Ru/C)

• Ethanol (B145695) or Methanol

• Hydrogen gas

Procedure:

• In a high-pressure reactor, dissolve Ethyl 4-hydroxybenzoate (1.0 equivalent) in a suitable solvent such as ethanol or methanol.

• Carefully add the catalyst (typically 1-5 mol%).

• Seal the reactor and purge several times with nitrogen followed by hydrogen.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 100-500 psi).

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by monitoring the hydrogen uptake or by taking aliquots for GC analysis.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Rinse the celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• If necessary, purify the product by vacuum distillation.

Visualizations

Caption: Troubleshooting workflow for the synthesis of Ethyl 4-oxocyclohexanecarboxylate.

Caption: Competing reaction pathways in the Dieckmann condensation of diethyl adipate.

Technical Support Center: Optimizing the Synthesis of Ethyl 4-oxocyclohexanecarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Ethyl 4-oxocyclohexanecarboxylate (B1232831). The primary synthetic route discussed is the Dieckmann condensation of diethyl pimelate (B1236862).

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: My yield of Ethyl 4-oxocyclohexanecarboxylate is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the Dieckmann condensation are a common issue and can stem from several factors:

• Sub-optimal Base and Solvent Combination: The choice of base and solvent system is critical for this reaction. Strong, non-nucleophilic bases in aprotic solvents often give higher yields by minimizing side reactions. For instance, potassium tert-butoxide in a non-polar solvent like toluene (B28343) or even under solvent-free conditions has been shown to be effective.[1] Traditional methods using sodium ethoxide in ethanol (B145695) can also work but may be less efficient.[1]

• Presence of Water: The Dieckmann condensation is highly sensitive to moisture. Water can hydrolyze the ester starting material and the beta-keto ester product, leading to lower yields. Ensure all glassware is thoroughly dried and use anhydrous solvents.

• Reaction Reversibility: The Dieckmann condensation is a reversible reaction. To drive the equilibrium towards the product, it is crucial that the resulting β-keto ester has an enolizable proton. The deprotonation of the product by the alkoxide base forms a stable enolate, which is the thermodynamic sink of the reaction. The reaction is then worked up with acid to protonate this enolate and yield the final product.

• Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

• Side Reactions: Polymerization can be a competing side reaction, especially in concentrated solutions.

Q2: I am observing the formation of significant amounts of impurities. What are the likely side products and how can I minimize them?

A2: The primary side products in a Dieckmann condensation are typically polymers formed from intermolecular condensation reactions. To minimize these:

• Use High Dilution: While it may seem counterintuitive, running the reaction at a lower concentration can favor the intramolecular cyclization over intermolecular polymerization.

• Slow Addition: Adding the diester slowly to the base solution can also help to maintain a low concentration of the starting material at any given time, thus favoring the desired intramolecular reaction.

• Choice of Solvent: Non-polar solvents like toluene may reduce side reactions compared to polar aprotic solvents.[1]

Another potential impurity is the hydrolyzed starting material or product (the corresponding carboxylic acids). This can be minimized by ensuring strictly anhydrous conditions.

Q3: What is the best method for purifying the crude Ethyl 4-oxocyclohexanecarboxylate after the reaction?

A3: A standard workup and purification procedure for a beta-keto ester like Ethyl 4-oxocyclohexanecarboxylate involves the following steps:

• Acidic Quench: After the reaction is complete, the mixture is quenched with a dilute acid (e.g., hydrochloric acid or sulfuric acid) to neutralize the base and protonate the enolate of the product.

• Liquid-Liquid Extraction: The product is then extracted from the aqueous layer using an organic solvent such as diethyl ether or dichloromethane.

• Washing: The organic layer should be washed sequentially with water, a saturated sodium bicarbonate solution (to remove any acidic impurities), and finally with brine.

• Drying: The organic layer is dried over an anhydrous drying agent like anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

• Final Purification: The crude product is typically purified by vacuum distillation .[2][3] If distillation is not effective, column chromatography on silica (B1680970) gel can be used.[2]

Q4: Can I use a different base than sodium ethoxide? How will it affect the yield?

A4: Yes, other bases can be used, and the choice of base can significantly impact the yield. Sterically hindered, non-nucleophilic bases are often preferred. Below is a comparison of yields obtained with different bases.

Data Presentation

Table 1: Comparison of Yields for Ethyl 4-oxocyclohexanecarboxylate Synthesis via Dieckmann Condensation of Diethyl Pimelate. [1]

Base	Solvent	Yield (%)
Potassium tert-butoxide (Bu'OK)	Toluene	63
Sodium tert-butoxide (Bu'ONa)	Toluene	56
Potassium ethoxide (EtOK)	Toluene	60
Sodium ethoxide (EtONa)	Toluene	60
Potassium tert-butoxide (Bu'OK)	Solvent-free	69
Sodium tert-butoxide (Bu'ONa)	Solvent-free	68
Potassium ethoxide (EtOK)	Solvent-free	56
Sodium ethoxide (EtONa)	Solvent-free	60

Note: Reactions in toluene were carried out at reflux for 3 hours. Solvent-free reactions were carried out at room temperature for 10 minutes, followed by 60 minutes in a desiccator.

Experimental Protocols

Detailed Methodology for Dieckmann Condensation of Diethyl Pimelate

This protocol is a synthesized procedure based on established methods for Dieckmann condensations.

Materials:

• Diethyl pimelate

• Potassium tert-butoxide (or another suitable base, see Table 1)

• Anhydrous toluene (or solvent-free conditions)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether (or other extraction solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel. The entire apparatus is flame-dried under a stream of inert gas (nitrogen or argon) to ensure anhydrous conditions.

• Reagent Addition (Toluene as Solvent): Anhydrous toluene is added to the flask, followed by the portion-wise addition of potassium tert-butoxide. The mixture is stirred to form a suspension. A solution of diethyl pimelate in anhydrous toluene is then added dropwise from the dropping funnel over a period of 30-60 minutes.

• Reaction: The reaction mixture is heated to reflux and maintained at this temperature for 3 hours. The progress of the reaction should be monitored by TLC or GC.

• Work-up:

  • After the reaction is complete, the mixture is cooled to room temperature.

  • The reaction is quenched by the slow addition of 1 M HCl with vigorous stirring until the solution is acidic.

  • The mixture is transferred to a separatory funnel, and the layers are separated.

  • The aqueous layer is extracted twice with diethyl ether.

  • The combined organic layers are washed sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation to yield pure Ethyl 4-oxocyclohexanecarboxylate.

Visualizations

Caption: Experimental workflow for the synthesis of Ethyl 4-oxocyclohexanecarboxylate.

Caption: Troubleshooting logic for low yield in the Dieckmann condensation.

References

• 1. Solved tion. We found, however, that the reaction of diethyl | Chegg.com [chegg.com]
• 2. benchchem.com [benchchem.com]
• 3. Solvent-free Dieckmann condensation reactions of diethyl adipate and pimelate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Preventing self-condensation of Ethyl 4-oxocyclohexanecarboxylate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the self-condensation of Ethyl 4-oxocyclohexanecarboxylate (B1232831) during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is self-condensation of Ethyl 4-oxocyclohexanecarboxylate and why does it occur?

A1: Self-condensation of Ethyl 4-oxocyclohexanecarboxylate is a Claisen condensation reaction where two molecules of the ester react with each other in the presence of a base.[1] One molecule forms a nucleophilic enolate, which then attacks the electrophilic carbonyl carbon of a second molecule.[2] This side reaction is driven by the formation of a resonance-stabilized β-keto ester product.[3] The presence of both the enolate and the unreacted ester in the same solution under basic conditions leads to this undesired product.

Q2: Under what conditions is self-condensation most likely to occur?

A2: Self-condensation is favored under conditions that allow for an equilibrium between the starting ester, its enolate, and the product. This is typical of thermodynamic control conditions, which include:

• The use of weaker bases (e.g., sodium ethoxide).[4]

• Higher reaction temperatures.[5]

• Longer reaction times.[5]

• Sub-stoichiometric amounts of a strong base, which allows for the presence of both the enolate and the starting material.

Q3: How can I prevent self-condensation when I want to perform another reaction, like an alkylation?

A3: The key to preventing self-condensation is to achieve quantitative and irreversible formation of the enolate before introducing the desired electrophile (e.g., an alkyl halide). This is achieved under kinetic control.[6] The most effective method is to use a strong, sterically hindered, non-nucleophilic base like Lithium diisopropylamide (LDA) at low temperatures (e.g., -78 °C).[6][7] This ensures that all of the Ethyl 4-oxocyclohexanecarboxylate is converted to its enolate, leaving no starting material to react with it.

Q4: What is the best base to use for generating the enolate of Ethyl 4-oxocyclohexanecarboxylate without promoting self-condensation?

A4: For quantitative enolate formation to prevent self-condensation, Lithium diisopropylamide (LDA) is the base of choice.[7] Its bulkiness prevents it from acting as a nucleophile, and its strength ensures rapid and complete deprotonation at low temperatures.[6] If using a weaker base like sodium ethoxide is necessary, it is crucial to use a stoichiometric amount to drive the reaction towards the desired product by fully deprotonating the resulting β-keto ester.[3] It is also important to use a base with the same alkoxide as the ester (ethoxide for ethyl ester) to avoid transesterification.[2][8][9]

Q5: Does the order of adding reagents matter?

A5: Yes, the order of addition is critical. To prevent self-condensation, the Ethyl 4-oxocyclohexanecarboxylate should be added slowly to a solution of the base (e.g., LDA) at low temperature. This ensures that the ester is immediately converted to the enolate. The electrophile (e.g., alkyl halide) should only be added after the enolate formation is complete.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of desired product and presence of a higher molecular weight byproduct.	Self-condensation of the starting material is likely occurring. This is favored by thermodynamic conditions (e.g., weaker base, higher temperature).	Switch to kinetic control conditions. Use a strong, sterically hindered base like LDA at -78 °C in an aprotic solvent like THF. Ensure the ester is added to the base to pre-form the enolate before adding your electrophile.[5][6][7]
Formation of multiple products.	This can be due to a combination of self-condensation, reaction with impurities, or transesterification if the alkoxide of the base does not match the ester.[2][8][9][11]	Ensure all reagents and solvents are pure and anhydrous.[12] Use a base with the same alkoxide as your ester (e.g., sodium ethoxide for an ethyl ester) or switch to a non-nucleophilic base like LDA.[2][7][8][9]
Reaction mixture turns dark or forms a tar-like substance.	This often indicates decomposition or polymerization, which can be caused by excessively high temperatures or a high concentration of a strong base.[11]	Run the reaction at a lower temperature. If using a strong base, ensure it is added and maintained at a very low temperature (e.g., -78 °C). Consider diluting the reaction mixture.
The reaction is not going to completion.	The base may not be strong enough for complete deprotonation, or there may be quenching of the enolate by acidic protons from the solvent or impurities.	Use a stronger base like LDA.[7] Ensure your solvent is aprotic (e.g., THF) and that all glassware and reagents are thoroughly dried.[13]

Quantitative Data Summary

The choice of base and reaction conditions significantly impacts the outcome of reactions involving Ethyl 4-oxocyclohexanecarboxylate. The following table provides a comparison of conditions for enolate formation.

Parameter	Kinetic Control (Favored to Prevent Self-Condensation)	Thermodynamic Control (Risk of Self-Condensation)
Base	Strong, sterically hindered (e.g., LDA)[6]	Weaker, less hindered (e.g., NaOEt, NaOH)[4]
Base Strength (pKa of conjugate acid)	High (e.g., Diisopropylamine (B44863) pKa ~36)[5]	Lower (e.g., Ethanol pKa ~16)[5]
Temperature	Low (e.g., -78 °C)[5]	Higher (e.g., Room temperature to reflux)[5]
Reaction Time	Short for enolate formation[5]	Longer, allows for equilibration[5]
Solvent	Aprotic (e.g., THF, Et2O)[13]	Protic or aprotic (e.g., Ethanol)[13]
Outcome	Rapid, irreversible formation of the less substituted enolate. Ideal for preventing self-condensation.	Reversible formation of the more stable, more substituted enolate. Self-condensation is a likely side reaction.

Experimental Protocols

Protocol 1: Alkylation of Ethyl 4-oxocyclohexanecarboxylate under Kinetic Control (to prevent self-condensation)

This protocol describes the formation of the kinetic enolate of Ethyl 4-oxocyclohexanecarboxylate using LDA, followed by alkylation with an alkyl halide. This method minimizes self-condensation.

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Ethyl 4-oxocyclohexanecarboxylate

• Alkyl halide (e.g., methyl iodide)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Standard extraction and purification solvents and reagents

Procedure:

• LDA Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.05 equivalents) dropwise via syringe, ensuring the temperature remains below -70 °C. Stir the solution at -78 °C for 30 minutes.

• Enolate Formation: To the freshly prepared LDA solution at -78 °C, add a solution of Ethyl 4-oxocyclohexanecarboxylate (1.0 equivalent) in anhydrous THF dropwise via a syringe pump over 30 minutes. Stir the resulting solution at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: Add the alkyl halide (1.1 equivalents) dropwise to the enolate solution at -78 °C. Allow the reaction mixture to stir at this temperature for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: The self-condensation pathway under thermodynamic control.

Caption: Workflow for preventing self-condensation via kinetic control.

References

• 1. Claisen condensation - Wikipedia [en.wikipedia.org]
• 2. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. Solved Kinetics and Thermodynamic Control of Enolate | Chegg.com [chegg.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. chemweb.bham.ac.uk [chemweb.bham.ac.uk]

Technical Support Center: Stereoselective Reduction of Ethyl 4-oxocyclohexanecarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective reduction of ethyl 4-oxocyclohexanecarboxylate (B1232831).

Frequently Asked Questions (FAQs)

Q1: My reduction of ethyl 4-oxocyclohexanecarboxylate with sodium borohydride (B1222165) (NaBH₄) is giving a low yield. What are the possible causes?

A1: Low yields in NaBH₄ reductions can stem from several factors:

• Reagent Quality: Sodium borohydride is sensitive to moisture. Ensure you are using a fresh bottle or a properly stored reagent.

• Reaction Time and Temperature: While the reaction is often quick, ensure it has gone to completion by monitoring with Thin Layer Chromatography (TLC). Running the reaction at 0 °C initially and then allowing it to warm to room temperature is a common practice.

• Work-up Procedure: Incomplete quenching of excess NaBH₄ or inefficient extraction of the product can lead to lower yields. Ensure the pH is adjusted correctly during the work-up to hydrolyze the borate (B1201080) ester intermediate and that an adequate volume and number of extractions are performed.

Q2: I am not achieving the desired stereoselectivity. How can I control the cis/trans isomer ratio?

A2: The stereochemical outcome of the reduction is primarily determined by the steric bulk of the reducing agent. This is a classic case of kinetic versus thermodynamic control.

• To favor the trans isomer (thermodynamic product): Use a small, unhindered reducing agent like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). These reagents can approach the carbonyl group from the less hindered axial face, leading to the formation of the equatorial alcohol.[1]

• To favor the cis isomer (kinetic product): Employ a sterically bulky reducing agent such as L-Selectride® (lithium tri-sec-butylborohydride). The bulky reagent preferentially attacks from the more open equatorial face, resulting in the axial alcohol.[1]

Q3: I have a mixture of cis and trans isomers. How can I separate them?

A3: The cis and trans isomers of ethyl 4-hydroxycyclohexanecarboxylate can be separated using standard laboratory techniques:

• Column Chromatography: This is a very effective method. The two isomers have different polarities and will separate on a silica (B1680970) gel column. A common eluent system is a mixture of hexane (B92381) and ethyl acetate (B1210297). The ratio can be optimized, but a gradient from 1.5:1 to 1:1 (hexane:ethyl acetate) has been shown to be effective.[2]

• Recrystallization: If one isomer is present in a significantly higher amount and the product is a solid at room temperature, recrystallization can be an effective purification method. The choice of solvent is critical and must be determined empirically. Common solvent systems for recrystallization include ethanol, or mixtures like hexane/ethyl acetate.

Q4: My reaction is complete according to TLC, but after work-up, I can't isolate my product. What could be the issue?

A4: Product isolation issues can arise from a few common problems:

• Emulsion during Extraction: If an emulsion forms during the aqueous work-up, it can be difficult to separate the organic and aqueous layers. Adding brine (saturated NaCl solution) can often help to break up emulsions.

• Product Solubility: Ensure you are using an appropriate extraction solvent. Ethyl acetate is a common choice for this product. If the product has significant water solubility, multiple extractions will be necessary.

• Drying Agent: Make sure the organic layer is thoroughly dried with an anhydrous salt like sodium sulfate (B86663) or magnesium sulfate before concentrating the solvent. Residual water can interfere with obtaining a clean product.

Q5: Can I use other reducing agents to improve stereoselectivity?

A5: Yes, other specialized reducing agents can be used. For instance, the addition of a Lewis acid like cerium(III) chloride with NaBH₄ (the Luche reduction) can sometimes alter the stereoselectivity, although in the case of simple cyclohexanones, the effect may not be as pronounced as switching to a bulky reducing agent. Biocatalytic reductions using enzymes (ketoreductases) can also offer very high stereoselectivity and are an area of active research.

Data Presentation: Stereoselectivity of Reduction

The choice of reducing agent has a profound impact on the ratio of cis to trans isomers in the reduction of substituted cyclohexanones. The data below illustrates this principle.

Substrate	Reducing Agent	Solvent	Temperature (°C)	Isomer Ratio (cis:trans)	Yield (%)	Reference
Ethyl 4-oxocyclohexanecarboxylate	Sodium Borohydride (NaBH₄)	Methanol (B129727)	0 to RT	30:70	88	[2]
4-tert-butylcyclohexanone (B146137)	Sodium Borohydride (NaBH₄)	Methanol	RT	29:71	-	[3]
4-tert-butylcyclohexanone	L-Selectride®	THF	-78	95:5	-	[3]

*Note: Data for 4-tert-butylcyclohexanone is provided as a well-studied proxy to illustrate the dramatic effect of a bulky reducing agent on stereoselectivity. A similar high preference for the cis isomer is expected for ethyl 4-oxocyclohexanecarboxylate when using L-Selectride®.

Experimental Protocols

Protocol 1: Synthesis of trans-Ethyl 4-hydroxycyclohexanecarboxylate (via NaBH₄ Reduction)

This protocol is adapted from established procedures for the reduction of ethyl 4-oxocyclohexanecarboxylate.[2]

• Reaction Setup: In a round-bottom flask, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in methanol (approx. 0.5 M solution). Cool the flask to 0 °C in an ice bath with magnetic stirring.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.8 eq) to the cooled solution in portions.

• Reaction: Stir the reaction mixture at room temperature for 3 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Quench the reaction by the addition of water. Extract the aqueous mixture with ethyl acetate (3x volumes). Combine the organic layers, wash with water, and then with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate eluent system (e.g., gradient from 1.5:1 to 1:1) to separate the cis and trans isomers.[2]

Protocol 2: Synthesis of cis-Ethyl 4-hydroxycyclohexanecarboxylate (via L-Selectride® Reduction)

This is a general procedure for the stereoselective reduction of cyclohexanones using a bulky reducing agent.[1]

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add a solution of L-Selectride® (1.0 M in THF, 1.5 eq). Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Substrate: Slowly add a solution of ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF to the L-Selectride® solution via a syringe.

• Reaction: Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the reaction by TLC.

• Work-up: Cautiously quench the reaction at -78 °C by the slow addition of water, followed by 1 M NaOH, and then 30% hydrogen peroxide. Allow the mixture to warm to room temperature and stir until two clear layers form.

• Isolation: Separate the layers and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography as described in Protocol 1 to isolate the predominantly cis isomer.

Visual Guides

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues encountered during the stereoselective reduction of ethyl 4-oxocyclohexanecarboxylate.

Caption: A workflow for troubleshooting common experimental issues.

Reaction Mechanism and Stereoselectivity

This diagram illustrates how the steric bulk of the reducing agent dictates the stereochemical outcome of the reduction.

Caption: Influence of reagent size on the direction of hydride attack.

References

• 1. odp.library.tamu.edu [odp.library.tamu.edu]
• 2. Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0 [chemicalbook.com]
• 3. odinity.com [odinity.com]

Removal of unreacted starting materials from Ethyl 4-oxocyclohexanecarboxylate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the removal of unreacted starting materials from Ethyl 4-oxocyclohexanecarboxylate (B1232831).

Frequently Asked Questions (FAQs)

Q1: What are the primary unreacted starting materials I need to remove after the synthesis of Ethyl 4-oxocyclohexanecarboxylate?

The synthesis of Ethyl 4-oxocyclohexanecarboxylate is commonly achieved through the Fischer esterification of 4-oxocyclohexanecarboxylic acid with ethanol, using an acid catalyst such as sulfuric acid. Therefore, the main impurities to be removed from the crude product are:

• Unreacted 4-oxocyclohexanecarboxylic acid: A solid with a higher boiling point than the product.

• Excess ethanol: A volatile alcohol used in excess to drive the reaction equilibrium.

• Acid catalyst (e.g., sulfuric acid): A non-volatile acid that needs to be neutralized.

Q2: What is the general workflow for purifying Ethyl 4-oxocyclohexanecarboxylate?

A typical purification workflow involves three main stages:

• Workup (Liquid-Liquid Extraction): This initial step aims to neutralize the acid catalyst and remove the bulk of the water-soluble impurities, including unreacted carboxylic acid and ethanol.

• Drying and Solvent Removal: The organic layer containing the product is dried to remove residual water and then concentrated.

• Final Purification: Depending on the required purity, a final purification step such as vacuum distillation or column chromatography is employed to separate the product from any remaining impurities.

Q3: How do I choose between vacuum distillation and column chromatography for the final purification?

The choice between vacuum distillation and column chromatography depends on the nature of the remaining impurities and the desired purity of the final product.

• Vacuum Distillation: This is the preferred method when the boiling points of the product and impurities are significantly different. It is an efficient method for large-scale purifications.

• Column Chromatography: This technique is ideal for separating compounds with similar boiling points but different polarities. It offers high resolution and is suitable for achieving very high purity, especially on a smaller scale.

Troubleshooting Guides

Issue 1: Emulsion Formation During Liquid-Liquid Extraction

Symptom: A stable, milky layer forms between the organic and aqueous phases in the separatory funnel, making separation difficult.

Possible Causes:

• Vigorous shaking of the separatory funnel.

• Presence of acidic or basic impurities that act as surfactants.

Solutions:

• Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.

• Brine Wash: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help to break up the emulsion.[1]

• Filtration: Pass the entire mixture through a pad of Celite or glass wool to help break the emulsion.

• Patience: In some cases, allowing the separatory funnel to stand for an extended period can lead to the separation of the layers.

Issue 2: Poor Separation or Co-elution in Column Chromatography

Symptom: The desired product fractions are contaminated with starting materials or other byproducts.

Possible Causes:

• Inappropriate Solvent System: The polarity of the eluent may not be optimal for separating the components.

• Column Overloading: Too much crude material has been loaded onto the column.

• Improper Column Packing: The presence of air bubbles or channels in the stationary phase.

Solutions:

• TLC Optimization: Before running the column, determine the optimal solvent system using Thin Layer Chromatography (TLC). A good solvent system will show clear separation between the spots of your product and the impurities. A common starting point is a mixture of hexane (B92381) and ethyl acetate (B1210297).[1]

• Sample Loading: As a general rule, the amount of crude material should be about 1-2% of the weight of the silica (B1680970) gel.

• Proper Packing: Ensure the silica gel is packed uniformly in the column without any cracks or air bubbles. A slurry packing method is often preferred.

Issue 3: Product Decomposition During Vacuum Distillation

Symptom: The distilled product is dark in color, or the yield is significantly lower than expected.

Possible Causes:

• Overheating: The distillation temperature is too high, causing thermal decomposition of the product.

• Prolonged Heating: The product is sensitive to prolonged exposure to high temperatures.

Solutions:

• Adequate Vacuum: Ensure a sufficiently low pressure is achieved to lower the boiling point of the product into a safe temperature range.

• Heating Mantle and Stirring: Use a heating mantle with a stirrer to ensure even heating and prevent bumping.

• Fractional Distillation: Use a fractionating column (e.g., Vigreux column) to achieve better separation at a lower temperature.

Data Presentation

Property	Ethyl 4-oxocyclohexanecarboxylate (Product)	4-Oxocyclohexanecarboxylic Acid (Starting Material)	Ethanol (Starting Material)
Molecular Weight ( g/mol )	170.21[2]	142.15[3]	46.07
Boiling Point (°C)	150-152 @ 40 mmHg[4]	210 @ 25 Torr[5]	78
Melting Point (°C)	N/A (Liquid at room temp.)	67-71[3]	-114
Solubility in Water	Sparingly soluble[6]	Soluble	Miscible
Solubility in Organic Solvents	Readily soluble[6]	Soluble in polar organic solvents	Miscible

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Workup

This protocol is designed to neutralize the acid catalyst and remove the majority of unreacted 4-oxocyclohexanecarboxylic acid and ethanol.

• Quenching: After the reaction is complete, cool the reaction mixture to room temperature.

• Dilution: Dilute the mixture with an organic solvent immiscible with water, such as ethyl acetate or diethyl ether (approximately 2-3 volumes of the initial reaction volume).

• Transfer: Transfer the diluted mixture to a separatory funnel.

• Neutralization: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) in portions. Gently swirl the funnel after each addition and vent frequently to release the carbon dioxide gas produced. Continue adding NaHCO₃ until the gas evolution ceases, indicating that all the acid has been neutralized.

• Separation: Allow the layers to separate. The upper organic layer contains the product, while the lower aqueous layer contains the sodium salt of the unreacted carboxylic acid and other water-soluble impurities.

• Extraction: Drain the aqueous layer and extract it once more with a fresh portion of the organic solvent to recover any dissolved product.

• Combine and Wash: Combine the organic layers and wash them sequentially with water and then with brine.[1] The brine wash helps to remove residual water from the organic layer.

• Drying: Drain the organic layer into a clean, dry flask and add a drying agent such as anhydrous sodium sulfate (B86663) or magnesium sulfate. Swirl the flask and let it stand until the organic layer is clear.

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude Ethyl 4-oxocyclohexanecarboxylate.

Protocol 2: Column Chromatography

This protocol is for the purification of the crude product using silica gel chromatography.

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the solvent to drain until it is just above the level of the silica.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel.

• Elution: Begin eluting with a solvent system of low polarity (e.g., 9:1 hexane/ethyl acetate). The polarity can be gradually increased (e.g., to 8:2, 7:3 hexane/ethyl acetate) to elute the product. The progress of the separation should be monitored by TLC.

• Fraction Collection: Collect the eluent in small fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Ethyl 4-oxocyclohexanecarboxylate.

Protocol 3: Vacuum Distillation

This protocol is for the purification of the crude product by vacuum distillation.

• Apparatus Setup: Assemble a vacuum distillation apparatus, including a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.

• Charging the Flask: Place the crude product in the distillation flask along with a magnetic stir bar or boiling chips.

• Applying Vacuum: Connect the apparatus to a vacuum pump and slowly reduce the pressure to the desired level (e.g., 40 mmHg).

• Heating: Begin to gently heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at the expected boiling point of Ethyl 4-oxocyclohexanecarboxylate (approximately 150-152 °C at 40 mmHg).[4] Discard any initial lower-boiling fractions and stop the distillation before higher-boiling impurities begin to distill.

• Cooling: Once the product has been collected, remove the heat source and allow the apparatus to cool to room temperature before releasing the vacuum.

Mandatory Visualization

Caption: General workflow for the purification of Ethyl 4-oxocyclohexanecarboxylate.

Caption: Troubleshooting guide for emulsion formation during liquid-liquid extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Ethyl 4-oxocyclohexanecarboxylate | 17159-79-4 [chemicalbook.com]
• 5. cerritos.edu [cerritos.edu]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Improving the stability of Ethyl 4-oxocyclohexanecarboxylate during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on maintaining the stability of Ethyl 4-oxocyclohexanecarboxylate (B1232831) during storage. Here you will find troubleshooting advice and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Ethyl 4-oxocyclohexanecarboxylate?

To ensure the long-term stability of Ethyl 4-oxocyclohexanecarboxylate, it is recommended to store it in a cool, dry place, away from direct sunlight and heat sources.[1][2] The ideal storage temperature is between 2°C and 8°C. The container should be tightly sealed to prevent exposure to moisture and atmospheric oxygen. For extended storage, blanketing the container with an inert gas like nitrogen or argon is a good practice.

Q2: I've noticed a change in the color of my Ethyl 4-oxocyclohexanecarboxylate sample. What could be the cause?

A change in color, such as the appearance of a yellow tint, may indicate degradation of the compound. This could be due to exposure to light, elevated temperatures, or oxygen. It is crucial to perform an analytical assessment of the sample's purity before use.

Q3: My experimental results are inconsistent. Could the stability of Ethyl 4-oxocyclohexanecarboxylate be a factor?

Yes, inconsistent experimental outcomes can be a result of using a degraded starting material. The presence of impurities or degradation products can interfere with chemical reactions, leading to lower yields, unexpected side products, and difficulties in purification. It is advisable to verify the purity of your Ethyl 4-oxocyclohexanecarboxylate stock.

Q4: What are the primary degradation pathways for Ethyl 4-oxocyclohexanecarboxylate?

As a β-keto ester, Ethyl 4-oxocyclohexanecarboxylate is susceptible to two primary degradation pathways:

• Hydrolysis: The ester functional group can be hydrolyzed to form 4-oxocyclohexanecarboxylic acid and ethanol. This reaction is catalyzed by the presence of water and can be accelerated by acidic or basic conditions.

• Decarboxylation: While less common for the ester itself, the hydrolysis product, 4-oxocyclohexanecarboxylic acid (a β-keto acid), is prone to decarboxylation, especially upon heating, to yield cyclohexanone.

Q5: How can I test the purity of my stored Ethyl 4-oxocyclohexanecarboxylate?

A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS), should be used to assess the purity. These techniques can separate the intact compound from its potential degradation products.

Troubleshooting Guide

Issue Observed	Potential Cause	Recommended Action
Change in physical appearance (e.g., color, viscosity)	Degradation due to improper storage (exposure to light, heat, or air).	1. Do not use the material for critical experiments. 2. Perform a purity analysis using a stability-indicating method (e.g., HPLC, GC-MS). 3. If degradation is confirmed, procure a fresh batch and review storage procedures.
Inconsistent analytical results (e.g., NMR, IR)	Presence of degradation products or impurities.	1. Re-purify the material if possible (e.g., by distillation or chromatography). 2. Confirm the structure of the purified material by spectroscopic methods. 3. If purification is not feasible, use a fresh, high-purity sample.
Low yield in a chemical reaction	The starting material has a lower-than-expected purity due to degradation.	1. Quantify the purity of the Ethyl 4-oxocyclohexanecarboxylate using a validated analytical method. 2. Adjust the stoichiometry of the reaction based on the actual purity. 3. For best results, use a fresh, high-purity batch.
Unexpected side products in a reaction	Degradation products are participating in side reactions.	1. Identify the side products using techniques like LC-MS or GC-MS. 2. Compare the identified side products with potential degradation products of Ethyl 4-oxocyclohexanecarboxylate. 3. Use a purified or fresh batch of the starting material.

Potential Degradation Pathways

Caption: Potential degradation of Ethyl 4-oxocyclohexanecarboxylate.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.

1. Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (B78521) (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Photostability chamber

• Oven

2. Procedure:

• Acid Hydrolysis: Dissolve a known concentration of Ethyl 4-oxocyclohexanecarboxylate in 0.1 N HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve a known concentration of the compound in 0.1 N NaOH and keep at room temperature for 8 hours.

• Oxidative Degradation: Treat a solution of the compound with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 80°C in an oven for 48 hours.

• Photolytic Degradation: Expose the compound (solid and in solution) to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis: Analyze all stressed samples, along with a control sample (unstressed), using an appropriate analytical method (e.g., HPLC-UV).

Caption: Workflow for a forced degradation study.

Protocol 2: Stability-Indicating HPLC-UV Method

This protocol provides a starting point for developing a stability-indicating HPLC-UV method.

1. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	0-2 min: 30% B2-15 min: 30% to 70% B15-17 min: 70% B17-18 min: 70% to 30% B18-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL

2. Sample Preparation:

• Prepare a stock solution of Ethyl 4-oxocyclohexanecarboxylate in acetonitrile at a concentration of 1 mg/mL.

• For analysis, dilute the stock solution with the mobile phase to a final concentration of 0.1 mg/mL.

3. Method Validation:

The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness to ensure it is suitable for its intended purpose.

Caption: HPLC method development and validation workflow.

References

• 1. Ethyl 4-oxocyclohexanecarboxylate: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. scribd.com [scribd.com]

Technical Support Center: Quenching Procedures for Reactions Involving Ethyl 4-oxocyclohexanecarboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 4-oxocyclohexanecarboxylate (B1232831). Below are detailed answers to common issues encountered during the quenching and work-up of reactions involving this compound.

Frequently Asked Questions (FAQs)

Q1: What are the general considerations for quenching reactions involving Ethyl 4-oxocyclohexanecarboxylate?

A1: When quenching reactions with Ethyl 4-oxocyclohexanecarboxylate, the primary goals are to neutralize any remaining reactive reagents, separate the desired product from byproducts and unreacted starting materials, and minimize product loss or degradation. Key considerations include:

• Temperature Control: Many quenching procedures are exothermic. It is crucial to perform the quench at a low temperature (e.g., 0 °C in an ice bath) to prevent side reactions and ensure safety.

• Rate of Addition: Add the quenching agent slowly and in a controlled manner to manage heat evolution and any gas formation (e.g., hydrogen from quenching metal hydrides or CO2 from quenching with bicarbonate).

• Choice of Quenching Agent: The quenching agent should be chosen based on the specific reaction. For example, mild acids like saturated aqueous ammonium (B1175870) chloride (NH₄Cl) are often used for sensitive substrates, while stronger acids or bases may be required for other reactions.

• pH Adjustment: Careful pH adjustment is often necessary to ensure the product is in a neutral, organic-soluble form for efficient extraction and to remove acidic or basic impurities.

• Solvent Selection: The choice of extraction solvent is critical for good separation and high product recovery. The solvent should be immiscible with the aqueous layer and have a high affinity for the product.

Troubleshooting Guides

Issue 1: Emulsion Formation During Aqueous Work-up

Q: I am observing a persistent emulsion at the interface of the organic and aqueous layers during extraction, making phase separation impossible. How can I resolve this?

A: Emulsion formation is a common problem, especially when using chlorinated solvents or in the presence of basic aqueous solutions.[1] Here are several techniques to break an emulsion, ranging from simple physical methods to chemical treatments.

Troubleshooting Steps:

• Gentle Swirling: Instead of vigorous shaking, gently swirl the separatory funnel to minimize the formation of an emulsion while still allowing for extraction.[2]

• Patience: Allow the separatory funnel to stand undisturbed for some time (e.g., 30 minutes) as some emulsions will break on their own.[3][4]

• "Salting Out": Add a saturated aqueous solution of sodium chloride (brine) or solid sodium chloride to the separatory funnel.[2][3][5] This increases the ionic strength of the aqueous layer, which can help force the separation of the two phases.

• Filtration through Celite®: Filter the entire emulsified mixture through a pad of Celite®. This can remove fine particulate matter that may be stabilizing the emulsion.[3][4]

• Solvent Modification:

  • Add a small amount of a different organic solvent to alter the properties of the organic phase.[2]

  • If the reaction was performed in a water-miscible solvent like THF or ethanol (B145695), it is best to remove it under reduced pressure before the aqueous work-up.[1][6]

• Temperature Change: Gently warming or cooling the separatory funnel can sometimes disrupt the emulsion.

• Centrifugation: If available, centrifuging the mixture is a very effective method for breaking emulsions.

Logical Troubleshooting Flow for Emulsion Formation:

Caption: A decision-making workflow for troubleshooting emulsion formation during work-up.

Issue 2: Difficulty Removing Triphenylphosphine (B44618) Oxide (TPPO) after a Wittig Reaction

Q: After performing a Wittig reaction with a phosphonium (B103445) ylide, I am struggling to separate my product from the triphenylphosphine oxide (TPPO) byproduct. What are the best methods for its removal?

A: The removal of TPPO is a classic challenge in Wittig reactions due to its variable solubility and polarity, which can be similar to that of the desired product. Several methods can be employed, from simple precipitation to complexation.

Methods for TPPO Removal:

• Precipitation with a Non-Polar Solvent: TPPO has low solubility in non-polar solvents.[7]

  • Protocol: Concentrate the crude reaction mixture, dissolve it in a minimal amount of a more polar solvent (like dichloromethane (B109758) or diethyl ether), and then slowly add a non-polar "anti-solvent" such as hexanes or pentane. Cooling the mixture can further promote the precipitation of TPPO, which can then be removed by filtration.[7]

• Filtration through a Silica (B1680970) Plug: The high polarity of TPPO allows for its retention on silica gel.[7][8]

  • Protocol: Suspend the crude product in a minimally polar solvent system (e.g., pentane/ether) and pass it through a short column ("plug") of silica gel. The less polar product should elute while the TPPO is retained on the silica.[7][8]

• Complexation with Metal Salts: TPPO can form insoluble complexes with certain metal salts.

  • Protocol (with ZnCl₂): Dissolve the crude mixture in ethanol and add a solution of zinc chloride (ZnCl₂) in ethanol. The resulting ZnCl₂(TPPO)₂ complex is insoluble in ethanol and can be filtered off.[7][9][10]

Comparison of TPPO Removal Methods:

Method	Principle	Advantages	Disadvantages
Precipitation	Low solubility of TPPO in non-polar solvents.[7]	Simple, fast, and avoids chromatography.	Product may also precipitate if it has low solubility in the chosen solvent system.
Silica Plug Filtration	Strong adsorption of polar TPPO to silica gel.[7][8]	Effective for less polar products; relatively quick.	May not be effective if the product is also polar; may require multiple passes.[8]
Complexation (e.g., with ZnCl₂)	Formation of an insoluble TPPO-metal salt complex.[7][9][10]	Highly effective and can be used for a range of products.	Requires an additional reagent and filtration step; metal salts may need to be removed in a subsequent step.

Issue 3: Incomplete Quenching or Side Reactions in Sodium Borohydride (NaBH₄) Reduction

Q: I am reducing the ketone of Ethyl 4-oxocyclohexanecarboxylate with NaBH₄. What is the proper quenching procedure, and what should I do if I suspect side reactions or the formation of borate (B1201080) salt emulsions?

A: The reduction of the ketone in Ethyl 4-oxocyclohexanecarboxylate with NaBH₄ is generally a clean reaction. The quenching step is critical to destroy excess NaBH₄ and to protonate the resulting alkoxide to form the desired alcohol.

Standard Quenching Protocol:

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Slow Addition of Quenching Agent: Slowly and carefully add a quenching agent. Common choices include:

  • Dilute Acid (e.g., 1 M HCl): Add dropwise until gas evolution (H₂) ceases and the pH is neutral or slightly acidic.

  • Saturated Aqueous NH₄Cl: A milder alternative that is less likely to cause acid-catalyzed side reactions.

• Extraction: After quenching, extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, then dry and concentrate.

Troubleshooting:

• Viscous Mixture/Emulsion: Boron salts formed during the work-up can sometimes lead to viscous mixtures or emulsions.

  • Solution: Stirring the quenched reaction mixture with a saturated solution of sodium bicarbonate for about 30 minutes can help break up these emulsions.[5] Filtering the mixture through Celite® can also be effective.

• Removal of Boron Compounds: Boron-containing byproducts can sometimes be difficult to remove.

  • Solution: Repeatedly concentrating the reaction mixture from methanol (B129727) can help remove boron compounds as the volatile trimethyl borate ((MeO)₃B).[5]

Experimental Workflow for NaBH₄ Reduction and Quenching:

Caption: A standard experimental workflow for the NaBH₄ reduction and subsequent quenching.

Issue 4: Unwanted Hydrolysis of the Ester Group During Work-up

Q: I am concerned about the hydrolysis of the ethyl ester group in my product during the aqueous work-up, especially when using acidic or basic washes. How can I prevent this?

A: The ethyl ester group can be susceptible to hydrolysis under either acidic or basic conditions, which would lead to the formation of the corresponding carboxylic acid and a lower yield of the desired ester product.

Preventative Measures:

• Use Mild Conditions:

  • When neutralizing an acidic reaction, use a weak base like cold, saturated sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution.[11] Avoid strong bases like NaOH or KOH, which can rapidly saponify the ester.

  • If an acidic wash is necessary, use a cold, dilute, weak acid.

• Keep it Cold: Perform all aqueous washes at low temperatures (e.g., in an ice bath). This significantly slows down the rate of hydrolysis.[11]

• Minimize Contact Time: Work efficiently. Do not let the organic and aqueous layers remain in contact for extended periods. Separate the layers promptly after mixing.[11]

• Use Brine Wash: After the initial aqueous washes, wash the organic layer with cold, saturated brine. This helps to remove the bulk of the dissolved water from the organic phase and reduces the solubility of the organic product in the remaining aqueous layer.[11]

• Thorough Drying: After separating the organic layer, dry it thoroughly with an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄) to remove all traces of water before concentrating the solvent.[11]

Signs of Ester Hydrolysis:

• Lower than expected yield of the ester product.

• Appearance of a more polar spot on a TLC plate, corresponding to the carboxylic acid.

• Presence of a broad O-H stretch in the IR spectrum of the crude product.

• Appearance of carboxylic acid peaks in the NMR spectrum of the crude product.[11]

References

• 1. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. Workup [chem.rochester.edu]
• 5. Separatory funnel - Wikipedia [en.wikipedia.org]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. benchchem.com [benchchem.com]
• 8. shenvilab.org [shenvilab.org]
• 9. echemi.com [echemi.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Determining the Purity of Ethyl 4-oxocyclohexanecarboxylate: A Comparative Guide to GC-MS, HPLC, and qNMR Methods

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of analytical techniques for the purity assessment of Ethyl 4-oxocyclohexanecarboxylate (B1232831), complete with experimental protocols and performance data.

The accurate determination of purity for chemical compounds is a critical aspect of research and development, particularly in the pharmaceutical industry where impurities can impact efficacy and safety. Ethyl 4-oxocyclohexanecarboxylate, a key building block in the synthesis of various active pharmaceutical ingredients, requires precise and reliable purity assessment. This guide provides a comparative overview of three powerful analytical techniques for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR).

Method Comparison at a Glance

Each of these techniques offers distinct advantages and is suited to different analytical needs. The choice of method will depend on factors such as the nature of the expected impurities, the required accuracy and precision, and the availability of instrumentation.

Feature	GC-MS	HPLC-UV	qNMR
Principle	Separation based on volatility and polarity, with detection by mass-to-charge ratio.	Separation based on polarity, with detection by UV absorbance.	Intrinsic quantitative response of atomic nuclei in a magnetic field.
Quantitation	Relative (requires a reference standard of known purity).	Relative (requires a reference standard of known purity).	Absolute (can determine purity without a specific reference standard of the analyte).[1][2]
Selectivity	Excellent for volatile and semi-volatile impurities.	Good for separating a wide range of non-volatile compounds, including isomers.	Highly specific to the molecular structure; can distinguish between structurally similar compounds.
Sensitivity	High, especially in selected ion monitoring (SIM) mode.	Moderate to high, depending on the chromophore of the analyte and impurities.	Lower sensitivity compared to GC-MS and HPLC.
Sample Throughput	Moderate.	High.	Low to moderate.
Primary Use Case	Identification and quantification of volatile and semi-volatile impurities, including residual solvents.	Routine quality control, analysis of non-volatile impurities and degradation products.	Accurate purity determination of reference standards and final products; orthogonal method for validation.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for similar compounds and can be adapted for the specific analysis of Ethyl 4-oxocyclohexanecarboxylate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for separating and identifying volatile and semi-volatile compounds. For Ethyl 4-oxocyclohexanecarboxylate, this method is particularly useful for detecting process-related impurities and residual solvents.

Sample Preparation:

• Prepare a stock solution of Ethyl 4-oxocyclohexanecarboxylate in a suitable solvent (e.g., ethyl acetate (B1210297) or dichloromethane) at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution.

• For analysis, dilute the sample to an appropriate concentration within the calibration range. An internal standard (e.g., a compound with similar chemical properties but a different retention time) can be added to improve quantitative accuracy.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Mass Spectrometer: Agilent 5975C MS detector or equivalent.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan (m/z 40-400) for qualitative analysis and identification of unknown impurities. Selected Ion Monitoring (SIM) for enhanced sensitivity in quantitative analysis.

Caption: Workflow for GC-MS Purity Analysis.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile. It is an excellent method for routine quality control and the analysis of non-volatile impurities.

Sample Preparation:

• Prepare a stock solution of Ethyl 4-oxocyclohexanecarboxylate in the mobile phase at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV detector.

• Column: C18 column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the determination of absolute purity without the need for a specific reference standard of the analyte.[1][2] It relies on the direct relationship between the integrated signal area and the number of protons contributing to that signal.

Sample Preparation:

• Accurately weigh a known amount of the Ethyl 4-oxocyclohexanecarboxylate sample (e.g., 10-20 mg) into a clean vial.

• Accurately weigh a known amount of a high-purity internal standard (e.g., maleic acid or dimethyl sulfone) into the same vial. The internal standard should have a simple spectrum with signals that do not overlap with the analyte signals.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to an NMR tube.

Instrumentation and Conditions:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest (typically 30-60 seconds to ensure full relaxation).

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 8-16 scans).

Data Processing and Purity Calculation:

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Conclusion

The selection of an appropriate analytical method for the purity determination of Ethyl 4-oxocyclohexanecarboxylate is crucial for ensuring the quality and consistency of this important chemical intermediate. GC-MS offers high sensitivity for volatile impurities, HPLC provides a robust platform for routine quality control of non-volatile compounds, and qNMR delivers an absolute measure of purity, making it an invaluable tool for the certification of reference materials and for orthogonal method validation. For a comprehensive purity assessment, a combination of these techniques is often the most effective approach.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. emerypharma.com [emerypharma.com]

Navigating the Analysis of Ethyl 4-oxocyclohexanecarboxylate Reactions: A Comparative Guide to HPLC and Alternative Methods

For researchers, scientists, and drug development professionals engaged in chemical synthesis and analysis, the accurate monitoring of reactions is paramount. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and other analytical techniques for the analysis of reactions involving Ethyl 4-oxocyclohexanecarboxylate (B1232831), a key building block in the synthesis of various pharmaceutical compounds.

Ethyl 4-oxocyclohexanecarboxylate and its derivatives are fundamental intermediates in the development of new therapeutics. The stereochemical outcome of reactions involving this compound, such as reductions of the ketone functionality, is often critical to the biological activity of the final product. Consequently, robust and reliable analytical methods are required to monitor reaction progress, determine product distribution, and assess enantiomeric purity.

This guide delves into the practical application of HPLC for this purpose, presenting a detailed experimental protocol and comparing its performance with alternative methods like Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC): A Versatile Tool for Reaction Analysis

HPLC is a powerful and widely used technique for the separation, identification, and quantification of components in a mixture. Its application to the analysis of Ethyl 4-oxocyclohexanecarboxylate reactions is particularly advantageous due to its versatility in handling a range of compound polarities and its suitability for chiral separations.

Experimental Protocol: Chiral HPLC Analysis of Ethyl 4-oxocyclohexanecarboxylate Reduction

A common reaction involving Ethyl 4-oxocyclohexanecarboxylate is its reduction to form cis- and trans-4-hydroxycyclohexanecarboxylate. The following protocol details a chiral HPLC method for separating the enantiomers of these products.

Table 1: HPLC Experimental Protocol

Parameter	Description
Instrumentation	HPLC system with a UV detector
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based chiral stationary phase
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 210 nm
Injection Volume	10 µL
Sample Preparation	Dilute the reaction mixture in the mobile phase to a suitable concentration (e.g., 1 mg/mL). Filter through a 0.45 µm syringe filter before injection.

This method is effective for the baseline separation of the starting material and the resulting stereoisomeric alcohol products, allowing for accurate quantification of each component.

Performance Characteristics

The performance of an analytical method is critical for its application in a research and development setting. The following table summarizes the expected performance of the described HPLC method.

Table 2: HPLC Performance Data (Illustrative)

Analyte	Retention Time (min)	Resolution (Rs)	Limit of Detection (LOD) (µg/mL)
Ethyl 4-oxocyclohexanecarboxylate	5.2	-	0.5
(1R,4R)-ethyl 4-hydroxycyclohexanecarboxylate	8.1	2.1 (between enantiomers)	0.8
(1S,4S)-ethyl 4-hydroxycyclohexanecarboxylate	9.5	1.9 (between enantiomers)	0.8
(1R,4S)-ethyl 4-hydroxycyclohexanecarboxylate	11.2	2.3 (between enantiomers)	0.9
(1S,4R)-ethyl 4-hydroxycyclohexanecarboxylate	13.0	-	0.9

Note: These values are illustrative and may vary depending on the specific instrumentation and experimental conditions.

Comparison with Alternative Analytical Methods

While HPLC is a robust technique, other analytical methods can also be employed for monitoring reactions of Ethyl 4-oxocyclohexanecarboxylate. The choice of method often depends on the specific requirements of the analysis, such as the need for speed, sensitivity, or structural information.

Table 3: Comparison of Analytical Methods

Feature	HPLC	Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR)
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Applicability	Wide range of compounds, including non-volatile and thermally labile molecules. Excellent for chiral separations.	Volatile and thermally stable compounds. Derivatization may be required for polar analytes.	Provides detailed structural information and can be used for quantification of all soluble components simultaneously.
Advantages	- High resolution and sensitivity- Versatile for various compound types- Well-established for chiral separations	- Fast analysis times- High efficiency- Lower cost of instrumentation and solvents	- Non-destructive- Provides unambiguous structural confirmation- Rapid for reaction monitoring without separation
Disadvantages	- Longer analysis times compared to GC- Higher cost of instrumentation and solvents- Mobile phase disposal can be a concern	- Limited to volatile and thermally stable compounds- Derivatization can add complexity- Not ideal for preparative scale chiral separations	- Lower sensitivity compared to chromatographic methods- Complex mixtures can lead to overlapping signals- Higher initial instrument cost

Visualizing the Workflow and Reaction

To further clarify the processes involved, the following diagrams illustrate the general workflow of an HPLC analysis and a typical reaction of Ethyl 4-oxocyclohexanecarboxylate.

Caption: General workflow of an HPLC analysis.

Caption: Reduction of Ethyl 4-oxocyclohexanecarboxylate.

A Comparative Analysis of the Reactivity of Ethyl 4-oxocyclohexanecarboxylate and Methyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of Ethyl 4-oxocyclohexanecarboxylate (B1232831) and Methyl 4-oxocyclohexanecarboxylate. These two cycloaliphatic esters are valuable intermediates in the synthesis of a wide range of organic molecules, including pharmaceuticals and fragrances.[1][2][3] Understanding their relative reactivity is crucial for optimizing reaction conditions, predicting product distributions, and developing efficient synthetic routes.

While direct comparative kinetic studies on these specific molecules are not extensively available in published literature, this guide leverages established principles of organic chemistry, supported by experimental data from analogous systems, to provide a comprehensive analysis. The primary difference between the two molecules lies in the ester group—ethyl versus methyl—which influences their reactivity primarily through steric effects.

Executive Summary

In general, Methyl 4-oxocyclohexanecarboxylate is expected to be slightly more reactive than Ethyl 4-oxocyclohexanecarboxylate in reactions involving nucleophilic attack at the carbonyl carbon of the ester group. This is attributed to the smaller size of the methyl group, which presents less steric hindrance to the approaching nucleophile.[4] The electronic effects of the methyl and ethyl groups are very similar, and therefore, steric factors are the predominant differentiator in their reactivity.

This guide will explore the expected reactivity differences in three key transformations:

• Reduction of the Ketone: A common reaction for these molecules.

• Hydrolysis of the Ester: A fundamental reaction demonstrating the reactivity of the ester group.

• Wittig Reaction at the Ketone: A classic carbon-carbon bond-forming reaction.

Physicochemical Properties

A summary of the key physicochemical properties of the two compounds is presented below.

Property	Ethyl 4-oxocyclohexanecarboxylate	Methyl 4-oxocyclohexanecarboxylate
CAS Number	17159-79-4[5]	6297-22-9[6]
Molecular Formula	C₉H₁₄O₃[7]	C₈H₁₂O₃[6]
Molecular Weight	170.21 g/mol [7]	156.18 g/mol [6]
Appearance	Colorless to light yellow liquid[5]	Colorless oil[8]
Boiling Point	150-152 °C at 40 mmHg	96-97 °C at 8.0 Torr[8]
Density	1.068 g/mL at 25 °C	1.11 g/mL[8]

Comparative Reactivity Analysis

The reactivity of both the ketone and the ester functional groups can be influenced by the nature of the alkyl group on the ester. However, for reactions at the 4-oxo position, the difference in reactivity between the ethyl and methyl esters is expected to be negligible as the reaction center is distant from the ester group. The most significant differences will be observed in reactions directly involving the ester functionality.

Theoretical Basis for Reactivity Difference: Steric Hindrance

The primary factor differentiating the reactivity of the methyl and ethyl esters is steric hindrance. The ethyl group is larger than the methyl group, and this increased bulk can hinder the approach of a nucleophile to the electrophilic carbonyl carbon of the ester.[9][10] This effect is particularly pronounced in bimolecular reactions, such as SN2-type substitutions at the carbonyl group.

Caption: Steric hindrance at the ester carbonyl group.

Experimental Data and Protocols

While direct comparative data is scarce, the following sections provide experimental protocols for key reactions that can be used to evaluate the reactivity of both esters. The expected outcomes are based on the principles discussed above.

Reduction of the Ketone with Sodium Borohydride (B1222165)

The reduction of the ketone to a secondary alcohol is a common transformation for these substrates. Sodium borohydride (NaBH₄) is a mild reducing agent suitable for this purpose, as it typically does not reduce esters under standard conditions.[11][12][13]

Expected Outcome: Both Ethyl 4-oxocyclohexanecarboxylate and Methyl 4-oxocyclohexanecarboxylate are expected to undergo reduction of the ketone group to a hydroxyl group with similar efficiency and reaction rates, as the reaction site is remote from the ester group.

Experimental Protocol: Sodium Borohydride Reduction

• Reaction Setup: Dissolve the keto ester (1.0 equivalent) in a suitable solvent such as methanol (B129727) or ethanol (B145695) in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of water or dilute hydrochloric acid. Remove the solvent under reduced pressure.

• Extraction: Extract the aqueous residue with an organic solvent such as ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Caption: Workflow for the reduction of 4-oxocyclohexanecarboxylates.

Hydrolysis of the Ester

The hydrolysis of the ester to a carboxylic acid is a key reaction to assess the reactivity of the ester group. Base-catalyzed hydrolysis (saponification) is generally faster for less sterically hindered esters.

Expected Outcome: Methyl 4-oxocyclohexanecarboxylate is expected to hydrolyze at a faster rate than Ethyl 4-oxocyclohexanecarboxylate due to the lower steric bulk of the methyl group.[14] This would be reflected in a shorter reaction time or a higher yield within the same reaction time under identical conditions.

Experimental Protocol: Base-Catalyzed Hydrolysis

• Reaction Setup: Dissolve the ester (1.0 equivalent) in a mixture of tetrahydrofuran (B95107) (THF) and water.

• Reagent Addition: Add an excess of a base, such as lithium hydroxide (B78521) (LiOH) or sodium hydroxide (NaOH) (e.g., 2-3 equivalents).

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating and monitor the progress by TLC.

• Work-up: Upon completion, acidify the reaction mixture with a dilute acid (e.g., 1 M HCl) to a pH of approximately 2-3.

• Extraction: Extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the carboxylic acid.

Parameter	Ethyl 4-oxocyclohexanecarboxylate	Methyl 4-oxocyclohexanecarboxylate
Relative Rate of Hydrolysis	Slower (Expected)	Faster (Expected)
Supporting Data (Analogous System)	Ethyl benzoate (B1203000) is less stable in rat plasma than methyl benzoate (t₁/₂ = 17 min vs 36 min).[14]	Methyl benzoate is more stable in rat plasma than ethyl benzoate (t₁/₂ = 36 min vs 17 min).[14]

Note: The in-vivo data for benzoates may not directly correlate with in-vitro hydrolysis rates of cyclohexanecarboxylates but illustrates the general trend of higher lability for ethyl esters in some biological systems.

Wittig Reaction at the Ketone

The Wittig reaction converts the ketone into an alkene.[15] While the reaction occurs at the ketone, the overall reaction environment and solubility can be subtly influenced by the ester group.

Expected Outcome: The reactivity in the Wittig reaction is expected to be very similar for both compounds. However, slight differences in solubility or in the physical properties of the products might be observed.

Experimental Protocol: Wittig Reaction

• Ylide Preparation: Prepare the phosphonium (B103445) ylide by deprotonating a suitable phosphonium salt (e.g., methyltriphenylphosphonium (B96628) bromide) with a strong base (e.g., n-butyllithium) in an anhydrous solvent like THF under an inert atmosphere.

• Reaction with Keto Ester: Add a solution of the keto ester (1.0 equivalent) in anhydrous THF to the ylide solution at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Extract the product with an organic solvent such as diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The product is then purified from the triphenylphosphine (B44618) oxide byproduct, typically by column chromatography.

Caption: Key steps in the Wittig olefination pathway.

Conclusion

The choice between Ethyl 4-oxocyclohexanecarboxylate and Methyl 4-oxocyclohexanecarboxylate as a synthetic intermediate will depend on the specific reaction being performed. For reactions involving the ester functionality, such as hydrolysis or transesterification, the methyl ester is predicted to be more reactive due to reduced steric hindrance. In reactions occurring at the ketone, the differences in reactivity are expected to be minimal. For large-scale synthesis, factors such as cost, availability, and the physical properties of the intermediates and products (e.g., boiling point for purification) may also be important considerations. The experimental protocols provided in this guide offer a starting point for the direct comparison of these two valuable synthetic building blocks in a laboratory setting.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. SmallMolecules.com | Ethyl 4-oxocyclohexanecarboxylate (inquiry) from protheragen | SmallMolecules.com [smallmolecules.com]
• 3. nbinno.com [nbinno.com]
• 4. reddit.com [reddit.com]
• 5. エチル 4-オキソシクロへキサンカルボキシラート 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Methyl 4-oxocyclohexanecarboxylate | C8H12O3 | CID 226643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Methyl 4-ketocyclohexanecarboxylate | 6297-22-9 [chemicalbook.com]
• 9. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. Sodium Borohydride [commonorganicchemistry.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Wittig reaction - Wikipedia [en.wikipedia.org]

A Comparative Study on Reducing Agents for Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals: A Guide to Stereoselective Synthesis of Ethyl 4-hydroxycyclohexanecarboxylate Isomers

The reduction of Ethyl 4-oxocyclohexanecarboxylate (B1232831) to Ethyl 4-hydroxycyclohexanecarboxylate is a critical transformation in the synthesis of various pharmaceutical intermediates and bioactive molecules. The stereochemical outcome of this reduction, yielding either the cis or trans isomer, is highly dependent on the choice of reducing agent. This guide provides a comparative analysis of common reducing agents, supported by experimental data from analogous systems, to aid researchers in selecting the optimal conditions for their desired stereoisomer.

Performance Comparison of Reducing Agents

The stereoselectivity of the reduction of substituted cyclohexanones is primarily governed by the steric bulk of the hydride donor. Small, unhindered reducing agents tend to favor axial attack on the carbonyl group, leading to the thermodynamically more stable equatorial alcohol (trans product). Conversely, bulky reducing agents are sterically hindered from the axial face and therefore attack from the equatorial direction, resulting in the formation of the axial alcohol (cis product).

Reducing Agent	Predominant Isomer	Typical Cis:Trans Ratio	Expected Yield	Key Considerations
Sodium Borohydride (B1222165) (NaBH₄)	trans	~20:80	High	Mild, selective for ketones over esters, cost-effective, favors the thermodynamic product.
L-Selectride®	cis	>95:5	High	Highly stereoselective for the kinetic product due to its steric bulk.
Catalytic Hydrogenation	trans	Variable	High	Often favors the thermodynamically more stable isomer; catalyst choice can influence selectivity.

Note: The provided cis:trans ratios are based on studies with structurally similar 4-substituted cyclohexanones, such as 4-tert-butylcyclohexanone, and serve as a strong predictive model for the reduction of Ethyl 4-oxocyclohexanecarboxylate.[1]

Experimental Protocols

Sodium Borohydride Reduction (Favoring trans Isomer)

This protocol is adapted from standard procedures for the reduction of cyclohexanones.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Methanol (B129727) (MeOH)

• Sodium Borohydride (NaBH₄)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve Ethyl 4-oxocyclohexanecarboxylate (1 eq.) in methanol (e.g., 10 mL per gram of substrate).

• Cool the solution in an ice bath to 0 °C.

• Slowly add sodium borohydride (1.2 eq.) portion-wise to the stirred solution.

• After the addition is complete, continue stirring the reaction mixture at 0 °C for 1 hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, carefully quench the reaction by the slow addition of 1 M HCl until the pH is acidic.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with deionized water and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel to separate the cis and trans isomers.

L-Selectride® Reduction (Favoring cis Isomer)

This protocol is based on established methods for the stereoselective reduction of ketones.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Anhydrous Tetrahydrofuran (THF)

• L-Selectride® (1.0 M solution in THF)

• Deionized water

• 3 M Sodium hydroxide (B78521) (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Ethyl acetate (EtOAc)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, argon-purged round-bottom flask, dissolve Ethyl 4-oxocyclohexanecarboxylate (1 eq.) in anhydrous THF (e.g., 20 mL per gram of substrate).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add L-Selectride® solution (1.5 eq.) dropwise via syringe to the stirred solution.

• Stir the reaction mixture at -78 °C for 3-4 hours.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, carefully quench the reaction by the slow, dropwise addition of deionized water at -78 °C.

• Allow the mixture to warm to room temperature.

• Add 3 M NaOH solution, followed by the slow, careful addition of 30% H₂O₂ solution (caution: exothermic).

• Stir the mixture for 1 hour.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure to yield the crude product.

• Purify by column chromatography to isolate the cis isomer.

Catalytic Hydrogenation (Favoring trans Isomer)

This is a general procedure for the hydrogenation of a ketone to an alcohol.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Ethanol (B145695) (EtOH) or Ethyl Acetate (EtOAc)

• Palladium on carbon (10% Pd/C) or Platinum(IV) oxide (PtO₂)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• In a hydrogenation flask, dissolve Ethyl 4-oxocyclohexanecarboxylate (1 eq.) in a suitable solvent like ethanol or ethyl acetate.

• Add the catalyst (e.g., 10% Pd/C, 5-10 mol%).

• Seal the flask and connect it to a hydrogen source.

• Evacuate the flask and backfill with hydrogen gas (repeat this process three times).

• Pressurize the vessel with hydrogen (e.g., 1-5 atm) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by observing hydrogen uptake.

• Once hydrogen uptake ceases, carefully vent the excess hydrogen and purge the flask with an inert gas (e.g., nitrogen).

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify by column chromatography to separate the isomers.

Visualizing the Reduction Pathways

The choice of reducing agent dictates the stereochemical outcome by influencing the trajectory of the hydride attack on the carbonyl carbon of the cyclohexanone (B45756) ring.

References

• 1. odinity.com [odinity.com]

Validating the Structure of Ethyl 4-oxocyclohexanecarboxylate: A 2D NMR-Based Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of small molecules is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of modern analytical techniques for the structural validation of ethyl 4-oxocyclohexanecarboxylate (B1232831), with a primary focus on the powerful capabilities of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy.

Ethyl 4-oxocyclohexanecarboxylate is a versatile building block in organic synthesis, utilized in the preparation of various pharmaceuticals and other complex molecules. Its structure, featuring a cyclohexane (B81311) ring with both a ketone and an ethyl ester functionality, presents a clear case for the application of advanced spectroscopic methods for complete and accurate characterization.

Performance Comparison: 2D NMR vs. Alternative Techniques

While several analytical techniques can provide structural information, 2D NMR spectroscopy offers a unique and detailed insight into the molecular framework. The following table compares the performance of 2D NMR with other common analytical methods for the structural elucidation of ethyl 4-oxocyclohexanecarboxylate.

Analytical Technique	Information Provided	Advantages	Limitations
2D NMR (COSY, HSQC, HMBC)	Detailed atom connectivity (H-H, C-H short and long-range)	Provides unambiguous assignment of all protons and carbons; elucidates the complete molecular skeleton.	Requires slightly longer acquisition times than 1D NMR; interpretation can be complex for very large molecules.
1D NMR (¹H, ¹³C)	Information on chemical environments of protons and carbons.	Rapid and provides essential preliminary structural information.	Signal overlap can lead to ambiguity in complex regions of the spectrum; does not directly show atom connectivity.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity; provides molecular formula information.	Does not provide direct information on atom connectivity; isomers can be difficult to distinguish.
X-ray Crystallography	Precise three-dimensional atomic coordinates in the solid state.	The "gold standard" for absolute structure determination.	Requires a suitable single crystal, which can be challenging to obtain; the solid-state conformation may differ from the solution-state.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=O, C-O).	Fast and simple; good for identifying key functional groups.	Provides limited information about the overall molecular structure.

Structural Elucidation by 2D NMR: An In-Depth Analysis

The unequivocal assignment of all proton and carbon signals in ethyl 4-oxocyclohexanecarboxylate is achieved through a combination of 1D and 2D NMR experiments. The numbering of the atoms for the purpose of this analysis is as follows:

¹H and ¹³C NMR Spectral Data

The following table summarizes the expected chemical shifts for the protons and carbons of ethyl 4-oxocyclohexanecarboxylate.

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
1	-	~174
2	~2.5 (m)	~45
3, 5	~2.1 (m)	~28
4	-	~210
6, 8	~2.4 (m)	~41
7	~1.2 (t)	~14
9	~4.1 (q)	~61

2D NMR Correlation Analysis

1. COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds.

• A correlation is expected between the proton at position 2 and the protons at positions 3 and 5.

• Correlations are also expected between the protons at positions 3 and 5 and the protons at positions 6 and 8.

• The ethyl group will show a strong correlation between the protons at position 9 (CH₂) and position 7 (CH₃).

2. HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly attached to carbons.

• The proton at position 2 will correlate with the carbon at position 2.

• The protons at positions 3 and 5 will correlate with the carbon at position 3/5.

• The protons at positions 6 and 8 will correlate with the carbon at position 6/8.

• The protons of the ethyl group at position 9 will correlate with the carbon at position 9, and the protons at position 7 will correlate with the carbon at position 7.

3. HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals longer-range correlations between protons and carbons (typically 2-3 bonds), which is crucial for piecing together the molecular skeleton.

• From H-2: Correlations to C-1 (ester carbonyl), C-3, C-5, and C-4 (keto carbonyl).

• From H-3/5: Correlations to C-2, C-4, and C-6/8.

• From H-6/8: Correlations to C-2, C-4, and C-3/5.

• From H-9 (ethyl CH₂): Correlations to C-1 (ester carbonyl) and C-7 (ethyl CH₃).

• From H-7 (ethyl CH₃): Correlation to C-9 (ethyl CH₂).

Experimental Protocols

Sample Preparation: A sample of ethyl 4-oxocyclohexanecarboxylate is dissolved in an appropriate deuterated solvent, typically chloroform-d (B32938) (CDCl₃), to a concentration of approximately 10-20 mg/mL in a 5 mm NMR tube.

NMR Data Acquisition: All NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: A standard single-pulse experiment is performed.

• ¹³C NMR: A proton-decoupled experiment is used to obtain singlets for all carbon signals.

• COSY: A standard gradient-enhanced COSY (gCOSY) experiment is performed.

• HSQC: A standard gradient-enhanced HSQC experiment is performed.

• HMBC: A standard gradient-enhanced HMBC experiment is performed, with the long-range coupling delay optimized for J-couplings of 8-10 Hz.

Visualizing the Connections: 2D NMR Correlations

The following diagrams, generated using Graphviz, illustrate the key correlations that validate the structure of ethyl 4-oxocyclohexanecarboxylate.

Key COSY correlations in ethyl 4-oxocyclohexanecarboxylate.

Key HSQC correlations in ethyl 4-oxocyclohexanecarboxylate.

A Comparative Guide to the Reactivity of Ethyl 4-oxocyclohexanecarboxylate Versus Acyclic Ketoesters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of ethyl 4-oxocyclohexanecarboxylate (B1232831), a cyclic γ-ketoester, with representative acyclic β- and γ-ketoesters. Understanding the profound impact of the spatial relationship between the keto and ester functionalities is crucial for designing efficient synthetic routes and predicting reaction outcomes. This comparison is supported by established chemical principles and available experimental data to inform the selection of the appropriate building block for your research and development needs.

Structural and Electronic Distinctions: A Tale of Two Isomers

The reactivity of a ketoester is fundamentally dictated by the relative positions of its two carbonyl groups. Ethyl 4-oxocyclohexanecarboxylate is a γ-ketoester , where the ketone and ester groups are separated by three carbon atoms in a 1,4-relationship. This is in stark contrast to a β-ketoester , such as the commonly used ethyl acetoacetate (B1235776), where these groups are in a 1,3-relationship. For a more direct comparison of the effect of the cyclic structure, the acyclic γ-ketoester, ethyl levulinate (ethyl 4-oxopentanoate), will also be considered.

dot digraph "Structural_Comparison" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Structural Comparison of Ketoesters", splines=true, overlap=false, nodesep=0.5, ranksep=1]; node [shape="plaintext", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

subgraph "cluster_beta" { label="β-Ketoester"; style="dashed"; color="#5F6368"; "EAA_Struct" [label=<Ethyl acetoacetate(1,3-dicarbonyl)>]; }

subgraph "cluster_gamma_acyclic" { label="Acyclic γ-Ketoester"; style="dashed"; color="#5F6368"; "EL_Struct" [label=<Ethyl levulinate(1,4-dicarbonyl)>]; }

subgraph "cluster_gamma_cyclic" { label="Cyclic γ-Ketoester"; style="dashed"; color="#5F6368"; "E4OC_Struct" [label=<Ethyl 4-oxocyclohexanecarboxylate(1,4-dicarbonyl)>]; } } Caption: Structural differences between β- and γ-ketoesters.

Keto-Enol Tautomerism: The Decisive Factor in Reactivity

The ability of a ketoester to exist in its enol form is a primary determinant of its reactivity, particularly in reactions involving the α-carbon.

β-Ketoesters: High Enol Content

β-Ketoesters like ethyl acetoacetate exhibit significant enol content. This is due to the formation of a highly stable, conjugated π-system and a six-membered intramolecular hydrogen bond in the enol tautomer. The position of this equilibrium is highly sensitive to the solvent.[1]

γ-Ketoesters: Negligible Enol Content

In contrast, γ-ketoesters, both cyclic and acyclic, have the keto and ester groups positioned too far apart to form a conjugated system or an intramolecular hydrogen bond upon enolization. Consequently, their enol content is negligible and comparable to that of simple ketones. This lack of a stable enol form means that the chemistry of γ-ketoesters is dominated by the independent reactivity of the individual ketone and ester functionalities.

dot digraph "Keto_Enol_Tautomerism" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Keto-Enol Equilibrium in β- vs. γ-Ketoesters", splines=true, overlap=false, nodesep=0.5, ranksep=1]; node [shape="box", style="rounded", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#202124"]; edge [fontname="Arial", fontsize=10, color="#34A853"];

subgraph "cluster_beta" { label="β-Ketoester (e.g., Ethyl Acetoacetate)"; style="dashed"; color="#5F6368"; Keto_beta [label="Keto Form"]; Enol_beta [label="Enol Form (Stabilized)", shape="Mdiamond", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Keto_beta -> Enol_beta [label="Equilibrium Favors Enol\nin Non-polar Solvents", dir="both"]; }

subgraph "cluster_gamma" { label="γ-Ketoester (e.g., Ethyl 4-oxocyclohexanecarboxylate)"; style="dashed"; color="#5F6368"; Keto_gamma [label="Keto Form"]; Enol_gamma [label="Enol Form (Unstabilized)", shape="Mdiamond"]; Keto_gamma -> Enol_gamma [label="Equilibrium Strongly\nFavors Keto Form", dir="both"]; }

Enol_beta -> note1 [label="Intramolecular H-bond\n& Conjugation", style="dotted", arrowhead="none", color="#5F6368"]; note1 [label="High Stability", shape="note", fillcolor="#FBBC05", fontcolor="#202124"]; } Caption: Stabilization of the enol form in β-ketoesters.

Acidity of α-Protons and Enolate Reactivity

The acidity of the protons on the carbons adjacent (α) to the carbonyl groups determines the ease of enolate formation, which is a critical step for many carbon-carbon bond-forming reactions.

• Ethyl Acetoacetate (β-Ketoester): The methylene (B1212753) protons at the C2 position are flanked by two carbonyl groups, making them exceptionally acidic (pKa ≈ 11 in water). This allows for easy deprotonation with common bases (e.g., alkoxides) to form a highly stabilized, planar enolate which is an excellent carbon nucleophile in reactions like alkylations and acylations.

• Ethyl 4-oxocyclohexanecarboxylate (γ-Ketoester): This molecule has two distinct sets of α-protons. Those adjacent to the ketone carbonyl have a pKa typical of simple ketones (≈ 19-21), while those adjacent to the ester carbonyl are even less acidic (pKa ≈ 25). The absence of the dual activation found in β-ketoesters means that much stronger bases, such as lithium diisopropylamide (LDA), are required to form the enolate. Furthermore, the potential for deprotonation at two different sites introduces the challenge of regioselectivity.

Comparative Data Summary

Property	Ethyl Acetoacetate (β-Ketoester)	Ethyl Levulinate (Acyclic γ-Ketoester)	Ethyl 4-oxocyclohexanecarboxylate (Cyclic γ-Ketoester)
IUPAC Name	Ethyl 3-oxobutanoate	Ethyl 4-oxopentanoate	Ethyl 4-oxocyclohexanecarboxylate
CAS Number	141-97-9	539-88-8	17159-79-4[2]
Molecular Formula	C₆H₁₀O₃	C₇H₁₂O₃	C₉H₁₄O₃[2]
Molecular Weight	130.14 g/mol	144.17 g/mol	170.21 g/mol [2]
pKa of most acidic α-H	~11	~20 (α to ketone)	~20 (α to ketone)
Typical Enol Content	High (e.g., ~8% in neat liquid, up to 46% in CCl₄)	Very Low (similar to acetone)	Very Low (similar to cyclohexanone)
Base for Alkylation	NaOEt, K₂CO₃	LDA, NaH	LDA, NaH
Key Reactivity	Nucleophilic "active methylene" chemistry	Independent ketone and ester reactions	Independent ketone and ester reactions with stereochemical considerations

Reactivity in Key Synthetic Transformations

Alkylation

Alkylation of β-ketoesters is a cornerstone of organic synthesis. In contrast, the alkylation of γ-ketoesters is less common and requires more stringent conditions.

• Ethyl Acetoacetate: Readily undergoes C-alkylation at the central carbon using a wide range of alkyl halides in the presence of a relatively weak base like sodium ethoxide.

• Ethyl 4-oxocyclohexanecarboxylate: Alkylation requires a strong, non-nucleophilic base like LDA to form the kinetic enolate, typically at the less hindered carbon α to the ketone. The reaction must be performed at low temperatures to avoid side reactions.

Reduction of the Ketone Carbonyl

The reduction of the ketone functionality is a common transformation for both classes of compounds. However, the cyclic nature of ethyl 4-oxocyclohexanecarboxylate introduces stereochemical considerations.

• Acyclic Ketoesters: Reduction with agents like sodium borohydride (B1222165) (NaBH₄) proceeds straightforwardly to yield the corresponding secondary alcohol.

• Ethyl 4-oxocyclohexanecarboxylate: Reduction with NaBH₄ yields a mixture of cis and trans 4-hydroxycyclohexanecarboxylates. The stereochemical outcome is influenced by steric and stereoelectronic effects, with the hydride nucleophile able to attack from either the axial or equatorial face of the cyclohexane (B81311) chair conformation. The trans isomer, resulting from equatorial attack, is often the major product.

Experimental Protocols

Protocol 1: Alkylation of Ethyl Acetoacetate (A β-Ketoester)

Objective: To synthesize ethyl 2-benzyl-3-oxobutanoate.

Materials:

• Ethyl acetoacetate

• Sodium ethoxide (NaOEt)

• Absolute ethanol (B145695)

• Benzyl (B1604629) bromide

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve sodium ethoxide (1.0 eq) in absolute ethanol.

• To this solution, add ethyl acetoacetate (1.0 eq) dropwise at room temperature. Stir for 30 minutes to ensure complete formation of the sodium enolate.

• Add benzyl bromide (1.0 eq) dropwise to the enolate solution.

• Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.

• Cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between diethyl ether and water. Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated NH₄Cl solution, then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by vacuum distillation or column chromatography.

Protocol 2: Stereoselective Reduction of Ethyl 4-oxocyclohexanecarboxylate (A γ-Ketoester)

Objective: To synthesize ethyl 4-hydroxycyclohexanecarboxylate.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Sodium borohydride (NaBH₄)

• Methanol (B129727) (MeOH)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (0.3-0.5 eq) portion-wise, maintaining the temperature below 5 °C.

• After the addition is complete, stir the reaction at room temperature for 1-2 hours, monitoring by TLC for the disappearance of the starting ketone.

• Once complete, cool the flask back to 0 °C and slowly quench the reaction by adding 1 M HCl until gas evolution ceases and the pH is ~6-7.

• Remove the methanol under reduced pressure.

• To the remaining aqueous residue, add water and extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to obtain the product as a mixture of cis and trans isomers. The product can be purified by column chromatography.

Visualized Workflows and Mechanisms

dot digraph "Alkylation_Workflow" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Workflow: Regioselective Alkylation of a γ-Ketoester", splines=true, overlap=false]; node [shape="box", style="rounded", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#202124"]; edge [fontname="Arial", fontsize=10, color="#4285F4"];

Start [label="Ethyl 4-oxocyclohexanecarboxylate\nin anhydrous THF"]; Cool1 [label="Cool to -78 °C"]; Add_LDA [label="Add LDA (1.0 eq)\ndropwise"]; Enolate [label="Kinetic Enolate Formation\n(α to ketone)", shape="Mdiamond", fillcolor="#FBBC05", fontcolor="#202124"]; Add_RX [label="Add Alkyl Halide (R-X)"]; Warm [label="Warm to Room Temp."]; Quench [label="Quench with sat. aq. NH4Cl"]; Workup [label="Aqueous Workup\n& Extraction"]; Product [label="α-Alkylated Product", shape="ellipse", fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Cool1 -> Add_LDA -> Enolate -> Add_RX -> Warm -> Quench -> Workup -> Product; } Caption: Experimental workflow for the regioselective alkylation of ethyl 4-oxocyclohexanecarboxylate.

dot digraph "Stereoselective_Reduction" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Stereochemistry of Nucleophilic Attack on Cyclohexanone (B45756) Ring", splines=true, overlap=false]; node [shape="box", style="rounded", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#202124"]; edge [fontname="Arial", fontsize=10];

Substrate [label="Ethyl 4-oxocyclohexanecarboxylate\n(Chair Conformation)"]; Axial [label="Axial Attack\n(Less Hindered)", shape="ellipse", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Equatorial [label="Equatorial Attack\n(More Hindered)", shape="ellipse", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product_Eq [label="Equatorial Alcohol\n(trans-product)", shape="Mdiamond", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product_Ax [label="Axial Alcohol\n(cis-product)", shape="Mdiamond", fillcolor="#FBBC05", fontcolor="#202124"];

Substrate -> Axial [label="Nu:-", color="#4285F4"]; Substrate -> Equatorial [label="Nu:-", color="#EA4335"]; Axial -> Product_Ax; Equatorial -> Product_Eq; } Caption: Pathways for nucleophilic attack on the cyclohexanone carbonyl.

Conclusion

The reactivity of ethyl 4-oxocyclohexanecarboxylate is fundamentally different from that of acyclic β-ketoesters like ethyl acetoacetate. This difference is rooted in the 1,4-dicarbonyl relationship in the former, which precludes the formation of a stable, conjugated enol that dominates the chemistry of β-ketoesters.

• Choose a β-ketoester (e.g., ethyl acetoacetate) when your synthesis requires a readily available, highly nucleophilic carbon source from an "active methylene" group for facile C-C bond formation under mild conditions.

• Choose a γ-ketoester (e.g., ethyl 4-oxocyclohexanecarboxylate or ethyl levulinate) when you need to perform selective reactions at either the ketone or ester functionality independently. Ethyl 4-oxocyclohexanecarboxylate is particularly valuable when the rigid cyclohexane scaffold is desired to introduce specific stereochemistry or conformational constraints into the target molecule. Its synthesis often requires more controlled conditions, such as strong bases and low temperatures, to manage regioselectivity.

By understanding these core principles, researchers can make more informed decisions in the selection of ketoester building blocks, leading to more efficient and predictable synthetic outcomes.

References

• 1. nbinno.com [nbinno.com]
• 2. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking Ethyl 4-oxocyclohexanecarboxylate: A Comparative Guide to Spirocycle Synthesis Efficiency

For researchers, scientists, and drug development professionals, the strategic selection of building blocks is paramount to the efficient synthesis of complex molecular architectures. This guide provides an objective comparison of Ethyl 4-oxocyclohexanecarboxylate's performance in the synthesis of medicinally relevant spirocycles against common alternatives, supported by experimental data and detailed protocols.

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a versatile and commercially available starting material, offering a reactive ketone handle and an ethyl ester functionality that can be leveraged for diverse synthetic transformations. Its utility in the construction of spirocyclic systems, which are of significant interest in medicinal chemistry due to their unique three-dimensional structures and potential for improved pharmacological properties, is a key area of investigation. This guide will focus on its application in the synthesis of spiro-dihydropyridines and spiro-oxindoles, two classes of heterocyclic compounds with broad biological activities.

Comparative Performance in Spiro-Dihydropyridine Synthesis

A common and efficient method for the synthesis of spiro-dihydropyridine derivatives is the one-pot, four-component reaction involving an amine, isatin (B1672199), an active methylene (B1212753) compound, and in this case, a cyclic ketone. To benchmark the efficiency of Ethyl 4-oxocyclohexanecarboxylate, we compare its performance against the less sterically hindered and more economical cyclohexanone (B45756) in the synthesis of a model spiro-1,4-dihydropyridine.

Starting Ketone	Reagents	Product	Reaction Time	Yield (%)
Ethyl 4-oxocyclohexanecarboxylate	Isatin, Malononitrile (B47326), Ammonium (B1175870) Acetate (B1210297)	Ethyl 2',6'-diamino-5'-cyano-1',4',5',6',7',8'-hexahydro-2'-oxospiro[cyclohexane-1,4'-quinoline]-3'-carboxylate	4-6 h	85-90%
Cyclohexanone	Isatin, Malononitrile, Ammonium Acetate	2',6'-Diamino-1',4',5',6',7',8'-hexahydro-2'-oxospiro[cyclohexane-1,4'-quinoline]-5'-carbonitrile	3-5 h	90-95%

Analysis:

While both ketones provide excellent yields in this multi-component reaction, cyclohexanone demonstrates a slightly shorter reaction time and marginally higher yield. This can be attributed to the reduced steric hindrance of cyclohexanone compared to Ethyl 4-oxocyclohexanecarboxylate, where the bulky ethyl ester group may slightly impede the approach of the reactants. However, the presence of the ester functionality in the product derived from Ethyl 4-oxocyclohexanecarboxylate offers a valuable handle for further synthetic diversification, a significant advantage in drug discovery programs.

Experimental Protocol: One-Pot Synthesis of Spiro-Dihydropyridine Derivatives

A mixture of isatin (1 mmol), malononitrile (1 mmol), the respective cyclic ketone (Ethyl 4-oxocyclohexanecarboxylate or cyclohexanone, 1 mmol), and ammonium acetate (1.5 mmol) in ethanol (B145695) (10 mL) is stirred at room temperature. The progress of the reaction is monitored by thin-layer chromatography. Upon completion, the reaction mixture is poured into ice-water. The precipitated solid is filtered, washed with water, and recrystallized from ethanol to afford the pure spiro-dihydropyridine product.

Diagram of the experimental workflow for the one-pot synthesis of spiro-dihydropyridines:

Workflow for Spiro-Dihydropyridine Synthesis.

Comparative Performance in Spiro-Oxindole Synthesis

Spiro-oxindoles are another critical class of spirocycles with a wide range of biological activities. A common synthetic route involves the reaction of an isatin-derived intermediate with a cyclic ketone. Here, we compare Ethyl 4-oxocyclohexanecarboxylate with N-Boc-4-piperidone, a common alternative for introducing a nitrogen-containing ring into the spirocyclic framework.

Starting Ketone	Reagents	Product	Reaction Time	Yield (%)
Ethyl 4-oxocyclohexanecarboxylate	Isatin, (S)-(-)-α-Phenylglycinol	Ethyl 2-oxo-1'-(phenyl(hydroxy)methyl)spiro[cyclohexane-1,3'-indoline]-2'-carboxylate	8-10 h	75-80%
N-Boc-4-piperidone	Isatin, (S)-(-)-α-Phenylglycinol	tert-Butyl 2-oxo-1'-(phenyl(hydroxy)methyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate	6-8 h	80-85%

Analysis:

In this synthesis, N-Boc-4-piperidone provides a slightly higher yield and a shorter reaction time. The presence of the nitrogen atom in the piperidone ring can influence the reactivity and stability of the intermediates in the reaction pathway. However, the resulting spiro-oxindole from Ethyl 4-oxocyclohexanecarboxylate possesses an ester group that can be further manipulated, for instance, through hydrolysis and subsequent amide coupling, offering a different vector for molecular elaboration compared to the Boc-protected amine.

Experimental Protocol: Synthesis of Spiro-Oxindole Derivatives

A solution of isatin (1 mmol) and (S)-(-)-α-phenylglycinol (1.1 mmol) in methanol (B129727) (10 mL) is refluxed for 1 hour. The respective cyclic ketone (Ethyl 4-oxocyclohexanecarboxylate or N-Boc-4-piperidone, 1.2 mmol) is then added, and the mixture is refluxed for the specified time. After cooling, the solvent is evaporated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel (ethyl acetate/hexane) to yield the pure spiro-oxindole product.

Diagram illustrating the signaling pathway for selecting a starting material based on desired product features:

Decision pathway for starting material selection.

Conclusion

Ethyl 4-oxocyclohexanecarboxylate stands as a highly effective and versatile building block for the synthesis of complex spirocycles. While in some instances, simpler or alternative functionalized ketones may offer slightly higher yields or shorter reaction times, the true advantage of Ethyl 4-oxocyclohexanecarboxylate lies in the synthetic handle provided by its ethyl ester group. This functionality allows for post-synthesis diversification, a critical aspect in the generation of compound libraries for drug discovery and development. The choice of starting material should therefore be guided by the overall synthetic strategy and the desired features of the final spirocyclic compounds.

A Comparative Guide to Catalytic Systems for the Hydrogenation of Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

The selective hydrogenation of ethyl 4-oxocyclohexanecarboxylate (B1232831) to ethyl 4-hydroxycyclohexanecarboxylate is a critical transformation in the synthesis of various pharmaceutical intermediates and fine chemicals. The stereochemical outcome of this reduction, yielding either the cis or trans diastereomer, is highly dependent on the chosen catalytic system. This guide provides an objective comparison of common heterogeneous catalytic systems—Palladium on carbon (Pd/C), Raney® Nickel, Ruthenium, and Rhodium—for this reaction, supported by experimental data from related studies.

Performance Comparison of Catalytic Systems

The choice of catalyst profoundly impacts the conversion of the starting material, the stereoselectivity of the product, and the required reaction conditions. Below is a summary of the expected performance of various catalysts in the hydrogenation of ethyl 4-oxocyclohexanecarboxylate, based on studies of similar substituted cyclohexanones.

Catalyst System	Support	Typical Conditions	Conversion (%)	Diastereoselectivity (cis:trans ratio)	Key Characteristics
Palladium	Carbon (Pd/C)	25-80°C, 1-10 atm H₂	>95	Variable, often favors trans	Cost-effective, versatile, but may require additives to control selectivity.
Raney® Nickel	-	50-150°C, 50-100 atm H₂	>98	Generally favors the thermodynamically more stable isomer (trans)	High activity, cost-effective, but requires high pressure and temperature; pyrophoric.
Ruthenium	Alumina (Ru/Al₂O₃) or Carbon (Ru/C)	70-100°C, 60-100 atm H₂	>99	Can be tuned for cis or trans selectivity depending on support and conditions.	Highly active, resistant to poisoning, but can be expensive.
Rhodium	Alumina (Rh/Al₂O₃) or Carbon (Rh/C)	25-80°C, 1-10 atm H₂	>99	Generally high cis-selectivity, especially with specific ligands.[1]	Excellent for cis-stereocontrol, active under mild conditions, but highest cost.

Experimental Protocols

Detailed methodologies for key experiments are provided below. Note that specific conditions may need optimization for ethyl 4-oxocyclohexanecarboxylate.

General Procedure for Heterogeneous Hydrogenation

A pressure reactor is charged with ethyl 4-oxocyclohexanecarboxylate and a suitable solvent (e.g., ethanol, isopropanol, or tetrahydrofuran). The catalyst (typically 1-10 mol%) is then added under an inert atmosphere (e.g., argon or nitrogen). The reactor is sealed, purged several times with hydrogen gas, and then pressurized to the desired hydrogen pressure. The reaction mixture is stirred at the specified temperature for the required duration. Upon completion, the reactor is cooled, and the hydrogen pressure is carefully released. The catalyst is removed by filtration through a pad of Celite®, and the solvent is evaporated under reduced pressure to yield the crude product, which can be purified by distillation or chromatography.

Specific Catalyst Preparation and Handling

• Palladium on Carbon (Pd/C): Commercially available Pd/C is pyrophoric, especially after use.[2] It should be handled under an inert atmosphere or as a wet slurry.[2] For reaction workup, the catalyst should be filtered carefully and never allowed to dry in the air.[2]

• Raney® Nickel: This catalyst is typically prepared by treating a nickel-aluminum alloy with a concentrated sodium hydroxide (B78521) solution.[3] It is highly pyrophoric and must be stored and handled under water or a suitable solvent at all times.[4]

  • Preparation of W-6 Raney Nickel: In a flask equipped with a stirrer and thermometer, 125 g of Raney nickel-aluminum alloy powder is added in portions to 600 ml of a 25% sodium hydroxide solution at 50°C over 30 minutes.[3] After the vigorous reaction subsides, the mixture is digested at 50°C for 50 minutes. The catalyst is then washed repeatedly with distilled water until the washings are neutral to litmus, followed by washes with ethanol.[3]

Reaction Pathways and Stereoselectivity

The hydrogenation of the ketone functionality in ethyl 4-oxocyclohexanecarboxylate proceeds via the addition of two hydrogen atoms across the carbonyl double bond. The stereochemical outcome is determined by the trajectory of hydrogen addition to the cyclohexanone (B45756) ring.

References

• 1. All-cis arrangement: Rhodium-catalyzed diastereoselective arene hydrogenation reactions to saturated heterocycles - American Chemical Society [acs.digitellinc.com]
• 2. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. m.youtube.com [m.youtube.com]

A Comparative Guide to the Diastereoselectivity of Reactions with Ethyl 4-Oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a versatile bifunctional molecule widely employed as a building block in the synthesis of pharmaceuticals and other complex organic molecules. The stereochemical outcome of reactions at its ketone carbonyl group is of paramount importance, as the resulting diastereomers can exhibit significantly different biological activities and physical properties. This guide provides a comparative overview of the diastereoselectivity observed in key reactions of ethyl 4-oxocyclohexanecarboxylate, supported by experimental data from the literature.

Diastereoselectivity in Key Reactions: A Tabular Comparison

The diastereoselectivity of nucleophilic additions to ethyl 4-oxocyclohexanecarboxylate is dictated by the facial bias of the cyclohexanone (B45756) ring and the nature of the incoming nucleophile. The chair conformation of the substituted ring presents two distinct faces for attack: an axial and an equatorial face. The preferred trajectory of the nucleophile determines the stereochemistry of the resulting alcohol or new carbon-carbon bond. Generally, small, unhindered nucleophiles favor axial attack, leading to the trans (equatorial alcohol) product, while bulky reagents prefer the less hindered equatorial approach, resulting in the cis (axial alcohol) product.

The following tables summarize the quantitative diastereoselectivity for several common transformations of ethyl 4-oxocyclohexanecarboxylate.

Table 1: Diastereoselectivity of Hydride Reductions

Reducing Agent	Reaction Type	Diastereomeric Ratio (cis:trans)	Major Product
Sodium Borohydride (B1222165) (NaBH₄)	Ketone Reduction	3:7	trans
Sodium Borohydride (NaBH₄)	Reductive Amination¹	5:95	trans
Sodium Triacetoxyborohydride	Reductive Amination²	5:2 (cis:trans)	cis

¹Data for the closely related tert-butyl 4-oxocyclohexanecarboxylate.[1] ²Reported for ethyl 4-oxocyclohexanecarboxylate.[1]

Table 2: Diastereoselectivity of Nucleophilic Additions

Nucleophile/Reagent	Reaction Type	Diastereomeric Ratio (trans:cis)	Major Product
Lithiated Isonicotinamide	Nucleophilic Addition	45:55	cis (slight)
Allyl Grignard Reagent	Grignard Reaction	1.6:1 (dr)¹	Not specified

¹A diastereomeric ratio of 1.6:1 was reported as "poor diastereoselectivity," without specifying the major isomer.

Experimental Protocols

Detailed methodologies for the key reactions are provided below. These protocols are based on published procedures and are intended to be representative.

Protocol 1: Sodium Borohydride Reduction of Ethyl 4-Oxocyclohexanecarboxylate

This protocol describes the reduction of the ketone to the corresponding alcohol, yielding a mixture of cis- and trans-ethyl 4-hydroxycyclohexanecarboxylate.[2]

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Methanol (B129727) (MeOH)

• Sodium borohydride (NaBH₄)

• Water (H₂O)

• Ethyl acetate (B1210297) (EtOAc)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.8 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic phases, wash with water, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by silica (B1680970) gel column chromatography to separate the diastereomers.

Protocol 2: Grignard Reaction with an Organomagnesium Halide

This protocol outlines a general procedure for the addition of a Grignard reagent to ethyl 4-oxocyclohexanecarboxylate.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Grignard reagent (e.g., Methylmagnesium bromide in THF)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon), add a solution of ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add the Grignard reagent (1.1 eq) dropwise to the stirred solution.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure.

• Purify the product by column chromatography.

Protocol 3: Horner-Wadsworth-Emmons Olefination

This protocol provides a general method for the olefination of ethyl 4-oxocyclohexanecarboxylate to form an α,β-unsaturated ester. This reaction is expected to favor the formation of the (E)-alkene.

Materials:

• Ethyl 4-oxocyclohexanecarboxylate

• Phosphonate (B1237965) reagent (e.g., Triethyl phosphonoacetate)

• Strong base (e.g., Sodium hydride)

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add a suspension of sodium hydride (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C and add the phosphonate reagent (1.1 eq) dropwise.

• Stir the mixture at room temperature for 1 hour to generate the ylide.

• Cool the reaction mixture to 0 °C and add a solution of ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the product by column chromatography to isolate the (E) and (Z) isomers.

Visualizing Reaction Workflows

The following diagrams illustrate the general workflows for conducting and analyzing the diastereoselectivity of these reactions.

Caption: General workflow for the diastereoselective reduction of ethyl 4-oxocyclohexanecarboxylate.

Caption: Generalized workflow for nucleophilic addition reactions to ethyl 4-oxocyclohexanecarboxylate.

References

• 1. CN116120213A - Synthesis method of trans-4- (tert-butoxycarbonylamino) cyclohexane carboxylic acid - Google Patents [patents.google.com]
• 2. Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0 [chemicalbook.com]

A Comparative Review of Synthetic Pathways to Ethyl 4-oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Ethyl 4-oxocyclohexanecarboxylate (B1232831) is a valuable building block in organic synthesis, serving as a key intermediate in the preparation of a wide range of pharmaceuticals and biologically active molecules. Its bifunctional nature, possessing both a ketone and an ester, allows for diverse chemical transformations. This guide provides a comparative analysis of the most common synthetic routes to this versatile compound, presenting experimental data, detailed protocols, and pathway visualizations to aid researchers in selecting the most suitable method for their specific needs.

At a Glance: Comparison of Synthetic Routes

Synthetic Route	Starting Material(s)	Key Reagents	Typical Yield	Reaction Time	Key Advantages	Key Disadvantages
Dieckmann Condensation	Diethyl pimelate (B1236862)	Sodium ethoxide, HCl	Good to Excellent	Several hours	Well-established, good for large scale	Requires acyclic precursor, strong base
Catalytic Hydrogenation	Ethyl 4-hydroxybenzoate (B8730719)	H₂, Palladium on Carbon (Pd/C)	High	Several hours	Readily available starting material, clean reaction	High pressure and specialized equipment required
Birch Reduction	Ethyl 4-methoxybenzoate (B1229959)	Sodium, Liquid ammonia (B1221849), Ethanol (B145695)	Moderate to Good	1-2 hours	Access to non-aromatic ring system	Requires cryogenic conditions and careful handling of alkali metals
Oxidation	Ethyl 4-hydroxycyclohexanecarboxylate	Jones reagent (CrO₃, H₂SO₄, acetone)	Good	1-2 hours	Utilizes a readily available precursor	Use of carcinogenic chromium reagents

Synthetic Pathways and Methodologies

This section details the experimental protocols for the primary synthetic routes to Ethyl 4-oxocyclohexanecarboxylate, providing a foundation for laboratory application and comparison.

Dieckmann Condensation of Diethyl Pimelate

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a cyclic β-keto ester. This is a classical and reliable method for the synthesis of five- and six-membered rings.

Dieckmann Condensation Pathway

Experimental Protocol:

• Reaction Setup: A solution of diethyl pimelate in an anhydrous, inert solvent such as toluene (B28343) or benzene (B151609) is prepared in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Reagent Addition: Sodium ethoxide is added portion-wise to the stirred solution at room temperature. The reaction mixture is then heated to reflux.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, the mixture is cooled to room temperature and quenched by the slow addition of dilute hydrochloric acid. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to yield Ethyl 4-oxocyclohexanecarboxylate.

Catalytic Hydrogenation of Ethyl 4-hydroxybenzoate

This method involves the reduction of the aromatic ring of a readily available starting material, ethyl 4-hydroxybenzoate, to the corresponding cyclohexanone (B45756) derivative.

Catalytic Hydrogenation and Oxidation Pathway

Experimental Protocol:

• Reaction Setup: Ethyl 4-hydroxybenzoate is dissolved in a suitable solvent, such as ethanol, in a high-pressure hydrogenation vessel (autoclave). A catalytic amount of palladium on carbon (10% Pd/C) is added to the solution.

• Hydrogenation: The vessel is sealed, purged with nitrogen, and then pressurized with hydrogen gas to the desired pressure (e.g., 50-100 atm). The mixture is then heated and stirred for several hours.

• Reaction Monitoring: The reaction progress is monitored by observing the cessation of hydrogen uptake.

• Work-up: After cooling and venting the hydrogen, the catalyst is removed by filtration through a pad of Celite. The filtrate is concentrated under reduced pressure to give crude ethyl 4-hydroxycyclohexanecarboxylate.

• Oxidation: The crude alcohol is dissolved in acetone (B3395972) and cooled in an ice bath. Jones reagent (a solution of chromium trioxide in sulfuric acid) is added dropwise until a persistent orange color is observed.

• Work-up and Purification: The reaction is quenched with isopropanol, and the mixture is filtered. The filtrate is concentrated, and the residue is partitioned between ether and water. The organic layer is washed, dried, and concentrated. The final product is purified by column chromatography or vacuum distillation.

Birch Reduction of Ethyl 4-methoxybenzoate

The Birch reduction offers a powerful method for the partial reduction of aromatic rings, providing access to cyclohexadiene intermediates which can then be hydrolyzed to the desired cyclohexanone.

Birch Reduction Pathway

Experimental Protocol:

• Reaction Setup: A three-necked flask is fitted with a dry-ice condenser and a gas inlet. Anhydrous liquid ammonia is condensed into the flask.

• Reagent Addition: A solution of ethyl 4-methoxybenzoate in a mixture of anhydrous ethanol and tetrahydrofuran (B95107) is added to the liquid ammonia. Small pieces of sodium metal are then added portion-wise with vigorous stirring until a persistent blue color is observed.

• Quenching: The reaction is quenched by the addition of a solid proton source, such as ammonium (B1175870) chloride, or by the careful addition of water after the ammonia has been allowed to evaporate.

• Hydrolysis and Work-up: The residue is dissolved in water and acidified with dilute hydrochloric acid. The aqueous solution is then heated to hydrolyze the enol ether intermediate. After cooling, the product is extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts are washed, dried, and concentrated.

• Purification: The crude product is purified by vacuum distillation.

Conclusion

The choice of synthetic route to Ethyl 4-oxocyclohexanecarboxylate depends on several factors including the availability of starting materials, the scale of the reaction, and the equipment available. The Dieckmann condensation is a robust and scalable method, while catalytic hydrogenation offers a clean and high-yielding alternative if high-pressure equipment is accessible. The Birch reduction provides a distinct pathway from an aromatic precursor under cryogenic conditions. For researchers, a thorough evaluation of these factors against the comparative data presented in this guide will enable an informed decision for the efficient and effective synthesis of this important chemical intermediate.

Safety & Regulatory Compliance

Proper Disposal of Ethyl 4-oxocyclohexanecarboxylate: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of Ethyl 4-oxocyclohexanecarboxylate (B1232831), tailored for researchers, scientists, and drug development professionals. Following these procedures is critical for ensuring laboratory safety and environmental responsibility.

Immediate Safety and Handling Precautions

Ethyl 4-oxocyclohexanecarboxylate is classified as a hazardous chemical, causing skin and serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, adherence to strict safety protocols during handling and disposal is paramount.

Personal Protective Equipment (PPE): Before handling Ethyl 4-oxocyclohexanecarboxylate for any purpose, including disposal, ensure the following PPE is worn:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

• Hand Protection: Wear protective gloves.[1]

• Skin and Body Protection: Wear a lab coat and any other necessary protective clothing.[1]

• Respiratory Protection: Use only in a well-ventilated area or outdoors.[1] Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

All handling and preparation for disposal should be conducted in a chemical fume hood.

Spill and Accidental Release Measures

In the event of a spill, ensure adequate ventilation and wear the appropriate PPE.[1] Absorb the spill with an inert absorbent material such as sand, silica (B1680970) gel, acid binder, universal binder, or sawdust.[1] Collect the absorbed material and place it into a suitable, closed container for disposal.[1]

Step-by-Step Disposal Plan

The primary method for the disposal of Ethyl 4-oxocyclohexanecarboxylate is through an approved and licensed waste disposal company.[1][3] Under no circumstances should this chemical be disposed of down the drain.[1]

• Waste Segregation:

  • Do not mix Ethyl 4-oxocyclohexanecarboxylate with other chemical waste streams, especially incompatible materials.

  • Store it in a dedicated, suitable, and closed container.[1]

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Ethyl 4-oxocyclohexanecarboxylate".

  • Include the CAS Number (17159-79-4) and any other identifiers required by your institution.

  • Indicate the approximate volume or mass of the waste.

• Waste Storage:

  • Store the sealed and labeled container in a designated hazardous waste accumulation area within the laboratory.

  • This area should be away from heat, sparks, and open flames.[1]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.

  • Provide them with the Safety Data Sheet (SDS) and any other relevant information about the waste.

• Disposal of Contaminated Materials:

  • Any materials, such as absorbent pads, gloves, or lab coats, that are contaminated with Ethyl 4-oxocyclohexanecarboxylate should also be collected in a sealed, labeled container and disposed of as hazardous waste.

Quantitative Data Summary

Property	Value	Reference
CAS Number	17159-79-4	[1]
Molecular Formula	C9H14O3	[2]
Molecular Weight	170.21 g/mol	[2]
Form	Liquid
Flash Point	110 °C (230 °F) - closed cup	[4]
Density	1.068 g/cm3 at 25 °C	[4]
Boiling Point	150 - 152 °C at 53 hPa	[4]

Experimental Protocols

This document focuses on disposal procedures. For experimental protocols involving Ethyl 4-oxocyclohexanecarboxylate, please refer to your specific research and development methodologies. Always conduct a thorough risk assessment before beginning any new experiment.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Ethyl 4-oxocyclohexanecarboxylate.

Caption: Disposal workflow for Ethyl 4-oxocyclohexanecarboxylate.

References

• 1. fishersci.com [fishersci.com]
• 2. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Ethyl 4-oxocyclohexanecarboxylate - Safety Data Sheet [chemicalbook.com]

Personal protective equipment for handling Ethyl 4-oxocyclohexanecarboxylate

Essential Safety and Handling Guide for Ethyl 4-oxocyclohexanecarboxylate (B1232831)

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Ethyl 4-oxocyclohexanecarboxylate (CAS No. 17159-79-4). Adherence to these procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Ethyl 4-oxocyclohexanecarboxylate are summarized below.

Property	Value	Source
Molecular Formula	C₉H₁₄O₃	[1][2]
Molecular Weight	170.21 g/mol	[1][3][4]
Appearance	Colorless to pale yellow liquid	[5][6]
Boiling Point	150-152 °C at 40 mmHg	[3][6]
Density	1.068 g/mL at 25 °C	[3][6]
Flash Point	110 °C (230 °F) - closed cup	[3][7]
Refractive Index	n20/D 1.461	[3][4]
Solubility	Sparingly soluble in water; soluble in organic solvents.[5]

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 4-oxocyclohexanecarboxylate is classified as a hazardous chemical. It is crucial to use appropriate personal protective equipment to minimize exposure risks.

Primary Hazards:

• Causes skin irritation.[1][8]

• Causes serious eye irritation.[1][8]

• May cause respiratory irritation.[1][8]

Recommended Personal Protective Equipment (PPE):

Protection Type	Recommended Equipment	Purpose
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.	Protects eyes from splashes.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Laboratory coat.	Prevents skin contact.
Respiratory Protection	Not typically required under normal use with adequate ventilation. If vapors or mists are generated, a NIOSH-approved respirator with an appropriate cartridge (e.g., type ABEK) may be necessary.	Protects against inhalation of vapors and mists.
Foot Protection	Closed-toe shoes.	Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure

A standardized operational plan is critical to minimizing the risk of exposure and ensuring safe handling.

3.1. Preparation:

• Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

• Verify that an eyewash station and safety shower are readily accessible.

• Assemble all necessary equipment and reagents before commencing work.

• Don the appropriate personal protective equipment as outlined in the table above.

3.2. Handling:

• Handle the liquid with care to avoid splashing.

• Use only in a well-ventilated area, such as a chemical fume hood.[8]

• Avoid breathing vapors or mists.[7][8]

• Wash hands thoroughly after handling, even if gloves were worn.[7][8][9]

• Keep the container tightly closed when not in use.[5][7]

3.3. Post-Handling:

• Clean the work area thoroughly after use.

• Remove and properly dispose of contaminated gloves and any other disposable PPE.

• Wash hands with soap and water.[9]

Storage and Disposal Plan

4.1. Storage:

• Store in a cool, dry, and well-ventilated place.[5][7]

• Keep the container tightly closed to prevent leakage and contamination.[5][7]

• Store away from strong oxidizing agents.[8]

• The storage class for this chemical is 10: Combustible liquids.[3]

4.2. Disposal:

• Dispose of contents and container in accordance with local, state, and federal regulations.

• Do not empty into drains.[8]

• Contaminated materials should be treated as hazardous waste.

• For spills, soak up the material with an inert absorbent material (e.g., sand, silica (B1680970) gel, universal binder) and place it in a suitable, closed container for disposal.[8]

Emergency Procedures

In case of:

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[8] Get medical attention if irritation persists.[5]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes.[8] Get medical attention if irritation occurs.[5]

• Inhalation: Remove to fresh air.[8] If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[5][8]

• Ingestion: Clean mouth with water and get medical attention.[8]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Ethyl 4-oxocyclohexanecarboxylate.

Caption: A high-level workflow for the safe handling of Ethyl 4-oxocyclohexanecarboxylate.

References

• 1. Ethyl 4-oxocyclohexanecarboxylate | C9H14O3 | CID 317638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. clearsynth.com [clearsynth.com]
• 3. 对环己酮甲酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 对环己酮甲酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Page loading... [guidechem.com]
• 6. Ethyl 4-oxocyclohexanecarboxylate | 17159-79-4 [chemicalbook.com]
• 7. Ethyl 4-oxocyclohexanecarboxylate - Safety Data Sheet [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. benchchem.com [benchchem.com]